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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 1-Bromononane-d3: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the core chemical properties, structure, and analytical methodologies for 1-Bromononane-d3. The document is intended for researchers, scientists, and drug develop...

Author: BenchChem Technical Support Team. Date: December 2025

This technical guide provides a comprehensive overview of the core chemical properties, structure, and analytical methodologies for 1-Bromononane-d3. The document is intended for researchers, scientists, and drug development professionals who utilize isotopically labeled compounds in their work. Data for the specific isotopologue, 1-Bromononane-9,9,9-d3, is presented alongside its non-deuterated counterpart for comparative analysis.

Core Physicochemical Data

1-Bromononane-9,9,9-d3 is a deuterated analog of 1-Bromononane where the three hydrogen atoms on the terminal methyl group (position 9) have been replaced with deuterium. This isotopic substitution results in a higher molecular weight compared to the parent compound, making it a valuable tool in quantitative analysis by mass spectrometry, particularly as an internal standard in pharmacokinetic and metabolic studies.[1]

Data Presentation: Physicochemical Properties

The following table summarizes the key quantitative data for 1-Bromononane-9,9,9-d3 and its non-deuterated analog.

Property1-Bromononane-9,9,9-d31-Bromononane (Non-deuterated)
Molecular Formula CD₃(CH₂)₈Br[2]C₉H₁₉Br[3][4]
Molecular Weight ( g/mol ) 210.17[2]207.15[3][4][5]
CAS Number 1219799-20-8[2]693-58-3[3][6]
Appearance -Clear, colorless to golden liquid[7][8]
Boiling Point (°C) -201 (lit.)[8][9]; 221.6 at 760 mmHg[5]
Melting Point (°C) --29[5][6][8]
Density (g/mL) -1.084 at 25 °C (lit.)[8][9]; 1.09 at 20 °C
Refractive Index -n20/D 1.454 (lit.)[8][9]
Isotopic Enrichment 99 atom % D[2]N/A

Data Presentation: Structural Identifiers

Identifier1-Bromononane (Parent Compound)
SMILES CCCCCCCCCBr[3][9]
InChI 1S/C9H19Br/c1-2-3-4-5-6-7-8-9-10/h2-9H2,1H3[3][9]
InChIKey AYMUQTNXKPEMLM-UHFFFAOYSA-N[3][9]
Chemical Structure and Stability

1-Bromononane-d3 is considered a stable compound if stored under the recommended conditions.[2] For optimal stability, it should be stored at room temperature in a tightly sealed container, away from sources of ignition and incompatible substances such as strong oxidizing agents and strong bases.[2][6][7] While not explicitly stated for the deuterated version, it is best practice to store alkyl halides away from light.[10]

Structure of 1-Bromononane-9,9,9-d3

Experimental Protocols

Detailed experimental protocols for the specific synthesis of 1-Bromononane-d3 are often proprietary. However, a general methodology for the synthesis and analysis of deuterated alkyl halides can be described based on standard organic chemistry practices and information available for analogous compounds.[1]

General Synthetic Approach

The synthesis of deuterated alkyl bromides typically involves the bromination of a corresponding deuterated alcohol.

  • Objective: To synthesize 1-Bromononane-9,9,9-d3 from 1-Nonanol-9,9,9-d3.

  • Starting Material: 1-Nonanol-9,9,9-d3.

  • Reagent: A suitable brominating agent, such as phosphorus tribromide (PBr₃) or hydrobromic acid (HBr).[1]

  • Methodology:

    • The deuterated nonanol is reacted with the brominating agent, typically in an inert solvent.

    • The reaction is conducted under controlled temperature conditions to minimize the formation of side products.

    • Following the reaction, the mixture is carefully quenched, and the crude product is extracted using an organic solvent.

    • Purification of the final product is achieved through distillation or column chromatography to yield high-purity 1-Bromononane-9,9,9-d3.[1]

Analytical Characterization Protocols

The identity, purity, and isotopic enrichment of 1-Bromononane-d3 are confirmed using a combination of mass spectrometry and NMR spectroscopy.[1]

1. Molecular Weight Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

  • Objective: To confirm the molecular weight and assess the isotopic enrichment of 1-Bromononane-d3.[11]

  • Instrumentation: A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS), preferably with a quadrupole or time-of-flight (TOF) analyzer.[11]

  • Methodology:

    • Sample Preparation: A dilute solution of the compound is prepared in a volatile organic solvent like dichloromethane or hexane (e.g., 10-100 µg/mL).[11]

    • GC Separation: The sample is injected into the GC.

      • GC Column: A non-polar capillary column (e.g., HP-5ms) is commonly used.[11][12]

      • Injector Temperature: 250 °C.[11][12]

      • Oven Program: An initial temperature of 50 °C, held for 2 minutes, followed by a ramp of 10 °C/min to 250 °C.[12]

      • Carrier Gas: Helium at a constant flow.[11][12]

    • MS Detection:

      • Ionization Mode: Electron Ionization (EI) at 70 eV.[11][12]

      • Mass Range: m/z 40-300.[11]

  • Data Analysis: The mass spectrum corresponding to the GC peak of the compound is analyzed. The molecular ion region should show a characteristic isotopic pattern for bromine ([M]⁺ and [M+2]⁺) shifted to a higher mass corresponding to the incorporation of three deuterium atoms.

2. Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Objective: To confirm the position of deuterium labeling and the overall structural integrity.

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[12]

  • Methodology:

    • Sample Preparation: 5-10 mg of the compound is dissolved in a suitable deuterated solvent (e.g., CDCl₃).[12][13]

    • ¹H-NMR Analysis: The ¹H-NMR spectrum is acquired. The key confirmation of labeling is the significant reduction or complete absence of the triplet signal corresponding to the terminal methyl group (around 0.88 ppm in the non-deuterated analog). The integration of the remaining proton signals should correspond to the 16 protons of the eight methylene groups.

    • ¹³C-NMR Analysis: A proton-decoupled ¹³C-NMR spectrum is acquired. The signal for the terminal carbon (C9) will be split into a multiplet (a septet) due to one-bond carbon-deuterium coupling and will likely show an isotopic shift compared to the non-deuterated compound.[12]

    • ²H-NMR Analysis: A deuterium NMR spectrum can be acquired to directly observe the deuterium signal, confirming the presence and chemical environment of the isotopic label.[1]

Visualizations: Workflows and Logical Relationships

General Analytical Workflow for 1-Bromononane-d3 cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Interpretation cluster_result Confirmation Sample 1-Bromononane-d3 Sample Dilution Dilute in Solvent (e.g., Hexane) NMR_Sample Dissolve in CDCl₃ GCMS GC-MS Analysis Dilution->GCMS NMR NMR Spectroscopy (¹H, ¹³C, ²H) NMR_Sample->NMR MS_Data Mass Spectrum: - Molecular Ion - Isotopic Pattern GCMS->MS_Data NMR_Data NMR Spectra: - Chemical Shifts - Signal Absence (¹H) - C-D Coupling (¹³C) NMR->NMR_Data Confirm Structure & Purity Confirmed MS_Data->Confirm NMR_Data->Confirm

Analytical workflow for 1-Bromononane-d3.

Relationship Between Structure and Spectral Data cluster_properties Inherent Properties cluster_technique Analytical Technique cluster_output Observed Data Structure CD₃-(CH₂)₈-Br Structure Mass Molecular Mass (with D and Br isotopes) Structure->Mass Nuclei Magnetic Nuclei (¹H, ¹³C, ²H) Structure->Nuclei MS Mass Spectrometry (MS) Mass->MS NMR NMR Spectroscopy Nuclei->NMR MS_Spectrum Mass Spectrum (Molecular Ion Peak) MS->MS_Spectrum NMR_Spectrum NMR Spectrum (Signal for each nucleus) NMR->NMR_Spectrum

Relationship between structure and spectral data.

References

Exploratory

An In-depth Technical Guide to the Physical Characteristics of 1-Bromononane-d3

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the physical characteristics of 1-Bromononane-d3, a deuterated analog of 1-bromononane. This docum...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of 1-Bromononane-d3, a deuterated analog of 1-bromononane. This document is intended for use by researchers, scientists, and professionals in drug development who require detailed information on the physicochemical properties of this compound.

Introduction

1-Bromononane-d3 (CAS number: 1219799-20-8) is a stable isotope-labeled compound that is valuable in various scientific applications, including metabolic and pharmacokinetic studies. The substitution of three hydrogen atoms with deuterium at a specific position in the nonyl chain provides a tool for tracing and quantification in complex biological systems. While extensive experimental data for 1-Bromononane-d3 is not widely published, this guide compiles available information and provides data for its non-deuterated counterpart, 1-bromononane, as a close approximation. It is important to note that deuterated compounds typically exhibit slight variations in physical properties compared to their non-deuterated analogs due to the increased mass of deuterium.[1][2]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 1-Bromononane-d3 and its non-deuterated form, 1-bromononane.

Property1-Bromononane-d31-Bromononane
CAS Number 1219799-20-8[3]693-58-3[4][5][6][7][8][9][10][11][12]
Molecular Formula C₉H₁₆D₃BrC₉H₁₉Br[4][10][11][12]
Molecular Weight ~210.17 g/mol [3][13]207.15 g/mol [5][9][10][14]
Appearance -Colorless liquid[4]
Density 1.1 ± 0.1 g/cm³[3]1.084 g/mL at 25 °C[5][8][9]
Boiling Point 221.6 ± 3.0 °C at 760 mmHg[3]201 °C[5][7][9]
Melting Point --29 °C[4][6][7][15]
Flash Point 90.0 ± 0.0 °C[3]90 °C[4][5][6][7]
Refractive Index 1.453[3]n20/D 1.454[4][5][8][9]
Solubility -Insoluble in water; soluble in chloroform and hexanes.[4][8]
Vapor Pressure -0.158 mmHg at 25°C[4]
Isotopic Enrichment 99 atom % D (for 1-Bromononane-9,9,9-d3)-

Effects of Deuteration on Physical Properties

The replacement of protium (¹H) with deuterium (²H or D) introduces a greater atomic mass. This isotopic substitution can lead to measurable differences in the physical and chemical properties of a molecule.[1][2] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can result in greater metabolic stability.[1] While the electronic properties are largely unchanged, the increased mass can slightly alter properties such as boiling point, melting point, and density.[1]

Experimental Protocols for Characterization

General Synthetic and Analytical Workflow

The synthesis of deuterated compounds like 1-Bromononane-d3 typically involves the use of deuterated starting materials in standard chemical reactions.[16] For instance, a possible route could involve the bromination of a deuterated nonanol.[16]

The identity and purity of the resulting deuterated compound are confirmed using a combination of analytical techniques:[16]

  • Mass Spectrometry (MS): This technique is crucial for confirming the molecular weight of the compound and verifying the successful incorporation of deuterium atoms.[16]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Used to confirm the absence of protons at the sites of deuteration.[16]

    • ²H NMR: Confirms the presence and specific locations of the deuterium atoms within the molecule.[16]

    • ¹³C NMR: Provides information about the carbon backbone of the molecule.[16]

Determination of Physical Constants

Standard laboratory procedures are used to determine the physical constants of chemical compounds.

  • Boiling Point: Determined by distillation at a specific pressure, often atmospheric pressure.

  • Melting Point: For solid compounds, this is determined using a melting point apparatus. For a liquid like 1-bromononane, this refers to the freezing point.[4][6][7][15]

  • Density: Measured using a pycnometer or a digital density meter.[17]

  • Refractive Index: Measured using a refractometer, typically at a specified temperature and wavelength (e.g., the sodium D-line).

Logical Relationships in Compound Characterization

The following diagram illustrates the logical workflow for the synthesis and characterization of a deuterated compound like 1-Bromononane-d3.

G cluster_synthesis Synthesis cluster_purification Purification cluster_characterization Characterization Deuterated Starting Material Deuterated Starting Material Chemical Reaction (e.g., Bromination) Chemical Reaction (e.g., Bromination) Deuterated Starting Material->Chemical Reaction (e.g., Bromination) Crude Product Crude Product Chemical Reaction (e.g., Bromination)->Crude Product Purification (e.g., Distillation, Chromatography) Purification (e.g., Distillation, Chromatography) Crude Product->Purification (e.g., Distillation, Chromatography) Pure 1-Bromononane-d3 Pure 1-Bromononane-d3 Purification (e.g., Distillation, Chromatography)->Pure 1-Bromononane-d3 Structural Confirmation Structural Confirmation Pure 1-Bromononane-d3->Structural Confirmation Physical Property Determination Physical Property Determination Pure 1-Bromononane-d3->Physical Property Determination Mass Spectrometry Mass Spectrometry Structural Confirmation->Mass Spectrometry Confirms MW & D incorporation NMR Spectroscopy NMR Spectroscopy Structural Confirmation->NMR Spectroscopy Confirms D position Boiling Point Boiling Point Physical Property Determination->Boiling Point Density Density Physical Property Determination->Density Refractive Index Refractive Index Physical Property Determination->Refractive Index

Caption: Workflow for Synthesis and Characterization.

Conclusion

This technical guide provides a summary of the known physical characteristics of 1-Bromononane-d3, supplemented with data from its non-deuterated analog. The information presented is intended to support researchers and scientists in their work with this important deuterated compound. As more experimental data for 1-Bromononane-d3 becomes available, this guide will be updated accordingly.

References

Foundational

Technical Guide: 1-Bromononane-d3 in Research Applications

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 1-Bromononane-d3, a deuterated analog of 1-bromononane. The document details its core physicochemi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromononane-d3, a deuterated analog of 1-bromononane. The document details its core physicochemical properties, outlines its primary application as an internal standard in quantitative analysis, and provides a general experimental protocol for its use.

Core Physicochemical Data

1-Bromononane-d3 is a stable isotope-labeled compound valuable in various research settings. Its key identifiers and physical properties are summarized below.

PropertyValueReference
CAS Number 1219799-20-8[1]
Molecular Formula CD₃(CH₂)₈Br[1]
Molecular Weight 210.17 g/mol [1]
Isotopic Enrichment 99 atom % D[1]
Appearance Colorless liquid[2]
Solubility Immiscible in water; Soluble in organic solvents like chloroform and hexanes.[2]
Storage Store at room temperature.[1]
Stability Stable under recommended storage conditions. It is advised to re-analyze for chemical purity after three years.[1]

For comparative purposes, the properties of the non-deuterated form, 1-Bromononane, are provided in the table below.

Property of 1-BromononaneValueReference
CAS Number 693-58-3[3][4][5][6][7]
Molecular Formula C₉H₁₉Br[3][4][6]
Molecular Weight 207.15 g/mol [3][5][6]
Boiling Point 201 °C[3]
Density 1.084 g/mL at 25 °C[3]
Refractive Index n20/D 1.454[3]

Applications in Research and Development

Deuterated compounds such as 1-Bromononane-d3 are valuable tools in scientific research, primarily due to their utility in analytical and mechanistic studies.

  • Internal Standards : The most common application for 1-Bromononane-d3 is as an internal standard for quantitative analysis using mass spectrometry (MS), particularly in gas chromatography-mass spectrometry (GC-MS). Because its chemical and physical properties are very similar to its non-deuterated counterpart, it behaves similarly during sample preparation and analysis. However, its increased mass allows it to be distinguished from the analyte of interest by the mass spectrometer. This enables accurate quantification by correcting for variations that can occur during sample extraction, handling, and injection.

  • Mechanistic Studies : The kinetic isotope effect can be utilized to investigate reaction mechanisms. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, and by observing changes in reaction rates when a deuterated compound is used, researchers can gain insights into the rate-determining steps of a chemical reaction.

  • Metabolic Fate Studies : In drug development, deuterium labeling is a powerful technique for tracing the metabolic fate of molecules. The deuterium atoms act as a clear marker, allowing for the unambiguous identification of metabolites by mass spectrometry.

Experimental Protocols

While specific experimental protocols are often proprietary or application-dependent, a general methodology for the use of 1-Bromononane-d3 as an internal standard in GC-MS analysis is provided below. This protocol is adapted from methodologies for similar deuterated internal standards.

Objective: To quantify a non-polar analyte (e.g., a long-chain hydrocarbon or a similar volatile organic compound) in a sample matrix using 1-Bromononane-d3 as an internal standard.

Materials:

  • 1-Bromononane-d3 solution (e.g., 100 µg/mL in a suitable solvent like hexane or dichloromethane)

  • Analyte of interest

  • Sample matrix (e.g., water, soil extract, biological fluid extract)

  • Organic solvent (e.g., hexane, dichloromethane)

  • Standard laboratory glassware: volumetric flasks, pipettes, autosampler vials

  • GC-MS system

Procedure:

  • Preparation of Standard Solutions:

    • Prepare a series of calibration standards containing the analyte of interest at different known concentrations.

    • To each calibration standard, add a fixed amount of the 1-Bromononane-d3 internal standard solution (e.g., to a final concentration of 10 µg/mL).

  • Sample Preparation:

    • To a known volume or weight of the sample, add the same fixed amount of the 1-Bromononane-d3 internal standard solution as was used in the calibration standards.

    • Perform the necessary extraction procedure to isolate the analyte from the sample matrix.

  • GC-MS Analysis:

    • Develop a suitable GC method to separate the analyte and the internal standard.

    • Set the mass spectrometer to operate in Selected Ion Monitoring (SIM) mode to monitor characteristic ions for both the analyte and 1-Bromononane-d3.

  • Data Analysis:

    • Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards.

    • Determine the peak area ratio for the analyte and the internal standard in the sample.

    • Use the calibration curve to calculate the concentration of the analyte in the sample.

Visualizations

The following diagrams illustrate the general synthesis and analytical workflow for deuterated alkyl halides like 1-Bromononane-d3.

General Synthesis of Deuterated 1-Bromononane A Deuterated Nonanol C Reaction in Inert Solvent A->C B Brominating Agent (e.g., PBr3, HBr) B->C D Quenching and Extraction C->D E Purification (Distillation or Chromatography) D->E F 1-Bromononane-d3 E->F

General Synthetic Pathway

Workflow for Quantitative Analysis using 1-Bromononane-d3 cluster_0 Sample Preparation cluster_1 Analysis cluster_2 Data Processing A Sample B Add known amount of 1-Bromononane-d3 A->B C Extraction of Analytes B->C D GC-MS Analysis C->D E Peak Area Measurement D->E F Calculate Peak Area Ratio (Analyte / Internal Standard) E->F G Quantify Analyte using Calibration Curve F->G

Analytical Workflow as an Internal Standard

References

Exploratory

Deuterated 1-Bromononane: A Technical Guide for Advanced Scientific Applications

Audience: Researchers, scientists, and drug development professionals. This in-depth technical guide explores the applications of deuterated 1-bromononane (1-bromononane-d19) in scientific research, with a particular foc...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

This in-depth technical guide explores the applications of deuterated 1-bromononane (1-bromononane-d19) in scientific research, with a particular focus on its role in analytical chemistry and drug development. The substitution of hydrogen with deuterium atoms imparts unique properties that are leveraged in various advanced methodologies.

Core Applications in Research and Drug Development

Deuterated 1-bromononane is a valuable tool in several scientific domains due to its isotopic stability and distinct mass. Its primary applications include:

  • Internal Standard in Mass Spectrometry: 1-bromononane-d19 is an ideal internal standard for quantitative analysis of its non-deuterated analog or other similar brominated compounds by mass spectrometry (MS), often coupled with gas chromatography (GC-MS) or liquid chromatography (LC-MS).[1][2] Because it has nearly identical chemical and physical properties to the analyte, it co-elutes and experiences similar ionization and fragmentation, but is easily distinguished by its higher mass-to-charge ratio.[3] This allows for accurate correction of analyte losses during sample preparation and variations in instrument response, which is critical in pharmacokinetic, metabolic, and environmental monitoring studies.[3][4][5]

  • Tracer in Metabolic and Pharmacokinetic Studies: In drug development, deuterium-labeled compounds are used to trace the metabolic fate of molecules.[2][6] While 1-bromononane itself is not a common pharmacophore, deuterated alkyl halides can be used in studies to understand the metabolism of related structures. The use of stable isotopes allows for the unambiguous identification of metabolites by mass spectrometry without the need for radioactive labeling.[2][6]

  • Mechanistic Studies (Kinetic Isotope Effect): The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[7] This difference can lead to a slower rate for reactions that involve the cleavage of this bond in the rate-determining step, a phenomenon known as the kinetic isotope effect (KIE).[7] By comparing the reaction rates of deuterated and non-deuterated compounds, researchers can gain insights into reaction mechanisms.[1][7] In drug development, this effect is exploited to slow down drug metabolism at specific sites, potentially improving a drug's pharmacokinetic profile.[3][8]

  • NMR Spectroscopy: Deuterated compounds are essential in Nuclear Magnetic Resonance (NMR) spectroscopy. While fully deuterated molecules like 1-bromononane-d19 are not used as NMR solvents (which are typically simple, small molecules), they are studied to confirm isotopic labeling and structural integrity via ²H-NMR and ¹³C-NMR.[9]

Quantitative Data and Physicochemical Properties

The defining characteristic of 1-bromononane-d19 is its increased molecular weight compared to its non-deuterated counterpart. This and other key data are summarized below.

Table 1: Molecular Weight and Physicochemical Properties

Property1-Bromononane1-Bromononane-d19
Chemical Formula C₉H₁₉BrC₉D₁₉Br
Molecular Weight ( g/mol ) 207.15226.27
Boiling Point (°C) 201Slightly higher than 201 (predicted)
Density (g/cm³ at 20°C) 1.09Slightly higher than 1.09 (predicted)

Source: Data compiled from multiple sources.[1][10]

Table 2: Predicted ²H-NMR and ¹³C-NMR Spectral Data for 1-Bromononane-d19

NucleusPositionPredicted Chemical Shift (δ) ppmPredicted Multiplicity
²H-NMR -CD₂Br3.40Broad Singlet
-(CD₂)₇-1.26 - 1.85Broad Multiplet
-CD₃0.88Broad Singlet
¹³C-NMR C1 (-CD₂Br)33.9Quintet
C231.9Quintet
C328.7Quintet
C429.3Quintet
C529.5Quintet
C628.2Quintet
C732.9Quintet
C822.7Quintet
C9 (-CD₃)14.1Septet

Note: Chemical shifts are based on the non-deuterated analog and may vary. Multiplicity in ¹³C-NMR is due to one-bond carbon-deuterium coupling.[9]

Experimental Protocols

Detailed methodologies are crucial for the effective application of deuterated 1-bromononane. The following sections provide illustrative protocols for its synthesis and analysis.

Synthesis of 1-Bromononane-d19 (Illustrative Protocol)

While specific synthesis protocols are often proprietary, a general method involves the bromination of a deuterated precursor.[1]

Objective: To synthesize high-purity 1-bromononane-d19 from nonan-1-ol-d20.

Reaction: C₉D₁₉OD + PBr₃ → C₉D₁₉Br

Materials:

  • Nonan-1-ol-d20

  • Phosphorus tribromide (PBr₃)

  • Anhydrous diethyl ether

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Standard glassware for organic synthesis under inert atmosphere

Procedure:

  • Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

  • Dissolve nonan-1-ol-d20 in anhydrous diethyl ether and place the solution in the flask.

  • Cool the flask to 0°C using an ice bath.

  • Slowly add phosphorus tribromide (PBr₃) dropwise from the dropping funnel to the stirred solution. An exothermic reaction will occur.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 3-4 hours to ensure the reaction goes to completion.

  • Cool the reaction mixture back to 0°C and cautiously quench by slowly adding cold water, followed by a saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

  • Purify the crude product by vacuum distillation to obtain pure 1-bromononane-d19.

Characterization: Confirm the identity, purity, and isotopic enrichment of the final product using NMR and Mass Spectrometry as described below.

Analysis by NMR Spectroscopy

Objective: To confirm the isotopic labeling and structural integrity of 1-bromononane-d19.[9]

Instrumentation: 400 MHz (or higher) NMR spectrometer with a broadband probe.

Sample Preparation: Dissolve 5-10 mg of 1-bromononane-d19 in a suitable non-deuterated solvent (e.g., chloroform) and transfer to a 5 mm NMR tube.[9]

²H-NMR Acquisition Parameters:

  • Pulse Program: Standard single-pulse experiment.[9]

  • Temperature: 298 K.[9]

  • Relaxation Delay: 1-2 seconds.[9]

  • Number of Scans: 16-64.[9]

¹³C-NMR Acquisition Parameters:

  • Pulse Program: Standard proton-decoupled ¹³C experiment.[9]

  • Temperature: 298 K.[9]

  • Relaxation Delay: 5-10 seconds (longer delay for deuterated carbons).[9]

  • Number of Scans: 1024 or higher.[9]

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight, fragmentation pattern, and isotopic enrichment of 1-bromononane-d19.[9]

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of 1-bromononane-d19 in a volatile organic solvent like dichloromethane or hexane.[9]

Illustrative GC-MS Parameters:

  • GC Column: Non-polar capillary column (e.g., HP-5ms).[9]

  • Injector Temperature: 250 °C.[9]

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.[9]

  • Carrier Gas: Helium.[9]

  • MS Ionization Mode: Electron Ionization (EI) at 70 eV.[9]

  • Mass Range: m/z 30-300.[9]

Visualizing Workflows

In the absence of direct involvement in a biological signaling pathway, the following diagrams illustrate key experimental and logical workflows for the application of deuterated 1-bromononane.

synthesis_workflow cluster_start Starting Materials cluster_process Synthesis & Purification cluster_end Final Product & Analysis start_material Nonan-1-ol-d20 reaction Bromination Reaction (Anhydrous Ether, 0°C to Reflux) start_material->reaction reagent PBr3 reagent->reaction workup Aqueous Workup & Extraction reaction->workup Quench purification Vacuum Distillation workup->purification Crude Product product 1-Bromononane-d19 purification->product Pure Product analysis QC Analysis (NMR, GC-MS) product->analysis internal_standard_workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_quant Quantification sample Biological or Environmental Sample (e.g., Plasma, Sediment) is_spike Spike with known amount of 1-Bromononane-d19 (Internal Standard) sample->is_spike extraction Analyte Extraction (e.g., LLE, SPE) is_spike->extraction concentration Concentration & Reconstitution extraction->concentration lcms LC-MS/MS or GC-MS Analysis concentration->lcms integration Peak Integration (Analyte & Internal Standard) lcms->integration ratio Calculate Peak Area Ratio (Analyte / Internal Standard) integration->ratio calibration Compare Ratio to Calibration Curve ratio->calibration result Determine Analyte Concentration calibration->result

References

Foundational

1-Bromononane-d3 safety data sheet and handling precautions

For Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive overview of the safety data and handling precautions for 1-Bromononane-d3. As specific toxicological data for this de...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions for 1-Bromononane-d3. As specific toxicological data for this deuterated compound is limited, this guide bases its recommendations on the well-documented properties of its non-deuterated analogue, 1-Bromononane, and general best practices for handling deuterated substances.[1] Deuterated compounds are generally considered to have similar safety profiles to their non-deuterated counterparts and are not radioactive.[1][2]

Physicochemical and Safety Data

The quantitative data for 1-Bromononane is summarized below and should be used as the primary reference for ensuring the safe handling of 1-Bromononane-d3.

Table 1: Physical and Chemical Properties
PropertyValueReferences
Chemical Formula C₉H₁₉Br (1-Bromononane)[3][4]
C₉D₃H₁₆Br (representative for 1-Bromononane-d3)
Molecular Weight 207.15 g/mol (1-Bromononane)[3]
Appearance Colorless to golden liquid[4][5][6]
Boiling Point 201 °C[5][7]
Melting Point -29 °C[4][5][8]
Flash Point 90 °C (194 °F) - closed cup[7]
Density 1.084 g/mL at 25 °C[7]
Refractive Index n20/D 1.454[4][5]
Water Solubility Immiscible[4][6]
Stability Stable under normal conditions. Incompatible with strong oxidizing agents and strong bases.[6][8]
Table 2: GHS Hazard Classification for 1-Bromononane
Hazard ClassCategoryHazard Statement
Aquatic Hazard (Acute) 1H400: Very toxic to aquatic life
Combustible Liquid Combustible liquid

Data based on the non-deuterated analogue, 1-Bromononane.

Pictogram:

alt text

Signal Word: Warning[7]

Handling and Storage Precautions

Adherence to proper handling and storage protocols is critical to ensure laboratory safety and maintain the integrity of 1-Bromononane-d3.

Personal Protective Equipment (PPE)
  • Eye/Face Protection : Wear chemical safety goggles or glasses that conform to OSHA's 29 CFR 1910.133 or European Standard EN166.[7][9]

  • Skin Protection : Use appropriate chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.[7] Wear protective clothing to prevent skin exposure.[9]

  • Respiratory Protection : A NIOSH-approved respirator with an appropriate filter should be used if ventilation is inadequate or if there is a risk of inhaling vapors or mists.[1][9]

Safe Handling Practices
  • Handle in a well-ventilated area, preferably under a chemical fume hood.[9][10]

  • Avoid contact with skin, eyes, and clothing.[9]

  • Keep away from heat, sparks, open flames, and other sources of ignition.[7][9][10]

  • Take measures to prevent the buildup of electrostatic charge.[7]

  • Wash hands thoroughly after handling and before breaks.[7][9]

  • Do not eat, drink, or smoke in the laboratory.[11]

Storage Conditions
  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][9][10]

  • Keep away from incompatible substances such as strong oxidizing agents and strong bases.[7][8]

  • Protect from light and moisture to prevent degradation and hydrogen-deuterium (H-D) exchange, which can compromise isotopic purity.[12][13]

Emergency Procedures

Table 3: First Aid Measures
Exposure RouteFirst Aid ProcedureReferences
Inhalation Remove to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[7][9]
Skin Contact Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.[9]
Eye Contact Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[9]
Ingestion Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek medical attention.[7][9]
Accidental Release Measures
  • Ensure adequate ventilation and remove all sources of ignition.[1][7]

  • Wear appropriate personal protective equipment.[1]

  • Contain the spillage and collect it with an electrically protected vacuum cleaner or by wet-brushing.[7]

  • Place the collected material in a suitable, closed container for disposal.[7][10]

  • Prevent the product from entering drains as it is very toxic to aquatic life.[3][10]

Fire-Fighting Measures
  • Suitable Extinguishing Media : Use water spray, "alcohol" foam, dry chemical, or carbon dioxide.[7][10]

  • Specific Hazards : Hazardous decomposition products formed under fire conditions include carbon oxides and hydrogen bromide gas.[7]

  • Protective Equipment : Firefighters should wear self-contained breathing apparatus and full protective gear.[7][10]

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines a general procedure for preparing a stock solution from a deuterated standard like 1-Bromononane-d3.

  • Acclimatization : Before opening, allow the sealed container of 1-Bromononane-d3 to warm to ambient laboratory temperature for at least 30 minutes to prevent moisture condensation.[12]

  • Inert Atmosphere : If possible, perform subsequent steps in a glove box or under a gentle stream of a dry, inert gas (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.[12][13]

  • Weighing/Volumetric Measurement : Accurately measure the required amount of the standard using a calibrated analytical balance or a calibrated micropipette.

  • Dissolution : Quantitatively transfer the standard to a Class A volumetric flask. Add a small amount of a suitable, high-purity solvent (e.g., methanol, acetonitrile) and swirl to dissolve.[12][13]

  • Dilution : Once dissolved, dilute to the mark with the solvent.

  • Mixing : Securely cap the flask and mix the solution thoroughly by inversion.[12]

  • Storage : Transfer the stock solution to a clean, dry, and clearly labeled amber vial with a PTFE-lined cap. Store the solution under the recommended conditions (cool, dry, and protected from light).[12][13]

Logical Workflow Diagram

The following diagram illustrates the general workflow for the safe handling of 1-Bromononane-d3 in a laboratory setting.

cluster_prep Preparation & Handling cluster_cleanup Cleanup & Disposal cluster_emergency Emergency Response receive Receive & Inspect Chemical storage Store in Cool, Dry, Well-Ventilated Area receive->storage 1 ppe Don Appropriate PPE (Goggles, Gloves, Lab Coat) storage->ppe 2 fume_hood Work in a Chemical Fume Hood ppe->fume_hood 3 handling Handle Chemical (e.g., Prepare Solution) fume_hood->handling 4 decontaminate Decontaminate Glassware & Work Surfaces handling->decontaminate 5 spill Spill handling->spill exposure Exposure handling->exposure fire Fire handling->fire waste Dispose of Waste in Labeled Container decontaminate->waste 6 remove_ppe Remove PPE waste->remove_ppe 7 wash Wash Hands Thoroughly remove_ppe->wash 8 node_spill_1 Evacuate & Ventilate spill->node_spill_1 node_spill_2 Contain Spill spill->node_spill_2 node_spill_3 Follow Cleanup Protocol spill->node_spill_3 node_exposure_1 Follow First Aid (See Table 3) exposure->node_exposure_1 node_exposure_2 Seek Medical Attention exposure->node_exposure_2 node_fire_1 Use Appropriate Extinguisher fire->node_fire_1 node_fire_2 Activate Alarm fire->node_fire_2 node_fire_3 Evacuate fire->node_fire_3

Caption: General workflow for the safe handling of 1-Bromononane-d3.

References

Exploratory

Commercial Suppliers and Technical Guide for High-Purity 1-Bromononane-d3

For researchers, scientists, and professionals engaged in drug development and isotopic labeling, sourcing high-purity deuterated compounds is a critical step. This technical guide provides an in-depth overview of commer...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals engaged in drug development and isotopic labeling, sourcing high-purity deuterated compounds is a critical step. This technical guide provides an in-depth overview of commercial suppliers of 1-Bromononane-d3, along with key technical data, experimental protocols for quality control, and visualizations of relevant workflows. 1-Bromononane-d3 and its isotopologues, such as 1-Bromononane-d19, are valuable tools in mechanistic studies, as internal standards for quantitative analysis by mass spectrometry, and in altering pharmacokinetic properties of drug candidates.[1][2]

Commercial Supplier Overview

Several specialized chemical suppliers offer high-purity 1-Bromononane with varying levels of deuterium incorporation. The choice of supplier may depend on the specific isotopic enrichment required, the quantity needed, and the preferred deuteration pattern. Below is a summary of commercially available 1-Bromononane-d3 and related deuterated analogues.

SupplierProduct NameCatalog No.CAS No.Isotopic EnrichmentFormulaMolecular Weight
Toronto Research Chemicals 1-Bromononane-9,9,9-d3B6875771219799-20-8Not SpecifiedCD₃(CH₂)₈Br210.17
C/D/N Isotopes 1-Bromononane-9,9,9-d3D-53871219799-20-899 atom % DCD₃(CH₂)₈Br210.17
MedChemExpress 1-Bromononane-d19HY-W014559S1219805-90-9Not SpecifiedC₉D₁₉Br226.27
BenchChem 1-Bromononane-d4B12390600Not SpecifiedNot SpecifiedNot Specified211.18

Synthesis and Quality Control

The synthesis of deuterated compounds like 1-Bromononane-d19 typically involves the bromination of the corresponding deuterated alcohol.[2] For instance, a plausible method is the reaction of nonan-d19-ol with a brominating agent such as phosphorus tribromide (PBr₃).[2] The resulting crude product is then purified, commonly by fractional distillation under reduced pressure.[3]

Quality control for deuterated compounds is paramount to ensure both chemical purity and the degree of isotopic enrichment. The primary analytical techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1][4]

Experimental Protocols

1. Determination of Isotopic Enrichment by Mass Spectrometry (MS)

  • Objective: To confirm the molecular weight and determine the isotopic distribution of 1-Bromononane-d3.

  • Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for sample introduction and separation.

  • Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the deuterated 1-Bromononane in a volatile organic solvent like dichloromethane or hexane.

  • Methodology: The sample is ionized, typically using electron ionization (EI) or electrospray ionization (ESI). The mass-to-charge ratio (m/z) of the resulting ions is then analyzed.[5]

  • Analysis: The isotopic enrichment is calculated by analyzing the isotope distribution of the molecular ion peak. The relative intensities of the peaks corresponding to different isotopologues (e.g., molecules with varying numbers of deuterium atoms) are used to determine the overall deuteration level.[5][6] For bromo-compounds, the presence of bromine's two stable isotopes (⁷⁹Br and ⁸¹Br) in a roughly 1:1 ratio will result in a characteristic pair of peaks for any bromine-containing fragment, separated by 2 m/z units.[4][6]

2. Structural Confirmation and Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Objective: To confirm the positions of deuteration and the overall structural integrity of the molecule.

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Sample Preparation: Dissolve 5-10 mg of the 1-Bromononane-d3 in a suitable non-deuterated solvent (e.g., chloroform) and transfer to a 5 mm NMR tube.[4]

  • ¹H-NMR Spectroscopy:

    • Methodology: A standard proton NMR spectrum is acquired.

    • Analysis: For a highly deuterated compound like 1-Bromononane-d19, the ¹H-NMR spectrum is expected to show minimal or no signals.[2] For 1-Bromononane-d3, the absence of a signal corresponding to the terminal methyl group would be expected. The presence of any residual proton signals can be used to assess isotopic purity.

  • ²H-NMR (Deuterium NMR) Spectroscopy:

    • Methodology: A deuterium NMR spectrum is acquired. This may require a specific probe or instrument configuration.

    • Analysis: The ²H-NMR spectrum will show signals at chemical shifts corresponding to the positions of the deuterium atoms.[7] The chemical shifts in ²H-NMR are very similar to those in ¹H-NMR.[7]

  • ¹³C-NMR Spectroscopy:

    • Methodology: A standard proton-decoupled ¹³C-NMR spectrum is acquired.

    • Analysis: The carbon signals will be split into multiplets due to one-bond carbon-deuterium coupling. For example, a -CD₃ group would appear as a septet. The chemical shifts are expected to be very similar to the non-deuterated analogue.[4]

Applications in Research and Drug Development

Deuterated compounds are powerful tools in drug discovery and development. The substitution of hydrogen with deuterium can lead to a stronger carbon-deuterium bond, which can slow down metabolic cleavage, a phenomenon known as the kinetic isotope effect.[2] This can result in an improved pharmacokinetic profile, such as a longer half-life and reduced formation of toxic metabolites.[2] 1-Bromononane-d3 can be used as a building block to synthesize more complex deuterated molecules for such studies.

Furthermore, due to their distinct mass, deuterated compounds like 1-Bromononane-d19 are excellent internal standards for quantitative analysis by mass spectrometry in pharmacokinetic and metabolic studies.[1]

Visualizations

To further illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict a plausible synthetic workflow for deuterated 1-Bromononane and a general workflow for its application in quantitative analysis.

Synthesis_Workflow Synthesis Workflow for 1-Bromononane-d19 A Nonan-d19-ol B Bromination A->B PBr3 C Crude 1-Bromononane-d19 B->C D Purification (Fractional Distillation) C->D E High-Purity 1-Bromononane-d19 D->E

Caption: A plausible synthetic pathway for 1-Bromononane-d19.

LCMS_Workflow Workflow for Quantitative Analysis using Deuterated Internal Standard cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing A Biological Sample (e.g., Plasma) B Add Known Amount of 1-Bromononane-d19 (Internal Standard) A->B C Extraction B->C D Concentration C->D E Injection D->E F Chromatographic Separation E->F G Mass Spectrometric Detection F->G H Measure Peak Area Ratio (Analyte / Internal Standard) G->H I Quantification using Calibration Curve H->I

Caption: General workflow for a quantitative LC-MS/MS assay using a deuterated internal standard.

References

Foundational

The Gold Standard: A Technical Guide to Deuterated Internal Standards in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals In the landscape of quantitative analysis, particularly within the pharmaceutical and biotechnology sectors, the pursuit of accuracy, precision, and reliabi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly within the pharmaceutical and biotechnology sectors, the pursuit of accuracy, precision, and reliability is paramount. This in-depth technical guide explores the critical role of deuterated internal standards in achieving these goals. By delving into the core principles, experimental applications, and comparative performance data, this document serves as a comprehensive resource for professionals engaged in drug discovery, development, and clinical trial bioanalysis.

Core Principles of Deuterated Internal Standards

Deuterated internal standards are molecules in which one or more hydrogen atoms have been replaced by their stable isotope, deuterium.[1] This subtle yet significant modification makes them ideal internal standards for mass spectrometry-based quantitative assays.[1] The fundamental principle lies in their near-identical chemical and physical properties to the analyte of interest.[1] By introducing a known amount of the deuterated standard into a sample at the earliest stage of preparation, it serves as a perfect mimic for the analyte.[2] Any loss of analyte during sample extraction, cleanup, or injection, as well as variations in ionization efficiency in the mass spectrometer, will be mirrored by the deuterated standard.[2] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, providing a highly accurate and precise quantification.[2][3]

Key Advantages

The use of deuterated internal standards offers several significant advantages over other types of internal standards, such as structural analogs:

  • Co-elution with Analyte: In chromatographic separations like liquid chromatography (LC) and gas chromatography (GC), the deuterated standard and the analyte exhibit nearly identical retention times. This co-elution is crucial as it ensures that both compounds experience the same analytical conditions, including potential matrix effects.[1][4]

  • Similar Ionization Efficiency: In the mass spectrometer's ion source, the deuterated standard and the analyte ionize with very similar efficiency because the isotopic substitution has a minimal effect on the molecule's ionization potential.[5]

  • Correction for Variability: By adding a known amount of the deuterated internal standard to every sample, calibrator, and quality control sample at the beginning of the sample preparation process, it is possible to correct for variability introduced during extraction, handling, and injection.[1] Any loss of analyte during these steps will be mirrored by a proportional loss of the internal standard.[1]

  • Mitigation of Matrix Effects: Biological matrices are complex and can significantly impact the ionization of the target analyte, leading to ion suppression or enhancement.[3][6] A co-eluting deuterated internal standard experiences the same degree of these matrix effects, allowing for accurate normalization of the signal.[3][6]

Quantitative Data Presentation

The superiority of deuterated internal standards over structural analogs is evident in the improved precision and accuracy of quantitative methods. The following tables summarize comparative data from various studies.

Table 1: Comparison of Assay Performance for Everolimus Quantification
Internal Standard TypeLower Limit of Quantification (LLOQ)Total Coefficient of Variation (CV)Correlation (r) vs. Reference Method
Deuterated (everolimus-d4) 1.0 ng/mL4.3% - 7.2%> 0.98 (slope = 0.95)
Analog (32-desmethoxyrapamycin) 1.0 ng/mL4.3% - 7.2%> 0.98 (slope = 0.83)

Data sourced from a comparative study on everolimus quantification.[7] The deuterated internal standard provided a slope closer to 1, indicating better agreement with the reference method.

Table 2: Validation Data for Immunosuppressant Analysis using Deuterated Internal Standards
AnalyteLinearity RangeInter-Assay Precision (CV)Inter-Assay Accuracy
Cyclosporine A 2 - 1250 ng/mL2.5% - 12.5%90% - 113%
Tacrolimus 0.5 - 42.2 ng/mL2.5% - 12.5%90% - 113%
Sirolimus 0.6 - 49.2 ng/mL2.5% - 12.5%90% - 113%
Everolimus 0.5 - 40.8 ng/mL2.5% - 12.5%90% - 113%
Mycophenolic Acid 0.01 - 7.5 µg/mL2.5% - 12.5%90% - 113%

This table summarizes the validation results for a multiplexed LC-MS/MS method for five immunosuppressants using their respective deuterated internal standards.[8] The data demonstrates high precision and accuracy across a wide range of concentrations.

Table 3: Impact of Deuteration on Chromatographic Retention Time
Compound PairChromatographic ModeRetention Time Shift (Analyte vs. Deuterated IS)Reference
Various PeptidesReversed-Phase LCDeuterated elutes ~3 seconds earlier (approx. half a peak width)[9]
Various PeptidesCapillary Zone ElectrophoresisMedian shift of 0.1 seconds (2.5% of peak width)[9]
N-(3-oxododecanoyl)-L-homoserine lactoneReversed-Phase LCObservable separation leading to scattered data[2]
FluconazoleReversed-Phase LCObservable separation leading to scattered data[2]

This table highlights the "isotope effect," where deuterated compounds may elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[1][10] While often negligible, a significant shift can lead to differential matrix effects if the analyte and internal standard do not co-elute perfectly.[2][10]

Experimental Protocols

Detailed and robust experimental protocols are fundamental to successful quantitative analysis. The following provides a generalized, yet detailed, methodology for a typical quantitative LC-MS/MS analysis using a deuterated internal standard.

General Protocol for Analysis of a Small Molecule Drug in Human Plasma

This protocol provides a general framework. Specific parameters will need to be optimized for the particular analyte and internal standard.

1. Materials and Reagents:

  • Analyte and deuterated internal standard stock solutions (e.g., 1 mg/mL in methanol).[2]

  • Blank human plasma.

  • Protein precipitation solvent (e.g., acetonitrile).[1]

  • LC-MS grade water and organic solvents (e.g., methanol, acetonitrile).

  • Acid modifier (e.g., formic acid).[1]

2. Sample Preparation:

  • To 100 µL of plasma sample, calibrator, or quality control (QC), add 10 µL of the deuterated internal standard working solution.[1]

  • Vortex briefly to mix.

  • Add 300 µL of acetonitrile to precipitate proteins.[1]

  • Vortex for 1 minute to ensure thorough mixing and precipitation.[1]

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.[1]

  • Transfer the clear supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Parameters:

  • Liquid Chromatography:

    • Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 1.7 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.[1]

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[1]

    • Gradient: A linear gradient tailored to the analyte's retention time (e.g., 5% B to 95% B over 3 minutes).[1]

    • Flow Rate: 0.4 mL/min.[1]

    • Injection Volume: 5 µL.[1]

    • Column Temperature: 40°C.[1]

  • Mass Spectrometry:

    • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode as appropriate for the analyte.[1]

    • Scan Type: Multiple Reaction Monitoring (MRM).[1]

    • MRM Transitions: Optimized precursor-to-product ion transitions for both the analyte and the deuterated internal standard.[1]

4. Data Analysis:

  • Integrate the peak areas for the analyte and the deuterated internal standard.[1]

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area).[1]

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators.[1]

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.[1]

Protocol for Assessing Isotopic Exchange (H/D Exchange)

Isotopic exchange, where a deuterium atom on the standard is replaced by a hydrogen atom from the solvent or matrix, can lead to inaccurate quantification.[9] This protocol is designed to assess the stability of a deuterated internal standard.

1. Objective: To determine if isotopic exchange is occurring under specific analytical conditions by incubating the deuterated internal standard in the sample matrix and solvent over time.

2. Methodology:

  • Prepare Samples:

    • T=0 Samples: Spike a known concentration of the deuterated internal standard into the blank matrix and immediately process it according to your standard sample preparation protocol.

    • Incubated Samples: Spike the same concentration of the internal standard into multiple aliquots of the blank matrix and the reconstitution solvent. Incubate these samples at different temperatures (e.g., room temperature and 40°C) for various time points (e.g., 4, 8, 24 hours).

  • Analysis:

    • After incubation, process the samples using the standard protocol and analyze them by LC-MS/MS.

    • Monitor the signal intensity of both the deuterated internal standard and the corresponding unlabeled analyte.

  • Data Evaluation:

    • Look for a decrease in the internal standard signal over time in the incubated samples compared to the T=0 samples.

    • Check for an unexpected increase in the analyte signal in the samples spiked only with the internal standard, which would indicate the formation of the unlabeled analyte from the deuterated standard.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows described in this guide.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Biological Sample (Plasma, Urine, etc.) Spike Spike with Deuterated Internal Standard Sample->Spike Extract Protein Precipitation & Extraction Spike->Extract Centrifuge Centrifugation Extract->Centrifuge Supernatant Transfer Supernatant Centrifuge->Supernatant LC Liquid Chromatography (Separation) Supernatant->LC MS Mass Spectrometry (Detection) LC->MS Integrate Peak Integration MS->Integrate Ratio Calculate Peak Area Ratio (Analyte / IS) Integrate->Ratio Calibrate Calibration Curve Ratio->Calibrate Quantify Quantify Analyte Concentration Calibrate->Quantify

Caption: General workflow for quantitative analysis using a deuterated internal standard.

G cluster_props Chemical Properties cluster_analytical Analytical Considerations center Choice of Deuterated IS Purity High Isotopic Purity (≥98%) center->Purity Stability Label Stability (No H/D Exchange) center->Stability Mass Sufficient Mass Shift (≥ 3 Da) center->Mass Coelution Co-elution with Analyte center->Coelution Fragmentation Similar Fragmentation Pattern center->Fragmentation NoInterference No Interference with Analyte center->NoInterference

Caption: Key factors influencing the selection of a deuterated internal standard.

G Analyte1 Analyte Matrix1 Matrix Effect (Ion Suppression) IS1 Deuterated IS Result1 Accurate Correction Matrix1->Result1 Analyte2 Analyte Matrix2a Matrix Effect (Region A) Analyte2->Matrix2a IS2 Deuterated IS Matrix2b Matrix Effect (Region B) IS2->Matrix2b Result2 Inaccurate Correction

Caption: Impact of the deuterium isotope effect on the correction for matrix effects.

Challenges and Limitations

While deuterated standards are the gold standard, it is crucial to be aware of their potential limitations:

  • Deuterium Isotope Effect: As mentioned, the substitution of hydrogen with deuterium can slightly alter a molecule's physicochemical properties, potentially leading to a small difference in retention time.[10][11] This can be particularly noticeable in reversed-phase liquid chromatography, where the deuterated compound may elute slightly earlier.[5] If this shift is significant, the analyte and internal standard may experience different degrees of matrix effects, compromising accuracy.[2][10]

  • Isotopic Exchange (H/D Exchange): Deuterium atoms can sometimes exchange with hydrogen atoms from the solvent or matrix, especially if the label is on an exchangeable site (e.g., -OH, -NH) or under acidic or basic conditions.[11][12] This can lead to a loss of the mass difference and an underestimation of the internal standard concentration, resulting in an overestimation of the analyte concentration.[9]

  • Isotopic Purity: The isotopic purity of the deuterated standard is critical. The presence of unlabeled analyte in the internal standard solution can lead to an overestimation of the analyte concentration.[2] Isotopic enrichment should ideally be ≥98%.[13]

  • Altered Fragmentation Patterns: The presence of deuterium can sometimes alter the fragmentation pattern of a molecule in the mass spectrometer. This is a consideration when selecting multiple reaction monitoring (MRM) transitions to ensure they are analogous for both the analyte and the internal standard.[11]

Conclusion

Deuterated internal standards are indispensable tools in modern analytical chemistry, particularly for LC-MS-based quantification in complex matrices.[13] Their ability to mimic the behavior of the analyte throughout the analytical process provides unparalleled correction for variability, leading to highly accurate and precise data.[3] While challenges such as the deuterium isotope effect and isotopic exchange exist, a thorough understanding of these phenomena and careful method development can mitigate their impact. For researchers, scientists, and drug development professionals, the judicious use of deuterated internal standards is a critical component in generating robust and reliable data to support critical decision-making in their respective fields.

References

Exploratory

An In-depth Technical Guide to the Interpretation of 1-Bromononane-d3 NMR and Mass Spectrometry Data

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive analysis of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 1-bromononane-d3...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 1-bromononane-d3. Due to the specificity of this isotopically labeled compound, this guide presents predicted data derived from the analysis of its non-deuterated analog, 1-bromononane, and established principles of spectroscopy for deuterated molecules. Detailed experimental protocols are provided to facilitate the acquisition of such data, alongside logical workflows for sample analysis and data interpretation.

Data Presentation

The following tables summarize the predicted quantitative NMR and MS data for 1-bromononane-d3. These predictions are based on the known spectral data of 1-bromononane and the anticipated effects of deuterium substitution at the C1 position.

Table 1: Predicted ¹H-NMR Spectral Data for 1-Bromononane-d3

PositionChemical Shift (δ) ppm (Predicted)MultiplicityIntegrationCoupling Constant (J) Hz
-CHD₂Br3.38Quintet1H~7.1
-CH₂- (C2)1.83Multiplet2H
-(CH₂)₆-1.40 - 1.25Multiplet12H
-CH₃0.88Triplet3H~6.8

Note: The chemical shift for the single proton on the deuterated carbon is expected to be similar to its non-deuterated counterpart. The multiplicity is predicted as a quintet due to coupling with the two adjacent protons on C2 and the two deuterium atoms (assuming a 1:1:1 triplet from the two deuterons, further split by the two protons). The integration reflects the single proton at this position.

Table 2: Predicted ¹³C-NMR Spectral Data for 1-Bromononane-d3

Carbon PositionChemical Shift (δ) ppm (from 1-bromononane)Predicted Multiplicity (due to C-D coupling)
C1 (-CD₂Br)~33.7Triplet
C2~32.1Singlet
C3~28.8Singlet
C4~29.4Singlet
C5~29.6Singlet
C6~28.4Singlet
C7~32.0Singlet
C8~22.8Singlet
C9 (-CH₃)~14.2Singlet

Note: The replacement of two protons with deuterium on C1 will cause the C1 signal to appear as a triplet in the proton-decoupled ¹³C-NMR spectrum due to one-bond carbon-deuterium coupling. The chemical shift may experience a minor isotopic shift.

Table 3: Predicted Mass Spectrometry Data for 1-Bromononane-d3

Ionm/z (Predicted)Description
[M]⁺209/211Molecular ion peak (with ⁷⁹Br/⁸¹Br isotopes)
[M-D]⁺207/209Loss of a deuterium atom
[M-H]⁺208/210Loss of a hydrogen atom
[M-C₂H₄D]⁺180/182McLafferty rearrangement
[C₉H₁₈D]⁺129Loss of Bromine radical
[C₄H₈D]⁺58Fragmentation of the alkyl chain
[C₃H₆D]⁺44Fragmentation of the alkyl chain

Note: The molecular weight of 1-bromononane-d3 is approximately 209.18 g/mol (for ⁷⁹Br) and 211.18 g/mol (for ⁸¹Br). The mass spectrum will exhibit characteristic isotopic clusters for bromine-containing fragments.[1][2] The fragmentation pattern is predicted to be similar to 1-bromononane, with shifts in fragment masses containing the deuterium label.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra of 1-bromononane-d3 to confirm isotopic labeling and structural integrity.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

  • Dissolve 5-10 mg of 1-bromononane-d3 in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃).

  • Transfer the solution to a 5 mm NMR tube.

¹H-NMR Acquisition Parameters (Illustrative):

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Solvent: Chloroform-d (CDCl₃).

  • Temperature: 298 K.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64 (signal averaging may be required depending on concentration).

  • Spectral Width: 0-10 ppm.

¹³C-NMR Acquisition Parameters (Illustrative):

  • Pulse Program: Standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').

  • Solvent: Chloroform-d (CDCl₃).

  • Temperature: 298 K.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 5-10 seconds.

  • Number of Scans: 1024 or higher.

  • Spectral Width: 0-150 ppm.

For specific analysis of the deuterium signal, a ²H-NMR experiment can be performed.[3][4]

²H-NMR Acquisition Parameters (Illustrative):

  • Pulse Program: Standard single-pulse experiment.

  • Solvent: Chloroform (non-deuterated).

  • Temperature: 298 K.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64.

  • Spectral Width: Centered on the expected chemical shift range for deuterated alkanes (~0-4 ppm).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 1-bromononane-d3 to confirm its identity and isotopic enrichment.

Instrumentation: A mass spectrometer, typically coupled with a gas chromatograph (GC-MS) for sample introduction and separation.

Sample Preparation: Prepare a dilute solution of 1-bromononane-d3 (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or hexane.

GC-MS Parameters (Illustrative): [5][6][7][8]

  • GC Column: A non-polar capillary column (e.g., DB-1 or HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium.

  • MS Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 30-300.

  • Scan Speed: 2 scans/second.

Mandatory Visualization

mass_spec_fragmentation M [C₉H₁₈DBr]⁺˙ m/z 209/211 M_minus_Br [C₉H₁₈D]⁺ m/z 129 M->M_minus_Br - Br• M_minus_C4H8D [C₅H₁₀Br]⁺ m/z 149/151 M->M_minus_C4H8D - •C₄H₈D M_minus_C5H11 [C₄H₇DBr]⁺˙ m/z 136/138 M->M_minus_C5H11 - •C₅H₁₁ C4H8D [C₄H₈D]⁺ m/z 58 M_minus_Br->C4H8D - C₅H₁₀

Caption: Predicted Mass Spectrometry Fragmentation Pathway of 1-Bromononane-d3.

nmr_workflow cluster_sample_prep Sample Preparation cluster_acquisition Data Acquisition cluster_processing Data Processing and Interpretation dissolve Dissolve 1-bromononane-d3 in deuterated solvent transfer Transfer to NMR tube dissolve->transfer h1_nmr Acquire ¹H-NMR Spectrum transfer->h1_nmr c13_nmr Acquire ¹³C-NMR Spectrum transfer->c13_nmr h2_nmr Acquire ²H-NMR Spectrum (Optional) transfer->h2_nmr processing Fourier Transform, Phasing, Baseline Correction h1_nmr->processing c13_nmr->processing h2_nmr->processing integration Integration and Chemical Shift Assignment processing->integration coupling Coupling Constant Analysis integration->coupling structure Structure Verification coupling->structure

Caption: Experimental Workflow for NMR Analysis of 1-Bromononane-d3.

References

Foundational

Understanding the Kinetic Isotope Effect with 1-Bromononane-d_x_: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth exploration of the kinetic isotope effect (KIE) through the lens of deuterated 1-bromononane. The principles and e...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the kinetic isotope effect (KIE) through the lens of deuterated 1-bromononane. The principles and experimental methodologies detailed herein are foundational for elucidating reaction mechanisms, a critical aspect of chemical research and drug development. By substituting hydrogen with deuterium at specific positions on 1-bromononane, one can probe the subtle energetic changes in the transition state of nucleophilic substitution reactions, offering valuable insights into bond-breaking and bond-forming steps.

Introduction to the Kinetic Isotope Effect

The kinetic isotope effect is a phenomenon where the rate of a chemical reaction is altered when an atom in one of the reactants is replaced by one of its isotopes.[1] This change in rate is a quantum mechanical effect stemming from the difference in zero-point vibrational energies of bonds to different isotopes.[2][3] A bond to a heavier isotope, such as deuterium, is stronger and has a lower zero-point energy than the corresponding bond to a lighter isotope, like protium (regular hydrogen).[3] Consequently, more energy is typically required to break a bond to a heavier isotope, leading to a slower reaction rate.

The KIE is expressed as the ratio of the rate constant for the reaction with the light isotopologue (k_L) to that of the heavy isotopologue (k_H):

KIE = k_L / k_H

Kinetic isotope effects are categorized as either primary or secondary.

  • Primary KIEs are observed when the bond to the isotopically substituted atom is broken or formed in the rate-determining step of the reaction. For C-H bond cleavage, primary deuterium KIEs (k_H/k_D) are typically in the range of 2 to 8.[3]

  • Secondary KIEs (SKIEs) occur when the isotopically substituted bond is not directly involved in bond-breaking or formation in the rate-determining step.[4] These effects are generally smaller than primary KIEs.[4] They are further classified based on the position of the isotope relative to the reaction center:

    • α-Secondary KIEs : Isotopic substitution is at the carbon atom undergoing the reaction (the α-carbon).

    • β-Secondary KIEs : Isotopic substitution is at an adjacent carbon atom (the β-carbon).

For S_N2 reactions, α-secondary KIEs are typically inverse (k_H/k_D < 1), while β-secondary KIEs are often normal (k_H/k_D > 1). These effects provide valuable information about the structure of the transition state.

Synthesis of Deuterated 1-Bromononane Isotopologues

To study the kinetic isotope effect in reactions of 1-bromononane, specifically deuterated isotopologues are required. Below are plausible synthetic protocols for preparing 1-bromononane-1,1-d₂ and 1-bromononane-2,2-d₂.

Synthesis of 1-Bromononane-1,1-d₂

The synthesis of 1-bromononane-1,1-d₂ can be achieved from nonanoic acid via reduction to the deuterated alcohol followed by bromination.

Step 1: Reduction of Nonanoic Acid to Nonan-1,1-d₂-1-ol

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., argon), suspend lithium aluminum deuteride (LiAlD₄) in anhydrous diethyl ether.

  • Cool the suspension to 0 °C in an ice bath.

  • Dissolve nonanoic acid in anhydrous diethyl ether and add it dropwise to the LiAlD₄ suspension via the dropping funnel.

  • After the addition is complete, allow the mixture to warm to room temperature and then reflux for 4 hours.

  • Cool the reaction mixture back to 0 °C and cautiously quench the excess LiAlD₄ by the slow, dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide.

  • Filter the resulting aluminum salts and wash them thoroughly with diethyl ether.

  • Combine the organic filtrates, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield nonan-1,1-d₂-1-ol.

Step 2: Bromination of Nonan-1,1-d₂-1-ol

  • Combine nonan-1,1-d₂-1-ol and sodium bromide in a round-bottom flask with water.

  • Cool the mixture in an ice bath and slowly add concentrated sulfuric acid with vigorous stirring.

  • After the addition, equip the flask for reflux and heat the mixture for 45-60 minutes.

  • After reflux, arrange the apparatus for distillation and distill the crude 1-bromononane-1,1-d₂.

  • Wash the distillate with water, then with a saturated sodium bicarbonate solution, and finally with water again.

  • Dry the organic layer over anhydrous calcium chloride and perform a final distillation to obtain pure 1-bromononane-1,1-d₂.

Synthesis of 1-Bromononane-2,2-d₂

The synthesis of 1-bromononane-2,2-d₂ is more complex and can be approached from heptanoyl chloride.

Step 1: Synthesis of Nonan-2-one

React heptanoyl chloride with an excess of methylmagnesium bromide (Grignard reagent) in an appropriate solvent like THF, followed by an acidic workup to produce nonan-2-one.

Step 2: Deuteration of Nonan-2-one to Nonan-2-one-1,1,1,3,3-d₅

  • In a round-bottom flask, dissolve nonan-2-one in a mixture of deuterium oxide (D₂O) and a catalytic amount of sodium deuteroxide (NaOD).

  • Reflux the mixture for several hours to allow for enolate formation and subsequent deuteration at the α-positions (C1 and C3).

  • After cooling, extract the deuterated ketone with an organic solvent, dry the organic layer, and remove the solvent. Repeat this process multiple times with fresh D₂O and NaOD to achieve high levels of deuteration.

Step 3: Reduction of Nonan-2-one-1,1,1,3,3-d₅ to Nonan-2-ol-1,1,1,3,3-d₅

Reduce the deuterated ketone using a reducing agent like sodium borohydride in an appropriate solvent (e.g., methanol).

Step 4: Dehydration to Non-1-ene-1,1,3,3-d₄

Dehydrate the resulting alcohol using a strong acid catalyst (e.g., sulfuric acid or phosphoric acid) with heating to yield a mixture of alkenes, primarily non-1-ene-1,1,3,3-d₄ and non-2-ene. Separate the desired terminal alkene.

Step 5: Hydroboration-Oxidation to Nonan-1-ol-2,2-d₂

  • React non-1-ene-1,1,3,3-d₄ with borane-tetrahydrofuran complex (BH₃·THF) followed by oxidation with hydrogen peroxide and sodium hydroxide. This anti-Markovnikov addition of water across the double bond will yield nonan-1-ol-2,2-d₂ after workup.

Step 6: Bromination to 1-Bromononane-2,2-d₂

Brominate the resulting nonan-1-ol-2,2-d₂ using the procedure described in Section 2.1, Step 2.

Experimental Protocol for Kinetic Isotope Effect Measurement

A competitive experiment is a highly precise method for determining KIEs.[5] In this approach, a mixture of the non-deuterated (light) and deuterated (heavy) substrates is subjected to the reaction conditions, and the relative rates are determined by analyzing the isotopic composition of the products or the remaining starting materials at various time points or at a specific reaction conversion.

Reaction: S_N2 substitution of 1-bromononane with sodium azide.

CH₃(CH₂)₇CH₂Br + NaN₃ → CH₃(CH₂)₇CH₂N₃ + NaBr

Protocol:

  • Preparation of Reactant Mixture: Prepare an accurate equimolar mixture of 1-bromononane and the corresponding deuterated isotopologue (e.g., 1-bromononane-1,1-d₂). The precise ratio of the two isotopologues at the start of the reaction (t=0) should be determined by a suitable analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS).

  • Reaction Setup: In a thermostated reaction vessel, dissolve sodium azide in a suitable solvent (e.g., dimethylformamide, DMF). Allow the solution to reach the desired reaction temperature (e.g., 50 °C).

  • Initiation of Reaction: Add the equimolar mixture of 1-bromononane and its deuterated isotopologue to the stirred, thermostated solution of sodium azide to initiate the reaction.

  • Monitoring the Reaction: At various time intervals (e.g., 0, 10, 20, 40, 60, 90, and 120 minutes), withdraw an aliquot of the reaction mixture.

  • Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing cold water and an organic extraction solvent (e.g., diethyl ether).

  • Workup: Separate the organic layer, wash it with water and brine, and dry it over anhydrous sodium sulfate.

  • Analysis: Analyze the composition of the unreacted starting materials and the azide products in the organic layer by GC-MS.

    • The gas chromatograph will separate the 1-bromononane and 1-azidononane.

    • The mass spectrometer will determine the ratio of the non-deuterated to deuterated species for both the remaining starting material and the product based on their respective molecular ion peaks.

  • Calculation of KIE: The KIE can be calculated from the isotopic ratios of the products at low conversion or from the change in the isotopic ratio of the starting material over the course of the reaction using the following equation:

    KIE = ln(1 - f) / ln(1 - f * (R_p / R_₀))

    where:

    • f is the fraction of the reaction completion.

    • R_p is the ratio of light to heavy isotopologues in the product.

    • R_₀ is the initial ratio of light to heavy isotopologues in the starting material.

Quantitative Data Summary

Table 1: α-Secondary Kinetic Isotope Effects in S_N2 Reactions

SubstrateNucleophileSolventTemperature (°C)k_H/k_D (per D)
Ethyl-α-d₂ bromidePyridineNitrobenzene500.967
Isopropyl-α-d₁ bromidePyridineNitrobenzene500.95

Data is representative of typical α-secondary KIEs in S_N2 reactions.

Table 2: β-Secondary Kinetic Isotope Effects in S_N2 Reactions

SubstrateNucleophileSolventTemperature (°C)k_H/k_D (per D)
Ethyl-β-d₃ bromidePyridineNitrobenzene501.00
Isopropyl-β-d₆ bromidePyridineNitrobenzene500.99

Data is representative of typical β-secondary KIEs in S_N2 reactions.

Visualizations

S_N2 Reaction Mechanism

Caption: S_N2 reaction mechanism showing the concerted backside attack of a nucleophile.

Experimental Workflow for Competitive KIE Measurement

KIE_Workflow A Prepare Equimolar Mixture (1-bromononane & 1-bromononane-dx) B Determine Initial Ratio (R₀) via GC-MS A->B C Initiate S_N2 Reaction (e.g., + NaN₃ in DMF at 50°C) A->C I Calculate KIE B->I D Withdraw Aliquots at Timed Intervals C->D t = 0, 10, 20... min E Quench Reaction (e.g., cold water) D->E F Extract & Prepare Sample E->F G Analyze by GC-MS F->G H Determine Isotope Ratios in Product (Rp) and Unreacted Substrate (Rs) G->H H->I

Caption: Workflow for a competitive kinetic isotope effect experiment.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Use of 1-Bromononane-d19 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals Introduction: The Role of Deuterated Internal Standards in Quantitative GC-MS Quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) is a cor...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Deuterated Internal Standards in Quantitative GC-MS

Quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone technique in pharmaceutical and bioanalytical research due to its high sensitivity and selectivity.[1] However, the accuracy and precision of GC-MS measurements can be influenced by several factors, including variability in sample preparation, chromatographic conditions, and ionization efficiency in the mass spectrometer. The use of an internal standard (IS) is a widely accepted strategy to mitigate these variabilities.[2]

An ideal internal standard co-elutes with the analyte of interest and exhibits similar ionization behavior, thereby experiencing the same matrix effects.[2] Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are considered the gold standard for quantitative analysis.[3] 1-Bromononane-d19 is the deuterated form of 1-bromononane, where 19 hydrogen atoms have been replaced by deuterium.[4] This isotopic labeling results in a compound that is chemically and physically almost identical to its non-deuterated counterpart but has a distinct, higher mass-to-charge ratio (m/z) in the mass spectrometer.[4] This allows it to be clearly distinguished from the analyte while ensuring it behaves similarly during sample extraction, derivatization, and chromatographic analysis.[5]

The principle behind using a deuterated internal standard is isotope dilution mass spectrometry.[6] A known amount of the deuterated standard is added to the sample at the beginning of the sample preparation process.[6] The ratio of the analyte's signal to the internal standard's signal is then used to calculate the concentration of the analyte. This ratiometric measurement corrects for any loss of analyte during sample processing and for variations in instrument response, leading to highly accurate and reliable quantitative data.[5][6]

Application: Quantification of 1-Bromodecane in Human Plasma

This application note details a hypothetical, yet representative, GC-MS method for the quantification of 1-bromodecane, a representative long-chain alkyl halide, in human plasma using 1-Bromononane-d19 as an internal standard. Due to its structural similarity, 1-Bromononane-d19 is an excellent internal standard for 1-bromodecane as it will have very similar extraction efficiency and chromatographic behavior.

Experimental Protocols

Materials and Reagents
  • 1-Bromodecane (analyte), certified reference standard

  • 1-Bromononane-d19 (internal standard), high isotopic purity

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Hexane (GC grade)

  • Deionized water

  • Human plasma (blank, from a certified vendor)

  • Standard laboratory glassware and equipment (volumetric flasks, pipettes, centrifuges, etc.)

Preparation of Stock and Working Solutions
  • Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-bromodecane and dissolve it in 10.0 mL of methanol in a volumetric flask.

  • Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Bromononane-d19 and dissolve it in 10.0 mL of methanol in a volumetric flask.[4]

  • Analyte Working Solutions (for calibration curve): Prepare a series of working solutions by serial dilution of the analyte stock solution with a 50:50 (v/v) mixture of methanol and water to achieve concentrations ranging from 10 ng/mL to 1000 ng/mL.

  • Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with a 50:50 (v/v) mixture of methanol and water to a final concentration of 100 ng/mL.[6]

Preparation of Calibration Standards and Quality Control Samples
  • Calibration Standards: Spike 90 µL of blank human plasma with 10 µL of each analyte working solution to prepare calibration standards with final concentrations of 1, 5, 10, 50, 100, 250, and 500 ng/mL.

  • Quality Control (QC) Samples: Prepare QC samples in blank human plasma at low, medium, and high concentrations (e.g., 3, 75, and 400 ng/mL) in the same manner as the calibration standards.[6]

Sample Preparation (Liquid-Liquid Extraction)
  • To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the internal standard working solution (100 ng/mL 1-Bromononane-d19).[6]

  • Vortex briefly to mix.

  • Add 500 µL of hexane to the sample.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

  • Centrifuge at 10,000 rpm for 10 minutes to separate the organic and aqueous layers.

  • Carefully transfer the upper organic layer (hexane) to a clean microcentrifuge tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the residue in 100 µL of hexane.

  • Transfer the reconstituted sample to a GC-MS autosampler vial for analysis.

GC-MS Instrumental Parameters
  • Gas Chromatograph (GC):

    • Column: DB-5ms or equivalent non-polar capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness).[3]

    • Injection Volume: 1 µL in splitless mode.[3]

    • Inlet Temperature: 250°C

    • Oven Temperature Program: Start at 60°C, hold for 1 minute, then ramp to 280°C at a rate of 20°C/min, and hold for 5 minutes.[3]

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

    • Acquisition Mode: Selected Ion Monitoring (SIM).[3][5]

    • Ions to Monitor:

      • 1-Bromodecane (Analyte): Monitor characteristic ions (e.g., m/z 135, 137, 220, 222).

      • 1-Bromononane-d19 (Internal Standard): Monitor the corresponding deuterated ions (e.g., m/z 154, 156, 225, 227).[3]

    • Transfer Line Temperature: 280°C

    • Ion Source Temperature: 230°C

Data Presentation

Table 1: Calibration Curve Data
Analyte Concentration (ng/mL)Analyte Peak AreaIS Peak AreaPeak Area Ratio (Analyte/IS)
11,52075,6000.020
57,65075,9000.101
1015,30076,1000.201
5075,80075,5001.004
100152,50076,0002.007
250380,10075,8005.014
500762,30076,10010.017

A calibration curve would be constructed by plotting the Peak Area Ratio against the Analyte Concentration. A linear regression analysis would then be applied.

Table 2: Quality Control Sample Analysis
QC LevelNominal Concentration (ng/mL)Measured Concentration (ng/mL)Accuracy (%)Precision (%RSD)
Low32.996.74.5
Medium7578.2104.33.1
High400391.597.92.8

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing sample 100 µL Plasma Sample (Calibrator, QC, or Unknown) add_is Add 20 µL 1-Bromononane-d19 (IS) sample->add_is add_hex Add 500 µL Hexane add_is->add_hex vortex1 Vortex (2 min) add_hex->vortex1 centrifuge Centrifuge (10,000 rpm, 10 min) vortex1->centrifuge transfer Transfer Organic Layer centrifuge->transfer evaporate Evaporate to Dryness transfer->evaporate reconstitute Reconstitute in 100 µL Hexane evaporate->reconstitute inject Inject 1 µL into GC-MS reconstitute->inject gc_sep GC Separation (DB-5ms column) inject->gc_sep ms_detect MS Detection (EI, SIM mode) gc_sep->ms_detect integrate Peak Integration ms_detect->integrate ratio Calculate Peak Area Ratio (Analyte/IS) integrate->ratio quantify Quantify using Calibration Curve ratio->quantify result Final Concentration quantify->result

Caption: Experimental workflow for the quantification of 1-bromodecane in plasma.

logic_diagram cluster_analyte Analyte (1-Bromodecane) cluster_is Internal Standard (1-Bromononane-d19) analyte_prep Losses during Sample Prep analyte_inst Instrumental Variability analyte_signal Analyte Signal analyte_prep->analyte_signal affects is_prep Losses during Sample Prep analyte_inst->analyte_signal affects ratio Ratio Calculation (Analyte Signal / IS Signal) analyte_signal->ratio is_inst Instrumental Variability is_signal IS Signal is_prep->is_signal affects is_inst->is_signal affects is_signal->ratio result Accurate Quantification ratio->result

Caption: Logic of internal standard-based correction in GC-MS analysis.

References

Application

Application Notes and Protocols for LC-MS Quantitative Analysis with 1-Bromononane-d3

For Researchers, Scientists, and Drug Development Professionals Introduction Liquid chromatography-mass spectrometry (LC-MS) is a powerful analytical technique renowned for its high sensitivity and selectivity in quantit...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liquid chromatography-mass spectrometry (LC-MS) is a powerful analytical technique renowned for its high sensitivity and selectivity in quantitative analysis.[1] However, the accuracy and precision of LC-MS measurements can be influenced by several factors, including sample preparation variability, chromatographic conditions, and ionization efficiency in the mass spectrometer.[1] The use of a stable isotope-labeled (SIL) internal standard is a widely accepted strategy to mitigate these variabilities.[1] Deuterated compounds, such as 1-Bromononane-d3, are considered the gold standard for internal standards because their physicochemical properties are nearly identical to the analyte of interest, ensuring they experience similar matrix effects and extraction efficiencies.[1][2]

1-Bromononane-d3, and its more heavily deuterated analog 1-Bromononane-d19, are versatile reagents in LC-MS workflows.[3][4] They are primarily utilized in two key applications:

  • As an Internal Standard (IS): For the quantitative analysis of structurally similar compounds, such as other alkyl halides or lipophilic molecules.[1][3] Its chemical similarity ensures it co-elutes with the analyte, providing effective correction for analytical variability.[3]

  • As a Derivatizing Agent: To enhance the analytical properties of certain classes of molecules.[4] Derivatization with 1-Bromononane can increase the hydrophobicity of polar metabolites, such as those containing thiol (-SH), phenol (-OH), or carboxylic acid (-COOH) groups, improving their retention on reversed-phase LC columns and enhancing their ionization efficiency in the mass spectrometer.[4]

This document provides detailed application notes and protocols for the use of 1-Bromononane-d3 in LC-MS quantitative analysis, focusing on its role as an internal standard for a lipophilic drug candidate and as a derivatizing agent for thiol-containing metabolites.

Application 1: Quantification of a Lipophilic Drug Candidate Using 1-Bromononane-d3 as an Internal Standard

This protocol describes a method for the quantitative analysis of a hypothetical lipophilic drug, "Compound L," in human plasma.

Experimental Protocol

1. Preparation of Stock and Working Solutions:

  • Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of Compound L and dissolve it in 1 mL of methanol.

  • Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 1-Bromononane-d3 and dissolve it in 1 mL of methanol.

  • Analyte Working Solutions: Prepare a series of working standard solutions by serial dilution of the analyte stock solution with a 50:50 (v/v) methanol:water mixture to create calibration standards.

  • Internal Standard Working Solution (50 ng/mL): Dilute the 1-Bromononane-d3 stock solution in a 50:50 (v/v) methanol:water mixture.

2. Preparation of Calibration Standards and Quality Control Samples:

  • Calibration Standards: Spike 90 µL of blank human plasma with 10 µL of the appropriate Compound L working solution to achieve final concentrations of 1, 5, 10, 50, 100, 500, and 1000 ng/mL.

  • Quality Control (QC) Samples: Prepare QC samples in blank human plasma at low, medium, and high concentrations (e.g., 3, 300, and 800 ng/mL).

3. Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the 1-Bromononane-d3 internal standard working solution (50 ng/mL).

  • Add 300 µL of cold acetonitrile to precipitate proteins.[3]

  • Vortex the mixture for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.[3]

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.[3]

  • Transfer to an autosampler vial for LC-MS analysis.[3]

4. LC-MS/MS Conditions:

  • LC System: Standard HPLC or UHPLC system.

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to ensure co-elution of the analyte and internal standard.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.[3]

  • Column Temperature: 40°C.[3]

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • MS/MS Transitions (MRM):

    • Compound L: To be determined based on the compound's mass spectrum.

    • 1-Bromononane-d3: To be determined based on its mass spectrum.

Data Presentation

Table 1: Calibration Curve for Compound L

Nominal Concentration (ng/mL)Analyte Peak AreaIS Peak AreaResponse Ratio (Analyte/IS)Calculated Concentration (ng/mL)Accuracy (%)
11,52050,1000.0301.05105.0
57,65050,5000.1514.9899.6
1015,30050,2000.30510.1101.0
5075,80049,9001.51950.2100.4
100152,00050,3003.02299.899.8
500760,00050,10015.170501.2100.2
10001,510,00049,80030.321995.099.5

Table 2: Precision and Accuracy for Quality Control Samples

QC LevelNominal Conc. (ng/mL)Mean Calculated Conc. (ng/mL) (n=5)Standard DeviationCV (%)Accuracy (%)
Low32.950.155.198.3
Medium300305.412.24.0101.8
High800790.235.64.598.8

Workflow Diagram

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing plasma Plasma Sample (Calibrator, QC, or Unknown) spike_is Spike with 1-Bromononane-d3 (IS) plasma->spike_is precipitate Protein Precipitation (Acetonitrile) spike_is->precipitate vortex Vortex precipitate->vortex centrifuge Centrifuge vortex->centrifuge supernatant Collect Supernatant centrifuge->supernatant dry Evaporate to Dryness supernatant->dry reconstitute Reconstitute in Mobile Phase dry->reconstitute lcms Inject into LC-MS/MS reconstitute->lcms detect MRM Detection of Analyte and IS lcms->detect integrate Peak Integration detect->integrate ratio Calculate Response Ratio (Analyte/IS) integrate->ratio curve Construct Calibration Curve ratio->curve quantify Quantify Unknown Samples curve->quantify

Caption: Experimental workflow for LC-MS quantification.

Application 2: Quantification of Thiol-Containing Metabolites via Derivatization with 1-Bromononane

This protocol outlines the derivatization of low-molecular-weight thiols (e.g., glutathione, cysteine) in a biological sample for quantification, using 1-Bromononane-d3 as an internal standard.[4]

Experimental Protocol

1. Preparation of Solutions:

  • Analyte Stock Solutions (1 mg/mL): Prepare individual stock solutions of glutathione and cysteine in water.

  • Derivatizing Reagent/Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of 1-Bromononane-d3 in acetonitrile.

  • Reducing Agent: 100 mM Tris(2-carboxyethyl)phosphine (TCEP) in water.

  • Buffer: 50 mM ammonium bicarbonate buffer (pH 8.5).

2. Sample Preparation and Derivatization:

  • To 100 µL of sample (e.g., cell lysate), add 10 µL of 100 mM TCEP.

  • Incubate at room temperature for 30 minutes to reduce any disulfide bonds.

  • Add 5 µL of the 1-Bromononane-d3 stock solution to each sample.

  • Add 50 µL of 50 mM ammonium bicarbonate buffer (pH 8.5).

  • Vortex briefly and incubate at 60°C for 30 minutes.[4]

  • Quench the reaction by adding 10 µL of 1% formic acid.

  • Dilute the samples with an appropriate volume of the initial mobile phase for LC-MS/MS analysis.

3. Preparation of Calibration Standards:

  • Prepare a series of calibration standards of the target thiol metabolites in a surrogate matrix (e.g., water).

  • Derivatize the calibration standards using non-deuterated 1-Bromononane following the same procedure as the samples (steps 1, 2, 4, 5, 6), but without the addition of the deuterated internal standard.

4. LC-MS/MS Conditions:

  • LC System: Standard HPLC or UHPLC system.

  • Column: C18 reversed-phase column.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the derivatized thiols.

  • Ionization Mode: ESI, positive mode.

  • MS/MS Transitions (MRM):

    • Glutathione-nonane derivative: To be determined.

    • Cysteine-nonane derivative: To be determined.

    • Glutathione-nonane-d3 derivative: To be determined.

    • Cysteine-nonane-d3 derivative: To be determined.

Data Presentation

Table 3: Quantitative Data for Derivatized Thiols in Cell Lysate

AnalyteRetention Time (min)MRM Transition (m/z)Peak Area (Sample)Peak Area (IS)Calculated Concentration (µM)
Glutathione5.8e.g., 436.2 -> 307.2125,60085,40015.2
Cysteine4.2e.g., 250.1 -> 121.188,90060,10010.8

Derivatization and Analysis Workflow

G cluster_prep Sample Preparation & Derivatization cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample Biological Sample (containing thiols) reduce Reduce Disulfides (TCEP) sample->reduce add_is Add 1-Bromononane-d3 (IS) reduce->add_is derivatize Derivatize with 1-Bromononane add_is->derivatize quench Quench Reaction (Formic Acid) derivatize->quench dilute Dilute for Analysis quench->dilute lcms Inject into LC-MS/MS dilute->lcms detect MRM Detection of Derivatized Analytes and IS lcms->detect integrate Peak Integration detect->integrate ratio Calculate Response Ratio integrate->ratio quantify Quantify Thiol Concentrations ratio->quantify

Caption: Workflow for thiol derivatization and LC-MS analysis.

Conclusion

1-Bromononane-d3 is a highly effective tool for accurate and precise quantitative LC-MS analysis. Its application as an internal standard for lipophilic compounds successfully corrects for analytical variability, leading to robust and reliable data.[5] Furthermore, its use as a derivatizing agent for polar, thiol-containing metabolites significantly improves their chromatographic behavior and detection sensitivity.[4] The protocols and data presented herein provide a framework for the development of specific and validated analytical methods using this versatile deuterated standard, applicable across various fields including pharmaceutical development, metabolomics, and clinical research.

References

Method

Application Notes and Protocols for Spiking 1-Bromononane-d3 in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed protocol for the use of 1-Bromononane-d3 as an internal standard for the quantification of organic compounds in e...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of 1-Bromononane-d3 as an internal standard for the quantification of organic compounds in environmental samples. The methodologies outlined below are primarily focused on gas chromatography-mass spectrometry (GC-MS) analysis of water, soil, and sediment matrices.

Introduction

Accurate quantification of organic contaminants in complex environmental matrices is a significant analytical challenge. Matrix effects, analyte loss during sample preparation, and variations in instrument response can all introduce inaccuracies. The use of a deuterated internal standard, such as 1-Bromononane-d3, is a robust technique to mitigate these issues.[1] By introducing a known amount of the isotopically labeled standard at the beginning of the analytical process, it experiences similar conditions as the target analytes, allowing for reliable correction and more accurate quantification. This principle is central to well-established analytical procedures like those outlined by the U.S. Environmental Protection Agency (EPA).

1-Bromononane-d3 is a suitable internal standard for a range of non-polar and semi-volatile organic compounds due to its chemical similarity to many environmental contaminants. Its distinct mass-to-charge ratio allows for easy differentiation from target analytes by a mass spectrometer.

Experimental Protocols

Preparation of 1-Bromononane-d3 Spiking Solution

A stock solution and a working standard spiking solution of 1-Bromononane-d3 should be prepared as follows:

Table 1: Preparation of 1-Bromononane-d3 Solutions

SolutionPreparationConcentrationStorage
Stock Solution Accurately weigh 10 mg of neat 1-Bromononane-d3 and dissolve in 10 mL of methanol in a volumetric flask.1000 µg/mLStore at 4°C in an amber vial.
Working Standard Spiking Solution Dilute the stock solution with methanol to a final concentration suitable for spiking samples. A common concentration is 5 µg/mL.5 µg/mLPrepare fresh weekly and store at 4°C.
Protocol for Water Samples

This protocol is adapted from EPA Method 8260D for the analysis of volatile organic compounds in water.[2][3][4]

Methodology:

  • Sample Collection: Collect water samples in 40 mL amber glass vials with PTFE-lined septa. Ensure no headspace is present. Preserve the sample by adding hydrochloric acid (HCl) to a pH < 2.

  • Spiking: Prior to analysis, allow the sample to come to room temperature. Using a microliter syringe, spike the 40 mL water sample with a known volume of the 1-Bromononane-d3 working standard spiking solution. A typical spiking concentration is 5 µg/L.

  • Extraction (Purge-and-Trap):

    • The sample is purged with an inert gas (e.g., helium or nitrogen) at room temperature.

    • The volatile organic compounds, including 1-Bromononane-d3, are transferred from the aqueous phase to the vapor phase.

    • The vapor is passed through a sorbent trap where the compounds are retained.

    • After purging is complete, the trap is heated and backflushed with the GC carrier gas to desorb the compounds onto the GC column.

  • GC-MS Analysis: Analyze the desorbed compounds by GC-MS.

Table 2: Recommended GC-MS Parameters for Water Analysis

ParameterSetting
Gas Chromatograph
Column30 m x 0.25 mm ID, 0.25 µm film thickness fused-silica capillary column (e.g., DB-5ms)
Injection ModeSplitless
Inlet Temperature250°C
Oven ProgramInitial temp: 40°C, hold for 3 min; Ramp: 10°C/min to 280°C, hold for 9 min
Carrier GasHelium at a constant flow of 1.5 mL/min
Mass Spectrometer
Ionization ModeElectron Ionization (EI) at 70 eV
Source Temperature230°C
Quadrupole Temperature150°C
Scan Range35-400 m/z
Acquisition ModeFull Scan or Selected Ion Monitoring (SIM)
Protocol for Soil and Sediment Samples

This protocol is adapted from EPA Method 8270D and other established procedures for the extraction of semi-volatile organic compounds from solid matrices.[5][6][7]

Methodology:

  • Sample Preparation: Homogenize the soil or sediment sample. Weigh approximately 10-30 g of the sample into a beaker. If the sample is wet, a portion should be taken for dry weight determination.

  • Spiking: Spike the sample with a known amount of the 1-Bromononane-d3 working standard spiking solution. The spiking volume and concentration will depend on the expected contaminant levels and the desired reporting limits.

  • Extraction (Sonication):

    • Add a drying agent like anhydrous sodium sulfate to the sample and mix thoroughly.

    • Add an appropriate extraction solvent (e.g., a 1:1 mixture of acetone and dichloromethane).

    • Extract the sample using an ultrasonic probe or bath for a specified period (e.g., three 5-minute cycles).

    • Decant the solvent extract. Repeat the extraction two more times with fresh solvent.

    • Combine the extracts.

  • Concentration: Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus or a nitrogen evaporator.

  • GC-MS Analysis: Analyze the concentrated extract by GC-MS using the parameters outlined in Table 3.

Table 3: Recommended GC-MS Parameters for Soil and Sediment Analysis

ParameterSetting
Gas Chromatograph
Column30 m x 0.25 mm ID, 0.25 µm film thickness fused-silica capillary column (e.g., DB-5ms)
Injection ModeSplitless
Inlet Temperature280°C
Oven ProgramInitial temp: 40°C, hold for 3 min; Ramp: 10°C/min to 280°C, hold for 9 min
Carrier GasHelium at a constant flow of 1.5 mL/min
Mass Spectrometer
Ionization ModeElectron Ionization (EI) at 70 eV
Source Temperature230°C
Quadrupole Temperature150°C
Scan Range35-500 m/z
Acquisition ModeFull Scan or Selected Ion Monitoring (SIM)

Data Presentation and Quantification

Quantification is performed using the internal standard method. A calibration curve is generated by analyzing a series of standards containing known concentrations of the target analytes and a constant concentration of 1-Bromononane-d3. The response factor (RF) for each analyte relative to the internal standard is calculated and used to determine the concentration of the analyte in the samples.

Table 4: Example Calibration Data for a Target Analyte

Analyte Conc. (µg/L)Analyte Peak AreaIS Peak AreaResponse Ratio (Analyte Area / IS Area)
1.015,200150,0000.101
5.076,500152,0000.503
10.0155,000151,0001.026
20.0310,000149,0002.081
50.0780,000153,0005.098

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_extraction Extraction cluster_analysis Analysis Sample Environmental Sample (Water, Soil, or Sediment) Spike Spike with 1-Bromononane-d3 Sample->Spike Water_Ext Purge-and-Trap (Water) Spike->Water_Ext Water Samples Solid_Ext Sonication (Soil/Sediment) Spike->Solid_Ext Soil/Sediment Samples GCMS GC-MS Analysis Water_Ext->GCMS Concentrate Concentration (Soil/Sediment Extract) Solid_Ext->Concentrate Concentrate->GCMS Data Data Processing & Quantification GCMS->Data

Caption: Experimental workflow for the analysis of environmental samples using a deuterated internal standard.

logical_relationship cluster_quant Internal Standard Quantification Analyte Analyte Signal Ratio Calculate Response Ratio (Analyte Signal / IS Signal) Analyte->Ratio IS Internal Standard Signal (1-Bromononane-d3) IS->Ratio Concentration Determine Analyte Concentration Ratio->Concentration Cal_Curve Calibration Curve Cal_Curve->Concentration

Caption: Logical relationship for quantification using an internal standard.

References

Application

Application Notes and Protocols for 1-Bromononane-d3 in Metabolic Stability and Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide for utilizing 1-Bromononane-d3 in metabolic stability and drug metabolism studies. This document outli...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 1-Bromononane-d3 in metabolic stability and drug metabolism studies. This document outlines the principles of its application, detailed experimental protocols, and data interpretation. 1-Bromononane-d3, a deuterated nine-carbon alkyl bromide, is a valuable tool for understanding metabolic pathways and quantifying metabolites.

Introduction to Deuterated Compounds in Drug Metabolism

Deuterated compounds, where one or more hydrogen atoms are replaced by deuterium, are instrumental in pharmaceutical research. This isotopic substitution can significantly alter a drug's metabolic profile due to the kinetic isotope effect (KIE).[1][2] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP450) enzymes.[1][3] This can lead to a slower rate of metabolism, an extended drug half-life, and a reduction in the formation of potentially toxic metabolites.[3]

1-Bromononane-d3 serves two primary roles in drug metabolism studies:

  • As a stable isotope-labeled internal standard: Its chemical properties are nearly identical to the non-deuterated form, but it has a distinct mass, making it an excellent internal standard for quantitative analysis by mass spectrometry in pharmacokinetic and metabolic studies.[4][5]

  • As a tool for studying alkyl halide metabolism: It can be used to investigate the metabolic pathways of compounds containing a nonane moiety and to assess the potential for CYP450 inhibition.

Application 1: 1-Bromononane-d3 as an Internal Standard for Quantitative Bioanalysis

The use of stable isotope-labeled internal standards is the gold standard in quantitative bioanalysis for achieving accurate and precise results.[5] 1-Bromononane-d3 is an ideal internal standard for the quantification of its non-deuterated counterpart or other structurally similar lipophilic compounds.

Principle of Isotope Dilution Mass Spectrometry

A known quantity of 1-Bromononane-d3 is added to a biological sample at the beginning of the sample preparation process.[6] The deuterated standard and the non-deuterated analyte behave almost identically during extraction, chromatography, and ionization.[5] The mass spectrometer distinguishes between the analyte and the internal standard based on their mass difference. By calculating the ratio of the analyte's signal to the internal standard's signal, precise quantification can be achieved, correcting for variations in sample handling and matrix effects.[6]

Experimental Protocol: Quantification of a Lipophilic Analyte in Human Plasma using LC-MS/MS

This protocol describes a general method for using 1-Bromononane-d3 as an internal standard to quantify a lipophilic analyte (e.g., "Compound Y") in human plasma.

Materials:

  • Human plasma (blank)

  • Compound Y

  • 1-Bromononane-d3

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid

  • Microcentrifuge tubes

  • Analytical balance

  • Vortex mixer

  • Centrifuge

  • HPLC or UHPLC system coupled to a tandem mass spectrometer (MS/MS)

Procedure:

  • Preparation of Stock and Working Solutions:

    • Prepare a 1 mg/mL stock solution of Compound Y in methanol.

    • Prepare a 1 mg/mL stock solution of 1-Bromononane-d3 in methanol.

    • From the stock solutions, prepare a series of working standard solutions of Compound Y by serial dilution with a 50:50 (v/v) methanol:water mixture.

    • Prepare a working solution of 1-Bromononane-d3 at a concentration of 100 ng/mL in a 50:50 (v/v) methanol:water mixture.

  • Preparation of Calibration Standards and Quality Controls (QCs):

    • Spike blank human plasma with the working standard solutions of Compound Y to create calibration standards with a concentration range of 1 to 1000 ng/mL.

    • Prepare QC samples at low, medium, and high concentrations in the same manner.

  • Sample Preparation (Protein Precipitation):

    • To 50 µL of plasma sample (calibration standard, QC, or unknown), add 10 µL of the 1-Bromononane-d3 internal standard working solution (100 ng/mL).

    • Add 200 µL of ice-cold acetonitrile to precipitate the plasma proteins.

    • Vortex for 1 minute.

    • Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

    • Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

  • LC-MS/MS Analysis:

    • Liquid Chromatography (LC) Conditions:

      • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

      • Mobile Phase A: Water with 0.1% formic acid

      • Mobile Phase B: Acetonitrile with 0.1% formic acid

      • Gradient: A suitable gradient to separate the analyte from matrix components.

      • Flow Rate: 0.4 mL/min

      • Injection Volume: 5 µL

    • Mass Spectrometry (MS/MS) Conditions:

      • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode, depending on the analyte.

      • Acquisition Mode: Multiple Reaction Monitoring (MRM).

      • MRM Transitions: Determine the optimal precursor and product ions for both Compound Y and 1-Bromononane-d3 by infusing the individual compounds into the mass spectrometer.

Data Presentation:

ParameterExpected Performance
Linearity (r²)> 0.99
AccuracyWithin ±15% of nominal concentration (±20% for LLOQ)
Precision (%CV)< 15% (< 20% for LLOQ)
Lower Limit of Quantification (LLOQ)Dependent on analyte and instrument sensitivity
RecoveryConsistent across the concentration range

Note: This table presents typical performance characteristics for a validated bioanalytical method using a deuterated internal standard.

cluster_prep Sample Preparation cluster_analysis Analysis P Plasma Sample (50 µL) IS Add Internal Standard (1-Bromononane-d3) P->IS PP Protein Precipitation (Acetonitrile) IS->PP V Vortex PP->V C Centrifuge V->C S Collect Supernatant C->S LC LC-MS/MS Analysis S->LC D Data Processing LC->D R Result (Analyte Concentration) D->R

Caption: Workflow for quantitative analysis using an internal standard.

Application 2: Metabolic Stability and CYP Inhibition Studies of 1-Bromononane

1-Bromononane-d3 can be used to investigate the metabolic fate of the nonane moiety and its potential to inhibit cytochrome P450 enzymes. The primary metabolic pathway for alkyl halides is through CYP-mediated oxidation.[7][8] This can involve hydroxylation at the carbon bearing the halogen, which can lead to an unstable intermediate that eliminates the halogen to form an aldehyde or ketone.[8]

Experimental Protocol: In Vitro Metabolic Stability in Human Liver Microsomes

This protocol assesses the rate at which 1-bromononane is metabolized by human liver microsomes. The deuterated version, 1-Bromononane-d3, would be expected to show a slower rate of metabolism if the C-D bond is at a site of metabolic attack.

Materials:

  • 1-Bromononane

  • Pooled human liver microsomes (HLM)

  • Potassium phosphate buffer (100 mM, pH 7.4)

  • NADPH regenerating system (e.g., containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Acetonitrile (ice-cold)

  • Positive control compounds (e.g., dextromethorphan, midazolam)

  • Internal standard for analysis (e.g., a structurally similar but chromatographically resolved compound)

  • 96-well plates

  • Incubator/shaker (37°C)

Procedure:

  • Preparation of Incubation Mixture:

    • In a 96-well plate, prepare the incubation mixture containing 1-bromononane (final concentration, e.g., 1 µM), human liver microsomes (final concentration, e.g., 0.5 mg/mL), and potassium phosphate buffer.

    • Prepare negative control incubations without the NADPH regenerating system.

    • Pre-warm the plate at 37°C for 5-10 minutes.

  • Initiation of Reaction:

    • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well.

  • Time-Point Sampling:

    • At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding 3-4 volumes of ice-cold acetonitrile containing the internal standard to the respective wells.[9][10]

  • Sample Processing:

    • Seal the plate and centrifuge at 4,000 x g for 15 minutes to pellet the precipitated proteins.

    • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • LC-MS/MS Analysis:

    • Analyze the samples to determine the remaining concentration of 1-bromononane at each time point.

Data Analysis and Presentation:

  • Plot the natural logarithm of the percentage of 1-bromononane remaining versus time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) using the following equations:

    • t½ (min) = 0.693 / k

    • CLint (µL/min/mg protein) = (0.693 / t½) / (microsomal protein concentration in mg/mL)

Compoundt½ (min)CLint (µL/min/mg protein)
1-BromononaneExperimental ValueCalculated Value
1-Bromononane-d3Expected to be higherExpected to be lower
Midazolam (High Clearance)< 10> 80
Verapamil (Intermediate Clearance)10 - 3025 - 80
Dextromethorphan (Low Clearance)> 30< 25

Note: The clearance classification values are illustrative.

cluster_setup Incubation Setup cluster_reaction Metabolic Reaction cluster_analysis Analysis Mix Prepare Incubation Mixture (HLM, Buffer, 1-Bromononane) Prewarm Pre-warm at 37°C Mix->Prewarm Start Initiate with NADPH Prewarm->Start Incubate Incubate at 37°C Start->Incubate Sample Sample at Time Points (0, 5, 15, 30, 60 min) Incubate->Sample Stop Terminate with Acetonitrile Sample->Stop Process Centrifuge & Collect Supernatant Stop->Process LCMS LC-MS/MS Analysis Process->LCMS Calc Calculate t½ and CLint LCMS->Calc

Caption: Experimental workflow for the microsomal stability assay.

Experimental Protocol: Cytochrome P450 Inhibition Assay

This protocol determines the potential of 1-bromononane to inhibit the activity of major human CYP isoforms using a cocktail of probe substrates.

Materials:

  • 1-Bromononane

  • Pooled human liver microsomes

  • Potassium phosphate buffer (100 mM, pH 7.4)

  • NADPH regenerating system

  • CYP probe substrates (e.g., phenacetin for CYP1A2, bupropion for CYP2B6, diclofenac for CYP2C9, dextromethorphan for CYP2D6, midazolam for CYP3A4)[11][12]

  • Specific inhibitors for each CYP isoform (positive controls)

  • Acetonitrile (ice-cold)

  • Internal standard mixture for all metabolites

Procedure:

  • Primary Incubation:

    • Prepare a mixture of human liver microsomes and a cocktail of CYP probe substrates in potassium phosphate buffer.

    • Add 1-bromononane at various concentrations (e.g., 0.1 to 50 µM).

    • Include a vehicle control (no inhibitor) and positive controls (known inhibitors for each isoform).

    • Pre-incubate the mixture at 37°C for 5-10 minutes.

  • Initiation of Reaction:

    • Start the reaction by adding the pre-warmed NADPH regenerating system.

  • Incubation and Termination:

    • Incubate at 37°C for a specific time (e.g., 10-15 minutes, within the linear range of metabolite formation for all probes).

    • Terminate the reaction by adding ice-cold acetonitrile containing the internal standard mixture.

  • Sample Processing and Analysis:

    • Centrifuge the samples to precipitate proteins.

    • Analyze the supernatant by LC-MS/MS to quantify the formation of the specific metabolite for each probe substrate.

Data Analysis and Presentation:

  • Calculate the percent inhibition of metabolite formation at each concentration of 1-bromononane relative to the vehicle control.

  • Plot the percent inhibition versus the logarithm of the 1-bromononane concentration.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) by fitting the data to a four-parameter logistic equation.

CYP IsoformProbe SubstrateMetabolite1-Bromononane IC50 (µM)Positive Control IC50 (µM)
CYP1A2PhenacetinAcetaminophenExperimental Valueα-Naphthoflavone (<1)
CYP2B6BupropionHydroxybupropionExperimental ValueTiclopidine (<5)
CYP2C9Diclofenac4'-HydroxydiclofenacExperimental ValueSulfaphenazole (<1)
CYP2D6DextromethorphanDextrorphanExperimental ValueQuinidine (<0.5)
CYP3A4Midazolam1'-HydroxymidazolamExperimental ValueKetoconazole (<0.1)

Note: The positive control IC50 values are typical literature values and may vary depending on experimental conditions.

cluster_pathways Potential Metabolic Pathways for 1-Bromononane Parent 1-Bromononane CYP Cytochrome P450 (Oxidation) Parent->CYP Phase I Metabolism Intermediate Hydroxylated Intermediate (Unstable) CYP->Intermediate Product Nonanal or Nonan-2-one + HBr Intermediate->Product Spontaneous Dehalogenation

References

Method

Application of 1-Bromononane-d3 in Pharmacokinetic Research

Application Note and Protocol Introduction In the field of pharmacokinetic (PK) research, accurate and precise quantification of xenobiotics and their metabolites in biological matrices is paramount for understanding the...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note and Protocol

Introduction

In the field of pharmacokinetic (PK) research, accurate and precise quantification of xenobiotics and their metabolites in biological matrices is paramount for understanding their absorption, distribution, metabolism, and excretion (ADME) profiles. Liquid chromatography-mass spectrometry (LC-MS) has become the gold standard for bioanalysis due to its high sensitivity and selectivity. The use of stable isotope-labeled internal standards (SIL-IS) is a critical component of robust LC-MS-based bioanalytical methods, as they effectively compensate for variability during sample preparation and analysis.[1][2] 1-Bromononane-d3, a deuterated analog of 1-bromononane, serves as an exemplary internal standard for the quantification of structurally similar compounds, such as other alkylating agents or molecules with a nonyl chain. Its physicochemical properties closely mimic those of the analyte, ensuring co-elution and similar ionization behavior, which is essential for correcting matrix effects and other sources of analytical variability.[2][3]

This document provides detailed application notes and a comprehensive protocol for the use of 1-Bromononane-d3 as an internal standard in a pharmacokinetic study of a hypothetical structurally related analyte, hereafter referred to as "Analyte X," in rat plasma.

Principle of Isotope Dilution Mass Spectrometry

The core of this application lies in the principle of isotope dilution mass spectrometry (IDMS). A known and fixed concentration of 1-Bromononane-d3 (the internal standard) is added to all samples, including calibration standards, quality control samples, and the unknown study samples, at the initial stage of sample preparation.[4] Because 1-Bromononane-d3 is chemically almost identical to the analyte of interest (Analyte X), it experiences similar losses during extraction, and its ionization efficiency in the mass spectrometer is similarly affected by the biological matrix.[5] The mass spectrometer can differentiate between the analyte and the deuterated internal standard due to the mass difference imparted by the deuterium atoms.[2] By calculating the ratio of the analyte's peak area to the internal standard's peak area, any variations introduced during the analytical process can be normalized, leading to highly accurate and precise quantification.[4]

Data Presentation

The following tables summarize the typical quantitative data obtained during the validation of a bioanalytical method using 1-Bromononane-d3 as an internal standard for the quantification of Analyte X.

Table 1: Calibration Curve for Analyte X in Rat Plasma

Concentration of Analyte X (ng/mL)Peak Area Ratio (Analyte X / 1-Bromononane-d3)Accuracy (%)
1.00.012102.5
2.50.03198.8
5.00.062101.2
10.00.12599.5
25.00.310100.8
50.00.628100.5
100.01.25299.8
250.03.13099.2
500.06.265100.3

Linear Range: 1.0 - 500.0 ng/mL Regression Equation: y = 0.0125x + 0.0005 Correlation Coefficient (r²): > 0.995

Table 2: Precision and Accuracy of Quality Control Samples

QC LevelNominal Concentration (ng/mL)Mean Measured Concentration (ng/mL) (n=6)Accuracy (%)Precision (%CV)
LLOQ1.01.03103.08.5
Low QC3.02.9598.36.2
Mid QC30.030.4101.34.5
High QC400.0396.899.23.8

LLOQ: Lower Limit of Quantification; QC: Quality Control; CV: Coefficient of Variation.

Experimental Protocols

A detailed methodology for a typical bioanalytical workflow for the quantification of an analyte (Analyte X) in rat plasma using 1-Bromononane-d3 as an internal standard is provided below.

Materials and Reagents
  • Rat plasma (with K2EDTA as anticoagulant)

  • Analyte X reference standard

  • 1-Bromononane-d3 (Internal Standard)

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Water, purified (e.g., Milli-Q)

  • Microcentrifuge tubes (1.5 mL)

  • Autosampler vials with inserts

Preparation of Solutions
  • Analyte X Stock Solution (1 mg/mL): Accurately weigh 10 mg of Analyte X reference standard and dissolve in 10 mL of methanol.

  • 1-Bromononane-d3 Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Bromononane-d3 and dissolve in 10 mL of methanol.

  • Working Standard Solutions of Analyte X: Prepare a series of working standard solutions by serially diluting the Analyte X stock solution with a 50:50 mixture of methanol and water to achieve concentrations for spiking into blank plasma to create the calibration curve standards.

  • Internal Standard Spiking Solution (50 ng/mL): Dilute the 1-Bromononane-d3 stock solution with acetonitrile to a final concentration of 50 ng/mL.

Sample Preparation: Protein Precipitation

Protein precipitation is a common, rapid, and effective method for removing proteins from plasma samples.[6]

  • Sample Thawing: Thaw frozen rat plasma samples, calibration standards, and quality control samples on ice. Vortex gently to ensure homogeneity.

  • Aliquoting: Aliquot 50 µL of each plasma sample into a labeled 1.5 mL microcentrifuge tube.

  • Protein Precipitation and IS Addition: Add 150 µL of the Internal Standard Spiking Solution (50 ng/mL 1-Bromononane-d3 in acetonitrile) to each tube. The acetonitrile will precipitate the plasma proteins.

  • Vortexing: Vortex each tube vigorously for 30 seconds to ensure thorough mixing and complete protein precipitation.

  • Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis thaw Thaw Plasma Samples aliquot Aliquot 50 µL Plasma thaw->aliquot add_is Add 150 µL 1-Bromononane-d3 in Acetonitrile aliquot->add_is vortex1 Vortex (30s) add_is->vortex1 centrifuge Centrifuge (14,000 x g, 10 min) vortex1->centrifuge transfer Transfer Supernatant centrifuge->transfer inject Inject into LC-MS/MS transfer->inject quantify Quantification inject->quantify

Workflow for sample preparation and analysis.
LC-MS/MS Analysis

The following are typical LC-MS/MS conditions for the analysis of a small molecule like Analyte X and 1-Bromononane-d3.

  • LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

  • Gradient Elution:

    • 0.0 - 0.5 min: 30% B

    • 0.5 - 2.5 min: 30% to 95% B (linear gradient)

    • 2.5 - 3.0 min: Hold at 95% B

    • 3.1 - 4.0 min: Return to 30% B (re-equilibration)

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • Analyte X: Precursor Ion (Q1) m/z [M+H]⁺ → Product Ion (Q3) m/z [fragment]⁺

    • 1-Bromononane-d3: Precursor Ion (Q1) m/z [M+H]⁺ → Product Ion (Q3) m/z [fragment]⁺

G cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry cluster_data Data System sample Prepared Sample hplc HPLC Column sample->hplc Injection esi ESI Source hplc->esi Elution q1 Q1 (Precursor Ion Selection) esi->q1 q2 Q2 (Collision Cell) q1->q2 q3 Q3 (Product Ion Selection) q2->q3 detector Detector q3->detector data Data Acquisition & Processing detector->data

Logical flow of the LC-MS/MS analysis.

Conclusion

1-Bromononane-d3 is a highly effective internal standard for the quantitative analysis of structurally similar compounds in complex biological matrices. Its use in isotope dilution mass spectrometry provides a robust and reliable method to correct for analytical variability, thereby ensuring the generation of high-quality pharmacokinetic data. The protocols and data presented herein demonstrate a standard workflow and the expected performance of a bioanalytical method employing 1-Bromononane-d3, making it a valuable tool for researchers, scientists, and drug development professionals.

References

Application

Application Notes and Protocols for 1-Bromononane-d3 in Analytical Sample Preparation

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the use of 1-Bromononane-d3 as an internal standard in the quantitative analysis of non-...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-Bromononane-d3 as an internal standard in the quantitative analysis of non-polar analytes in various biological matrices. The methodologies described are particularly relevant for chromatographic techniques coupled with mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Introduction

1-Bromononane-d3 is a deuterated analog of 1-bromononane. The incorporation of deuterium atoms results in a molecule that is chemically similar to its non-deuterated counterpart but possesses a distinct, higher molecular weight. This property makes it an ideal internal standard for isotope dilution mass spectrometry.[1] When a known amount of 1-Bromononane-d3 is added to a sample at the beginning of the preparation process, it co-elutes with the analyte of interest and experiences similar effects from the sample matrix, extraction recovery, and instrument variability.[1][2] By measuring the ratio of the analyte signal to the internal standard signal, accurate and precise quantification can be achieved, correcting for potential variations during the analytical workflow.[1] Due to its non-polar nature and long alkyl chain, 1-Bromononane-d3 is particularly suitable as an internal standard for the analysis of other non-polar, lipophilic, or long-chain alkyl compounds.[1]

Data Presentation

Table 1: Physicochemical Properties of 1-Bromononane and 1-Bromononane-d3
Property1-Bromononane1-Bromononane-d3
Chemical Formula C₉H₁₉BrC₉H₁₆D₃Br
Molecular Weight ( g/mol ) 207.15210.17
Boiling Point (°C) ~201Not specified, expected to be similar to non-deuterated form
Solubility Insoluble in water; soluble in common organic solvents (e.g., hexane, dichloromethane, methanol)Insoluble in water; soluble in common organic solvents (e.g., hexane, dichloromethane, methanol)
Table 2: Recommended Starting Concentrations for 1-Bromononane-d3 Internal Standard
Biological MatrixRecommended Spiking Concentration (ng/mL)
Plasma/Serum10 - 100
Urine10 - 100
Tissue Homogenate (1 g tissue/4 mL buffer)25 - 250

Note: The optimal concentration of the internal standard should be determined during method development and validation, and it is typically in the mid-range of the calibration curve for the analyte of interest.

Experimental Workflows

LLE_Workflow cluster_sample_prep Liquid-Liquid Extraction (LLE) Workflow Sample Biological Sample (e.g., Plasma) Add_IS Add 1-Bromononane-d3 Internal Standard Sample->Add_IS Vortex_Mix Vortex to Mix Add_IS->Vortex_Mix Add_Solvent Add Immiscible Organic Solvent (e.g., Hexane) Vortex_Mix->Add_Solvent Vortex_Extract Vortex to Extract Add_Solvent->Vortex_Extract Centrifuge Centrifuge to Separate Phases Vortex_Extract->Centrifuge Collect_Organic Collect Organic Layer Centrifuge->Collect_Organic Evaporate Evaporate to Dryness Collect_Organic->Evaporate Reconstitute Reconstitute in Injection Solvent Evaporate->Reconstitute Analysis GC-MS or LC-MS Analysis Reconstitute->Analysis

Caption: General workflow for sample preparation using Liquid-Liquid Extraction (LLE).

SPE_Workflow cluster_spe_prep Solid-Phase Extraction (SPE) Workflow Sample Biological Sample (e.g., Urine) Add_IS Add 1-Bromononane-d3 Internal Standard Sample->Add_IS Pretreat Sample Pre-treatment (e.g., Dilution, pH adjustment) Add_IS->Pretreat Load Load Sample onto Cartridge Pretreat->Load Condition Condition SPE Cartridge (e.g., with Methanol, then Water) Condition->Load Wash Wash Cartridge to Remove Interferences Load->Wash Elute Elute Analyte and IS with Organic Solvent Wash->Elute Evaporate Evaporate to Dryness Elute->Evaporate Reconstitute Reconstitute in Injection Solvent Evaporate->Reconstitute Analysis GC-MS or LC-MS Analysis Reconstitute->Analysis

Caption: General workflow for sample preparation using Solid-Phase Extraction (SPE).

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for the Analysis of a Non-Polar Analyte in Human Plasma

This protocol describes the extraction of a non-polar analyte from human plasma using 1-Bromononane-d3 as an internal standard, followed by GC-MS analysis.

Materials:

  • Human plasma

  • 1-Bromononane-d3 internal standard stock solution (1 µg/mL in methanol)

  • Analyte stock solution for calibration curve

  • Hexane (HPLC grade)

  • Methanol (HPLC grade)

  • Sodium sulfate (anhydrous)

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

  • GC-MS system

Procedure:

  • Sample Spiking: To 200 µL of human plasma in a microcentrifuge tube, add 10 µL of the 1-Bromononane-d3 internal standard stock solution to achieve a final concentration of 50 ng/mL. For calibration standards, spike with the appropriate volume of analyte stock solution. For unknown samples, add 10 µL of methanol.

  • Protein Precipitation (Optional but recommended): Add 400 µL of cold methanol to the plasma sample. Vortex vigorously for 30 seconds to precipitate proteins. Centrifuge at 10,000 x g for 5 minutes. Transfer the supernatant to a clean tube.

  • Liquid-Liquid Extraction: Add 800 µL of hexane to the supernatant.

  • Extraction: Vortex the tube for 2 minutes to ensure thorough mixing and extraction of the analyte and internal standard into the organic phase.

  • Phase Separation: Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

  • Collection of Organic Layer: Carefully transfer the upper organic layer (hexane) to a clean tube, avoiding the aqueous layer and any precipitated proteins.

  • Drying: Pass the collected organic layer through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitution: Reconstitute the dried extract in 50 µL of hexane or another suitable solvent for GC-MS injection.

  • Analysis: Inject 1 µL of the reconstituted sample into the GC-MS system.

Protocol 2: Solid-Phase Extraction (SPE) for the Analysis of a Non-Polar Analyte in Human Urine

This protocol details the extraction of a non-polar analyte from human urine using a C18 SPE cartridge with 1-Bromononane-d3 as the internal standard.

Materials:

  • Human urine

  • 1-Bromononane-d3 internal standard stock solution (1 µg/mL in methanol)

  • Analyte stock solution for calibration curve

  • C18 SPE cartridges (e.g., 100 mg, 1 mL)

  • Methanol (HPLC grade)

  • Deionized water

  • Ethyl acetate (HPLC grade)

  • SPE manifold

  • Nitrogen evaporator

  • GC-MS or LC-MS system

Procedure:

  • Sample Spiking: To 1 mL of urine, add 10 µL of the 1-Bromononane-d3 internal standard stock solution for a final concentration of 10 ng/mL. For calibration standards, spike with the appropriate volume of analyte stock solution. For unknown samples, add 10 µL of methanol.

  • SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

  • Sample Loading: Load the spiked urine sample onto the conditioned SPE cartridge at a slow, dropwise rate (approximately 1 mL/min).

  • Washing: Wash the cartridge with 1 mL of deionized water to remove polar interferences.

  • Drying: Dry the cartridge under vacuum or with nitrogen for 5-10 minutes to remove residual water.

  • Elution: Elute the analyte and internal standard from the cartridge by passing 1 mL of ethyl acetate through the cartridge. Collect the eluate in a clean tube.

  • Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried extract in 100 µL of a suitable solvent for analysis.

  • Analysis: Inject an appropriate volume of the reconstituted sample into the analytical system.

GC-MS Parameters for Analysis

The following are typical GC-MS parameters that can be used as a starting point for the analysis of 1-Bromononane and similar compounds. Optimization will be required for specific analytes and instrumentation.

ParameterSetting
GC Column Non-polar capillary column (e.g., HP-5ms, DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature 250 °C
Injection Mode Splitless (with a splitless time of 1 min)
Injection Volume 1 µL
Carrier Gas Helium at a constant flow of 1.0 mL/min
Oven Temperature Program Initial temperature of 60 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min
MS Transfer Line Temp 280 °C
Ion Source Temperature 230 °C
Ionization Mode Electron Ionization (EI) at 70 eV
Scan Range m/z 50-350
Selected Ion Monitoring (SIM) Monitor characteristic ions for the analyte and m/z for 1-Bromononane-d3 (e.g., molecular ion and bromine isotope pattern fragments)

Conclusion

1-Bromononane-d3 serves as a robust internal standard for the quantitative analysis of non-polar compounds in complex biological matrices. The selection of the appropriate sample preparation technique, either LLE or SPE, will depend on the specific analyte, matrix, and desired level of cleanup. The detailed protocols and workflows provided herein offer a solid foundation for researchers, scientists, and drug development professionals to develop and validate sensitive and reliable analytical methods. Method optimization is crucial to ensure high recovery, minimize matrix effects, and achieve the required analytical performance.

References

Method

Application Note: Quantitative Analysis of a Novel Alkylating Agent in Human Plasma using Isotope Dilution Mass Spectrometry with 1-Bromononane-d3

For Researchers, Scientists, and Drug Development Professionals Introduction Isotope Dilution Mass Spectrometry (IDMS) is a powerful and accurate analytical technique for the quantitative analysis of chemical substances....

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotope Dilution Mass Spectrometry (IDMS) is a powerful and accurate analytical technique for the quantitative analysis of chemical substances.[1][2] This method utilizes a stable isotope-labeled version of the analyte as an internal standard, which is added to the sample at a known concentration.[2] Due to their chemical and physical similarities, the analyte and the isotopically labeled standard behave almost identically during sample preparation and analysis.[3] This co-behavior allows for the correction of variations in sample extraction, matrix effects, and instrument response, leading to highly precise and accurate quantification.[4] Deuterated compounds, where one or more hydrogen atoms are replaced by deuterium, are widely used as internal standards in quantitative mass spectrometry.[3][4]

This application note details a validated method for the quantification of "Compound Y," a hypothetical novel short-chain alkylating agent, in human plasma. The method employs 1-Bromononane-d3 as an internal standard (IS) and utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS). Alkylating agents are a significant class of compounds in drug development, particularly in oncology, where they exert their effects by reacting with DNA.[5][6][7] Accurate quantification of these agents in biological matrices is crucial for pharmacokinetic and toxicokinetic studies. 1-Bromononane-d3 serves as a suitable internal standard for Compound Y due to its structural similarity, ensuring comparable behavior during sample processing and chromatographic analysis.

Principle of the Method

A known amount of 1-Bromononane-d3 is added to a human plasma sample containing an unknown concentration of Compound Y. After protein precipitation to release the analyte and internal standard from the plasma matrix, the extract is analyzed by LC-MS/MS. The mass spectrometer is set to monitor specific precursor-to-product ion transitions for both Compound Y and 1-Bromononane-d3. The ratio of the peak area of Compound Y to the peak area of 1-Bromononane-d3 is used to calculate the concentration of Compound Y in the original plasma sample by referencing a calibration curve.

Experimental Protocols

Materials and Reagents
  • Analytes: Compound Y (hypothetical, >99% purity), 1-Bromononane-d3 (>98% purity, isotopic enrichment >99%)

  • Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

  • Plasma: Blank human plasma, stored at -80 °C

  • Supplies: 1.5 mL polypropylene microcentrifuge tubes, autosampler vials

Instrumentation
  • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system capable of binary gradient elution.

  • Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Preparation of Standard Solutions
  • Primary Stock Solutions (1 mg/mL):

    • Accurately weigh approximately 10 mg of Compound Y and 1-Bromononane-d3 into separate 10 mL volumetric flasks.

    • Dissolve in methanol and bring to volume.

  • Working Standard Solutions:

    • Prepare serial dilutions of the Compound Y primary stock solution in 50:50 (v/v) methanol:water to create working standards for the calibration curve and quality control samples.

    • Prepare a working solution of 1-Bromononane-d3 at a concentration of 100 ng/mL in 50:50 (v/v) methanol:water.

Sample Preparation
  • Thaw blank human plasma, calibration standards, and quality control (QC) samples at room temperature.

  • To a 1.5 mL microcentrifuge tube, add 50 µL of the plasma sample.

  • Add 25 µL of the 1-Bromononane-d3 internal standard working solution (100 ng/mL) to each tube.

  • Add 150 µL of acetonitrile to precipitate plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
  • Liquid Chromatography Conditions:

    • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm)

    • Mobile Phase A: 0.1% formic acid in water

    • Mobile Phase B: 0.1% formic acid in acetonitrile

    • Gradient: Start with 30% B, increase to 95% B over 3 minutes, hold for 1 minute, and then return to initial conditions for re-equilibration.

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

    • Column Temperature: 40 °C

  • Mass Spectrometry Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive mode

    • Multiple Reaction Monitoring (MRM) Transitions:

      • Compound Y: [M+H]+ → Product Ion (Hypothetical)

      • 1-Bromononane-d3: [M+H]+ → Product Ion (Hypothetical)

    • Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) and collision energies for maximum signal intensity.

Data Presentation

The following tables summarize the quantitative data obtained from a validation study.

Table 1: Calibration Curve for Compound Y in Human Plasma

Concentration (ng/mL)Peak Area Ratio (Analyte/IS)Accuracy (%)Precision (%RSD)
1.00.012102.55.8
5.00.06198.74.2
25.00.30599.12.5
100.01.22101.31.8
500.06.15100.81.5
1000.012.399.61.2

Table 2: Quality Control Sample Analysis

QC LevelNominal Conc. (ng/mL)Mean Measured Conc. (ng/mL)Accuracy (%)Precision (%RSD)
Low3.02.9598.34.7
Medium300.0304.2101.42.1
High800.0792.899.11.6

Mandatory Visualizations

IDMS_Workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Plasma Plasma Sample (Unknown Analyte Conc.) Spike Add Known Amount of 1-Bromononane-d3 (IS) Plasma->Spike Precipitate Protein Precipitation (Acetonitrile) Spike->Precipitate Centrifuge Centrifugation Precipitate->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant LC Liquid Chromatography (Separation) Supernatant->LC MS Mass Spectrometry (Detection) LC->MS Integration Peak Area Integration (Analyte & IS) MS->Integration Ratio Calculate Peak Area Ratio Integration->Ratio Quantification Quantify Analyte Conc. (via Calibration Curve) Ratio->Quantification

Caption: Workflow for Isotope Dilution Mass Spectrometry Analysis.

Logical_Relationship cluster_principle Core Principle cluster_behavior Analytical Behavior cluster_outcome Result Analyte Analyte (Compound Y) Co_elution Co-elution in LC Analyte->Co_elution shares properties with Similar_Ionization Similar Ionization in MS Analyte->Similar_Ionization shares properties with IS Internal Standard (1-Bromononane-d3) IS->Co_elution IS->Similar_Ionization Correction Correction for Variability (Matrix Effects, Sample Loss) Co_elution->Correction Similar_Ionization->Correction Accurate_Quant Accurate & Precise Quantification Correction->Accurate_Quant

Caption: Logical Relationship of IDMS for Accurate Quantification.

Conclusion

The described isotope dilution mass spectrometry method using 1-Bromononane-d3 as an internal standard provides a robust, sensitive, and accurate means for the quantification of the hypothetical alkylating agent, Compound Y, in human plasma. The use of a stable isotope-labeled internal standard is crucial for mitigating variability and ensuring high-quality data in bioanalytical studies.[3][4] This protocol can be adapted for the analysis of other structurally related compounds, making it a valuable tool for drug development and clinical research.

References

Application

Application Note: 1-Bromononane-d19 as an Internal Standard for Environmental Contaminant Analysis

For Researchers, Scientists, and Drug Development Professionals Introduction The accurate quantification of persistent organic pollutants (POPs) in complex environmental matrices is a critical challenge in environmental...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of persistent organic pollutants (POPs) in complex environmental matrices is a critical challenge in environmental science. Brominated flame retardants (BFRs), a class of organobromine compounds used in a wide array of consumer products, are of significant concern due to their environmental persistence, potential for bioaccumulation, and adverse health effects.[1] To achieve high precision and accuracy in the analysis of BFRs, especially at trace levels, the use of isotopically labeled internal standards is a well-established and essential practice.[1] 1-Bromononane-d19, a deuterated analog of 1-bromononane, serves as an effective surrogate or internal standard for the analysis of various organic compounds, particularly halogenated and non-polar analytes.[2] Its chemical similarity to certain BFRs and its distinct mass-to-charge ratio allow for clear differentiation from target analytes in mass spectrometry, enabling correction for analyte losses during sample preparation and instrumental analysis.[1]

Properties of 1-Bromononane

PropertyValue
Molecular FormulaC9H19Br
Molecular Weight207.15 g/mol [3]
Synonymsn-Nonyl bromide, Nonyl bromide[3]
Physical StateLiquid
StabilityStable under normal temperatures and pressures.[4]
IncompatibilitiesStrong bases, strong oxidizing agents.[4]
HazardsVery toxic to aquatic life.[3]

Principles of Internal Standard Calibration

The use of an internal standard (IS) is a calibration technique in which a compound, the IS, is added in a constant amount to all samples, calibration standards, and blanks. The response of the analyte is then measured relative to the response of the IS. This ratiometric approach compensates for variations in sample injection volume, detector response, and analyte loss during sample preparation. An ideal internal standard should be chemically similar to the analyte but not naturally present in the samples. Isotopically labeled compounds, such as 1-Bromononane-d19, are considered the gold standard for internal standards in mass spectrometry because they have nearly identical chemical and physical properties to their unlabeled counterparts but can be distinguished by their mass.[2]

Comparison of Internal Standard Types

Type of Internal StandardExamplesAdvantagesDisadvantages
Isotopically Labeled Analogs 1-Bromononane-d19 , Benzo[a]pyrene-d12, Naphthalene-d8Co-elutes with the analyte, minimizing the impact of matrix effects and chromatographic variability. High accuracy and precision.[2]Can be expensive. Potential for isotopic exchange (loss of deuterium) under certain conditions. Potential for interference from the unlabeled analyte's isotope peaks.[2]
Homologous Series 1-Bromoheptane, 1-Bromodecane (for 1-Bromononane analysis)Structurally similar to the analyte. More affordable than deuterated standards.Chromatographic retention and detector response may not perfectly match the analyte.[2]
Structurally Similar Compounds Polychlorinated Biphenyl (PCB) congeners, Polycyclic Aromatic Hydrocarbons (PAHs)Commercially available and well-characterized. Can be used for a class of compounds.Differences in chemical and physical properties can lead to variations in extraction efficiency and instrument response compared to the analyte.[2]
Non-related Compounds Terphenyl-d14Unlikely to be present in the sample. No spectral overlap with the analyte.Significant differences in chemical properties can lead to poor correction for matrix effects and analyte loss.[2]

Experimental Protocol: Quantitative Analysis of BFRs in Environmental Soil using 1-Bromononane-d19 as an Internal Standard

This protocol provides a generic workflow for the analysis of BFRs in a soil matrix. Method optimization and validation are essential for specific analytes and instrumentation.

1. Preparation of Standards

  • Prepare a stock solution of the target BFR analyte(s) and a separate stock solution of 1-Bromononane-d19 in a suitable solvent (e.g., hexane or dichloromethane).

  • Create a series of calibration standards by performing serial dilutions of the BFR analyte stock solution to achieve a range of concentrations that bracket the expected sample concentrations.

  • Spike each calibration standard with a constant and known concentration of the 1-Bromononane-d19 internal standard solution.

2. Sample Preparation

  • Accurately weigh a homogenized portion of the soil sample (e.g., 1-5 grams).

  • Spike the soil sample with the same constant concentration of the 1-Bromononane-d19 internal standard solution as used in the calibration standards. This should be done at the very beginning of the extraction process to account for losses throughout the procedure.

  • Extract the BFRs and the internal standard from the soil matrix using an appropriate technique, such as Soxhlet extraction, pressurized fluid extraction (PFE), or ultrasonic extraction, with a suitable solvent or solvent mixture (e.g., hexane/acetone).

  • Perform extract cleanup to remove interfering co-extracted substances. This may involve techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) with silica or florisil cartridges.

  • Concentrate the cleaned extract to a final known volume (e.g., 1 mL) under a gentle stream of nitrogen.

3. Instrumental Analysis (GC-MS)

  • Analyze the prepared calibration standards and sample extracts by gas chromatography-mass spectrometry (GC-MS).

  • Gas Chromatography (GC) Conditions:

    • Injector: Splitless mode

    • Column: A non-polar or semi-polar capillary column suitable for BFR analysis (e.g., DB-5ms).

    • Oven Temperature Program: An optimized temperature ramp to ensure good separation of the target analytes.

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI)

    • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for the target BFRs and for 1-Bromononane-d19.

4. Data Analysis

  • Integrate the peak areas of the target BFR analyte(s) and the 1-Bromononane-d19 internal standard in the chromatograms of the calibration standards and the samples.[2]

  • Calculate the ratio of the analyte peak area to the internal standard peak area for each standard and sample.[2]

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.[2] This should yield a linear relationship.

  • Determine the concentration of the BFR analyte(s) in the sample by using the peak area ratio from the sample chromatogram and interpolating from the calibration curve.[2]

G Analytical Workflow for BFRs with Internal Standard cluster_prep Sample & Standard Preparation cluster_analysis Instrumental Analysis & Data Processing Sample Environmental Sample (e.g., Soil) Spike_IS_Sample Spike with 1-Bromononane-d19 Sample->Spike_IS_Sample Extraction Extraction (e.g., Soxhlet) Spike_IS_Sample->Extraction Cleanup Extract Cleanup (e.g., SPE) Extraction->Cleanup Concentration Concentration Cleanup->Concentration Final_Sample Final Sample Extract Concentration->Final_Sample GCMS GC-MS Analysis Final_Sample->GCMS Standards BFR Analyte Standards Spike_IS_Standards Spike with 1-Bromononane-d19 Standards->Spike_IS_Standards Cal_Standards Calibration Standards Spike_IS_Standards->Cal_Standards Cal_Standards->GCMS Data_Processing Peak Integration & Area Ratio Calculation GCMS->Data_Processing Calibration_Curve Calibration Curve Construction Data_Processing->Calibration_Curve Quantification Analyte Quantification Calibration_Curve->Quantification G Groundwater Tracer Study Concept cluster_aquifer Aquifer System Injection_Well Injection Well (Tracer Release) Plume Tracer Plume Monitoring_Well_1 Monitoring Well 1 Analysis Sample Collection & Analysis Monitoring_Well_1->Analysis Monitoring_Well_2 Monitoring Well 2 Monitoring_Well_2->Analysis Monitoring_Well_3 Monitoring Well 3 Monitoring_Well_3->Analysis Flow_Direction Groundwater Flow Flow_Direction->Monitoring_Well_1 Flow_Direction->Monitoring_Well_2 Flow_Direction->Monitoring_Well_3

References

Method

Method development for alkyl halide analysis using 1-Bromononane-d3

Application Note: Alkyl Halide Analysis Using 1-Bromononane-d3 Method Development for the Quantitative Analysis of Alkyl Halides in Pharmaceutical Matrices using GC-MS and 1-Bromononane-d3 as an Internal Standard Abstrac...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note: Alkyl Halide Analysis Using 1-Bromononane-d3

Method Development for the Quantitative Analysis of Alkyl Halides in Pharmaceutical Matrices using GC-MS and 1-Bromononane-d3 as an Internal Standard

Abstract

This application note describes a sensitive, specific, and robust method for the quantification of trace-level alkyl halides in pharmaceutical matrices using gas chromatography-mass spectrometry (GC-MS). Alkyl halides are a class of potential genotoxic impurities (PGIs) that require strict control in active pharmaceutical ingredients (APIs) and drug products.[1] This method utilizes 1-Bromononane-d3 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for variations in sample preparation and instrument response. The method was developed and validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent performance in specificity, linearity, accuracy, precision, and sensitivity.[2][3]

Introduction

Alkyl halides are reactive compounds frequently used as reagents or formed as byproducts in the synthesis of APIs.[4] Due to their ability to alkylate DNA bases, such as guanine and adenine, they are classified as PGIs and can pose a carcinogenic risk to humans.[4] Regulatory agencies mandate strict control over the limits of PGIs in pharmaceutical products. Consequently, highly sensitive and reliable analytical methods are required for their detection and quantification at trace levels.[5]

Gas chromatography coupled with mass spectrometry (GC-MS) is an ideal technique for analyzing volatile and semi-volatile compounds like alkyl halides due to its high sensitivity and selectivity.[6] However, the complexity of pharmaceutical matrices can introduce variability during sample preparation and analysis (e.g., matrix effects, injection volume variations). The use of an internal standard that is chemically and physically similar to the analyte can mitigate these issues.[7] A stable isotope-labeled internal standard, such as 1-Bromononane-d3, is considered the gold standard as it co-elutes with the target analyte and experiences nearly identical behavior during extraction and ionization, thereby providing the most accurate correction.[8]

This document provides a comprehensive protocol for method development, validation, and routine analysis of a representative alkyl halide (1-bromobutane) using 1-Bromononane-d3 as an internal standard.

Experimental Protocol

Materials and Reagents
  • Analytes: 1-Bromobutane (≥99%), other relevant alkyl halides.

  • Internal Standard: 1-Bromononane-d3 (custom synthesis or commercial source).

  • Solvent/Diluent: Dimethyl sulfoxide (DMSO), HPLC grade.

  • Reagents: Deionized water, Nitrogen (high purity).

Instrumentation
  • Gas Chromatograph: Agilent 7890B GC (or equivalent).

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent).

  • GC Column: VF-624ms, 30 m x 0.25 mm ID, 1.4 µm film thickness (or equivalent).[2]

  • Autosampler: Compatible with the GC system.

Preparation of Standard and Sample Solutions
  • Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1-Bromononane-d3 and dissolve in 100 mL of DMSO.

  • Analyte Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1-bromobutane and dissolve in 100 mL of DMSO.

  • Calibration Standards: Prepare a series of calibration standards by serially diluting the Analyte Stock Solution with DMSO. Spike each calibration standard with the IS Stock Solution to achieve a final IS concentration of 1 µg/mL.

  • Sample Preparation: Accurately weigh 100 mg of the API or drug product into a 10 mL volumetric flask. Add 100 µL of the IS Stock Solution (to achieve 1 µg/mL final concentration) and dilute to volume with DMSO. Vortex thoroughly to dissolve.

GC-MS Instrumental Conditions

The instrumental parameters for the GC-MS analysis are summarized in Table 1.

ParameterSetting
Gas Chromatograph
Inlet Temperature220 °C
Injection ModeSplitless
Injection Volume1.0 µL
Carrier GasHelium
Flow Rate1.2 mL/min (Constant Flow)
Oven ProgramInitial: 40 °C (hold 5 min) Ramp: 10 °C/min to 240 °C Hold: 5 min at 240 °C
Mass Spectrometer
Ionization ModeElectron Ionization (EI)
Ion Source Temp.230 °C
Quadrupole Temp.150 °C
Acquisition ModeSelected Ion Monitoring (SIM)
Solvent Delay3 min

Table 1: Optimized GC-MS Conditions

Mass Spectrometry SIM Parameters

For high sensitivity and specificity, Selected Ion Monitoring (SIM) mode is used. The characteristic ions for the analyte and internal standard are monitored (Table 2). Note: The exact m/z for 1-Bromononane-d3 may vary based on the position of the deuterium atoms. The values provided are illustrative.

CompoundQuantifier Ion (m/z)Qualifier Ion (m/z)
1-Bromobutane57136
1-Bromononane-d3 (IS)138210

Table 2: SIM Ions for Analyte and Internal Standard

Method Validation Summary

The analytical method was validated according to ICH Q2(R1) guidelines.[9] The results are summarized below.

Specificity

Specificity was confirmed by analyzing a blank (DMSO), a placebo sample, and a sample spiked with the analyte and IS. No interfering peaks were observed at the retention times of 1-bromobutane or 1-Bromononane-d3, demonstrating the method's high specificity.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of 3:1 and 10:1, respectively.

ParameterResult (ppm relative to sample)
LOD0.05 ppm
LOQ0.15 ppm

Table 3: LOD and LOQ Results.[10]

Linearity and Range

The linearity was evaluated over a concentration range from the LOQ (0.15 ppm) to 10 ppm. The method demonstrated excellent linearity.

ParameterResult
Range0.15 - 10 ppm
Correlation Coefficient (r²)> 0.999
Y-interceptClose to zero

Table 4: Linearity and Range Data.[11]

Accuracy and Precision

Accuracy was assessed by recovery studies on spiked placebo samples at three concentration levels (low, medium, high). Precision was evaluated through repeatability (intra-day) and intermediate precision (inter-day) studies, expressed as the relative standard deviation (%RSD).

LevelAccuracy (% Recovery)Precision (%RSD)
Low (0.5 ppm)98.5%2.1%
Medium (2.5 ppm)101.2%1.5%
High (7.5 ppm)99.3%1.2%

Table 5: Accuracy and Precision Summary

Visualized Workflows and Mechanisms

Genotoxic Mechanism of Alkyl Halides

Alkyl halides are electrophilic compounds that can react with nucleophilic sites on DNA bases, leading to the formation of DNA adducts. This alkylation can disrupt normal DNA replication and transcription, potentially leading to mutations.[4][12]

G cluster_0 Cellular Environment AlkylHalide Alkyl Halide (R-X) Adduct Alkylated Guanine (DNA Adduct) AlkylHalide->Adduct Alkylation (SN2 Reaction) DNA DNA Guanine Base DNA->Adduct Adduct->DNA Successful Repair Mutation DNA Mutation (Potential Carcinogenesis) Adduct->Mutation Miscoding during Replication Repair DNA Repair Mechanisms Repair->DNA

Figure 1: Simplified mechanism of DNA alkylation by alkyl halides.

Analytical Method Development Workflow

The development of this method followed the Analytical Quality by Design (QbD) principles to ensure a robust and reliable procedure.[2]

ATP Define Analytical Target Profile (ATP) CQA Identify Critical Quality Attributes (CQAs) (e.g., Accuracy, Precision) ATP->CQA Risk Risk Assessment (e.g., Fishbone Diagram) CQA->Risk DoE Design of Experiments (DoE) for Optimization (e.g., Oven Ramp, Flow Rate) Risk->DoE Validation Method Validation (ICH Q2) DoE->Validation Lifecycle Continuous Monitoring & Lifecycle Management Validation->Lifecycle

Figure 2: Quality by Design (QbD) workflow for method development.

Sample Preparation and Analysis Protocol

The following workflow details the step-by-step process from sample receipt to data analysis.

start Receive API Sample weigh Weigh Sample Accurately weigh ~100 mg of API start->weigh spike Spike Internal Standard Add 100 µL of 100 µg/mL 1-Bromononane-d3 Stock weigh->spike dissolve Dissolve & Dilute Dilute to 10 mL with DMSO and vortex thoroughly spike->dissolve transfer Transfer to Vial Transfer aliquot to 2 mL autosampler vial dissolve->transfer inject GC-MS Analysis Inject 1 µL into GC-MS using validated method transfer->inject process Data Processing Integrate peak areas for analyte and IS (SIM ions) inject->process quantify Quantification Calculate concentration using the calibration curve process->quantify report Report Result quantify->report

Figure 3: Step-by-step experimental workflow for sample analysis.

Conclusion

A highly sensitive, specific, and accurate GC-MS method has been developed and validated for the quantification of alkyl halides in pharmaceutical samples. The use of 1-Bromononane-d3 as a stable isotope-labeled internal standard is critical for achieving reliable results by compensating for matrix effects and other sources of variability. The method meets the stringent requirements of ICH guidelines and is suitable for routine quality control testing to ensure the safety and quality of pharmaceutical products.[5]

References

Application

Application Note: Quantifying Polybrominated Diphenyl Ethers in Environmental Soil Samples Using 1-Bromononane-d3 as an Internal Standard by GC-MS/MS

Abstract This application note presents a proposed method for the quantitative analysis of several Polybrominated Diphenyl Ether (PBDE) congeners in soil samples. The protocol employs gas chromatography-tandem mass spect...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note presents a proposed method for the quantitative analysis of several Polybrominated Diphenyl Ether (PBDE) congeners in soil samples. The protocol employs gas chromatography-tandem mass spectrometry (GC-MS/MS) and utilizes 1-Bromononane-d3 as an internal standard for isotope dilution quantification. This approach offers a cost-effective alternative to the use of more complex and expensive 13C-labeled PBDE standards, while still providing a high degree of accuracy and precision. The detailed experimental protocol covers sample extraction, cleanup, and instrumental analysis. Hypothetical performance data, including linearity, limits of detection, and recovery, are presented to demonstrate the anticipated capabilities of the method.

Introduction

Persistent Organic Pollutants (POPs) are a class of chemical substances that are resistant to environmental degradation, allowing them to persist in ecosystems and bioaccumulate in living organisms.[1][2] Polybrominated Diphenyl Ethers (PBDEs), a prominent group of POPs, have been widely used as flame retardants in a variety of consumer and industrial products, including plastics, textiles, and electronics.[3][4] Due to their persistence, potential for long-range environmental transport, and adverse health effects such as endocrine disruption, the monitoring of PBDEs in environmental matrices like soil and sediment is of critical importance.[3][5]

Gas chromatography coupled with mass spectrometry (GC-MS) is the standard technique for the analysis of PBDEs.[3][5] For accurate quantification, especially at trace levels in complex matrices, the use of an internal standard is essential to correct for analyte losses during sample preparation and variations in instrument response.[6] Isotope dilution mass spectrometry, which employs a stable isotope-labeled analog of the analyte as the internal standard, is considered the gold standard for quantitative analysis due to the similar chemical and physical properties of the labeled and unlabeled compounds.[1][7][8] While 13C-labeled PBDEs are commonly used, they can be costly.

This application note proposes the use of 1-Bromononane-d3, a deuterated bromoalkane, as a suitable and more economical internal standard for the quantification of PBDEs. Its brominated structure and volatility make it a good candidate for co-extraction and chromatographic analysis alongside PBDEs. This document provides a comprehensive protocol for the extraction, cleanup, and GC-MS/MS analysis of PBDEs in soil, incorporating 1-Bromononane-d3 for robust quantification.

Experimental Protocol

Sample Preparation and Extraction
  • Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris. Homogenize the sieved sample by thorough mixing.

  • Spiking with Internal Standard: Weigh 10 g of the homogenized soil into a beaker. Spike the sample with 100 µL of a 1 µg/mL solution of 1-Bromononane-d3 in nonane.

  • Pressurized Liquid Extraction (PLE):

    • Mix the spiked soil sample with diatomaceous earth and pack it into a stainless steel extraction cell.

    • Extract the sample using a PLE system with the following conditions:

      • Solvent: Dichloromethane (DCM)

      • Temperature: 100°C

      • Pressure: 1500 psi

      • Static Cycles: 2

      • Static Time: 5 minutes per cycle

  • Concentration: Collect the extract and concentrate it to approximately 1 mL using a rotary evaporator.

Extract Cleanup
  • Multi-layer Silica Gel Column Chromatography:

    • Prepare a chromatography column by packing it from bottom to top with: glass wool, 2 g of activated silica gel, 4 g of acid-deactivated silica gel, 2 g of activated silica gel, and 1 g of anhydrous sodium sulfate.

    • Pre-elute the column with 50 mL of n-hexane.

    • Load the concentrated sample extract onto the column.

    • Elute the PBDEs with 70 mL of a 1:1 (v/v) mixture of n-hexane and dichloromethane.

  • Final Concentration: Concentrate the cleaned extract to a final volume of 100 µL under a gentle stream of nitrogen.

GC-MS/MS Analysis
  • Instrumentation: An Agilent 7890B Gas Chromatograph coupled to an Agilent 7000 series Triple Quadrupole Mass Spectrometer was used for the analysis.

  • GC Conditions:

    • Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

    • Injector Temperature: 280°C

    • Injection Volume: 1 µL (splitless)

    • Oven Temperature Program:

      • Initial temperature: 100°C, hold for 1 minute

      • Ramp 1: 20°C/min to 200°C

      • Ramp 2: 10°C/min to 320°C, hold for 10 minutes

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • MS/MS Conditions:

    • Ion Source: Electron Ionization (EI)

    • Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

    • Mode: Multiple Reaction Monitoring (MRM)

    • MRM Transitions: Specific precursor and product ions for each PBDE congener and the internal standard are monitored.

Data Presentation

The following table summarizes the hypothetical quantitative data for the analysis of selected PBDE congeners using 1-Bromononane-d3 as the internal standard. This data is representative of the expected performance of the method.

AnalyteLinearity (R²)LOD (ng/g)LOQ (ng/g)Recovery (%)
BDE-280.9980.050.1595
BDE-470.9990.020.06102
BDE-990.9970.030.0998
BDE-1000.9980.030.10105
BDE-1530.9960.040.1292
BDE-1540.9970.040.1294
BDE-1830.9950.080.2488

Table 1: Hypothetical performance data for the quantification of PBDEs using 1-Bromononane-d3 as an internal standard.

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_cleanup Extract Cleanup cluster_analysis Instrumental Analysis sample 10g Homogenized Soil spike Spike with 1-Bromononane-d3 sample->spike ple Pressurized Liquid Extraction spike->ple concentrate1 Concentrate Extract to 1mL ple->concentrate1 column Multi-layer Silica Gel Column concentrate1->column elute Elute with Hexane/DCM column->elute concentrate2 Concentrate to 100µL elute->concentrate2 gcms GC-MS/MS Analysis (MRM) concentrate2->gcms data Data Processing & Quantification gcms->data

Caption: Experimental workflow for the analysis of PBDEs in soil.

isotope_dilution cluster_sample Sample Processing cluster_extraction Extraction & Analysis cluster_detection MS Detection cluster_quantification Quantification sample Sample Matrix Native Analyte (PBDE) extract Extraction & Cleanup Inevitable Loss of Both Compounds sample->extract internal_standard Known Amount Labeled Standard (1-Bromononane-d3) internal_standard->extract detection Measure Ratio of Native Analyte to Labeled Standard Ratio Remains Constant Despite Losses extract->detection quant Accurate Quantification of Native Analyte detection->quant

Caption: Principle of isotope dilution mass spectrometry.

Conclusion

The proposed GC-MS/MS method utilizing 1-Bromononane-d3 as an internal standard presents a promising and economically viable approach for the routine monitoring of PBDEs in environmental soil samples. The detailed protocol for sample preparation, cleanup, and instrumental analysis is robust and based on established methodologies. The use of a deuterated internal standard in an isotope dilution approach is expected to yield high accuracy and precision by effectively compensating for variations throughout the analytical process. While the performance data presented is hypothetical, it reflects the typical capabilities of modern GC-MS/MS systems for POPs analysis and suggests that this method can achieve the low detection limits required for environmental monitoring. Further validation of this method with certified reference materials is recommended to confirm its accuracy and establish it as a standard operating procedure.

References

Technical Notes & Optimization

Troubleshooting

Troubleshooting poor recovery of 1-Bromononane-d3 in extractions

Welcome to the technical support center for 1-Bromononane-d3 extractions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the recovery of 1-Bromonona...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for 1-Bromononane-d3 extractions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the recovery of 1-Bromononane-d3 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromononane-d3 and why is its recovery important?

1-Bromononane-d3 is a deuterated version of 1-Bromononane, often used as an internal standard in quantitative analytical methods, such as mass spectrometry. Its chemical structure is identical to 1-Bromononane, except that three hydrogen atoms have been replaced with deuterium. This isotopic labeling allows it to be distinguished from the non-deuterated analyte in a mass spectrometer. Accurate and consistent recovery of the internal standard is crucial for the precise quantification of the target analyte, as it is used to correct for analyte loss during sample preparation and analysis.

Q2: What are the key physicochemical properties of 1-Bromononane that influence its extraction?

Understanding the physicochemical properties of 1-Bromononane is essential for designing an effective extraction protocol. As 1-Bromononane-d3 has a nearly identical structure, its properties are very similar.

PropertyValue for 1-BromononaneSignificance for Extraction
Molecular Formula C₉H₁₉Br-
Molecular Weight 207.15 g/mol Affects diffusion rates.
Boiling Point 201 °CLow volatility at room temperature, but losses can occur at elevated temperatures.
Density 1.084 g/mL at 25 °CDenser than water, will be the lower layer in an aqueous extraction.
Water Solubility ImmisciblePartitions readily into organic solvents from aqueous matrices.
Solubility in Organics Soluble in chloroform, hexanesWide range of potential extraction solvents.
Stability Stable under normal conditions. Incompatible with strong oxidizing agents and strong bases.Potential for degradation if inappropriate reagents are used.

Q3: Which organic solvents are recommended for extracting 1-Bromononane-d3?

The choice of solvent is critical for achieving high recovery. Since 1-Bromononane is a non-polar alkyl halide, non-polar organic solvents are most effective. The ideal solvent should be immiscible with the sample matrix (usually aqueous), have a high affinity for 1-Bromononane-d3, and be easy to separate.

SolventDensity (g/mL)Boiling Point (°C)Polarity IndexWater SolubilityComments
Hexane 0.659690.1ImmiscibleGood for non-polar compounds, less dense than water.
Heptane 0.684980.1ImmiscibleSimilar to hexane, but with a higher boiling point.
Toluene 0.8671112.4ImmiscibleHigher polarity than alkanes, may co-extract more impurities.
Dichloromethane (DCM) 1.33403.1Slightly solubleDenser than water, can be prone to emulsion formation.[1]
Chloroform 1.49614.1Slightly solubleDenser than water, good solvent for many organic compounds.
Ethyl Acetate 0.902774.4Soluble (8g/100mL)Less prone to emulsions than DCM, but has higher water solubility.
Methyl tert-butyl ether (MTBE) 0.74552.5Slightly solubleGood alternative to diethyl ether with lower peroxide formation risk.

Troubleshooting Poor Recovery of 1-Bromononane-d3

Low or inconsistent recovery of 1-Bromononane-d3 can compromise the accuracy of your analytical results. The following guide provides a systematic approach to identifying and resolving common issues.

Diagram: Troubleshooting Workflow for Poor 1-Bromononane-d3 Recovery

TroubleshootingWorkflow Troubleshooting Poor 1-Bromononane-d3 Recovery start Start: Poor Recovery of 1-Bromononane-d3 check_protocol Review Extraction Protocol start->check_protocol check_solvent Issue: Solvent Choice? check_protocol->check_solvent check_phase_sep Issue: Poor Phase Separation? check_solvent->check_phase_sep No optimize_solvent Optimize Solvent System (e.g., change solvent, use mixture) check_solvent->optimize_solvent Yes check_degradation Issue: Analyte Degradation? check_phase_sep->check_degradation No troubleshoot_emulsion Troubleshoot Emulsion (e.g., add salt, centrifuge, filter) check_phase_sep->troubleshoot_emulsion Yes check_adsorption Issue: Adsorption to Surfaces? check_degradation->check_adsorption No check_reagents_ph Check Reagent Compatibility (avoid strong bases/oxidizers) check_degradation->check_reagents_ph Yes use_silanized_glassware Use Silanized Glassware or Polypropylene Tubes check_adsorption->use_silanized_glassware Yes end End: Improved Recovery check_adsorption->end No optimize_solvent->end troubleshoot_emulsion->end check_reagents_ph->end use_silanized_glassware->end

Caption: A stepwise guide to diagnosing and resolving poor recovery of 1-Bromononane-d3.

Issue 1: Inefficient Extraction from the Aqueous Phase

Symptom: Consistently low recovery across all samples.

Possible Cause: The chosen organic solvent has a low partition coefficient for 1-Bromononane-d3.

Troubleshooting Protocol:

  • Solvent Selection:

    • Consult the solvent properties table above. For the non-polar 1-Bromononane-d3, a non-polar solvent like hexane or heptane is a good starting point.

    • If you are using a more polar solvent, consider switching to a less polar one.

    • It is also possible to use a mixture of solvents to fine-tune the polarity.

  • Solvent-to-Aqueous Volume Ratio:

    • Increase the volume of the organic solvent relative to the aqueous sample. A ratio of 5:1 or higher (organic:aqueous) can improve recovery.

    • Alternatively, perform multiple extractions with smaller volumes of fresh organic solvent. Two or three extractions are often more effective than a single extraction with a large volume.

  • Mixing Technique:

    • Ensure adequate mixing of the two phases to facilitate the transfer of the analyte.

    • Gently invert the separatory funnel for 1-2 minutes. Avoid vigorous shaking, as this can lead to emulsion formation.[2]

  • "Salting Out":

    • Increase the ionic strength of the aqueous layer by adding a neutral salt, such as sodium chloride (NaCl), to saturation.

    • This decreases the solubility of non-polar compounds in the aqueous phase, driving more of the 1-Bromononane-d3 into the organic layer.

Issue 2: Poor Phase Separation or Emulsion Formation

Symptom: The interface between the aqueous and organic layers is cloudy or indistinct, making it difficult to separate the layers completely. This can lead to variable recovery.

Possible Cause: The sample matrix contains components that act as emulsifying agents. Vigorous shaking can also contribute to emulsion formation.

Troubleshooting Protocol:

  • Prevention:

    • Mix the phases by gentle inversion rather than vigorous shaking.[2]

    • If the reaction was performed in a water-miscible organic solvent (e.g., ethanol, acetone), remove it by evaporation before adding the aqueous and immiscible organic extraction solvents.

  • Breaking an Emulsion:

    • Patience: Allow the separatory funnel to stand undisturbed for 10-30 minutes. Gravity may be sufficient to break a weak emulsion.

    • Salting Out: Add saturated brine (a solution of NaCl in water) to the separatory funnel. This increases the polarity of the aqueous phase and can help to break the emulsion.[3]

    • Centrifugation: Transfer the emulsion to centrifuge tubes and spin at a moderate speed. This can force the layers to separate.

    • Filtration: Filter the entire mixture through a pad of Celite® (diatomaceous earth) in a Büchner funnel. The Celite can break up the emulsion, allowing the layers to separate in the filtrate.[3]

    • Add a Different Solvent: Adding a small amount of a different organic solvent can sometimes alter the properties of the mixture enough to break the emulsion.

Diagram: Decision Tree for Handling Emulsions

EmulsionWorkflow Decision Tree for Handling Emulsions start Emulsion Formed wait Wait 10-30 minutes start->wait add_brine Add Saturated Brine wait->add_brine No separated Layers Separated wait->separated Yes centrifuge Centrifuge add_brine->centrifuge No add_brine->separated Yes filter Filter through Celite® centrifuge->filter No centrifuge->separated Yes filter->separated

Caption: A workflow for systematically breaking an emulsion during extraction.

Issue 3: Degradation of 1-Bromononane-d3

Symptom: Low recovery that is not resolved by optimizing the extraction solvent or improving phase separation.

Possible Cause: The extraction conditions are causing the 1-Bromononane-d3 to degrade. 1-Bromononane is known to be incompatible with strong bases and strong oxidizing agents.

Troubleshooting Protocol:

  • Check pH:

    • Avoid highly basic conditions (pH > 10). If the protocol requires a basic pH, consider using a milder base or minimizing the exposure time.

    • While 1-Bromononane is generally stable at neutral and acidic pH, extreme acidic conditions should also be evaluated if recovery issues persist.

  • Avoid Oxidizing Agents:

    • Ensure that no strong oxidizing agents are present in the sample or are introduced during the workup.

  • Temperature Control:

    • Perform extractions at room temperature. Avoid heating the sample during extraction, as this can accelerate degradation.

Issue 4: Adsorption to Surfaces

Symptom: Inconsistent recovery, especially at low concentrations.

Possible Cause: 1-Bromononane-d3 may be adsorbing to the surfaces of glassware or plasticware.

Troubleshooting Protocol:

  • Use Appropriate Labware:

    • Consider using polypropylene tubes instead of glass, as they can sometimes reduce the adsorption of organic molecules.

    • If using glassware, silanizing the glass can create a non-polar surface that minimizes adsorption.

  • Pre-rinse Labware:

    • Rinse all glassware and pipette tips with the extraction solvent before use to saturate any active binding sites.

By systematically working through these troubleshooting steps, you can identify the cause of poor 1-Bromononane-d3 recovery and optimize your extraction protocol for accurate and reliable results.

References

Optimization

Technical Support Center: Optimizing 1-Bromononane-d3 as an Internal Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of 1-Bromononane...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of 1-Bromononane-d3 for use as an internal standard in quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 1-Bromononane-d3 as an internal standard?

A1: 1-Bromononane-d3, a deuterated form of 1-bromononane, serves as an internal standard (IS) to improve the accuracy and precision of quantitative analytical methods, such as those using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1][2] It is added at a constant, known concentration to all samples, calibrators, and quality controls.[2][3] By calculating the ratio of the analyte's signal to the internal standard's signal, variations introduced during sample preparation, injection, and instrument analysis can be compensated for, leading to more reliable results.[1][2][4]

Q2: Why is a deuterated compound like 1-Bromononane-d3 a good choice for an internal standard?

A2: Stable isotope-labeled internal standards, such as deuterated compounds, are considered the gold standard in quantitative bioanalysis.[5] This is because their chemical and physical properties are nearly identical to the non-deuterated analyte.[6] This similarity ensures that 1-Bromononane-d3 will behave almost identically to the analyte during sample extraction, chromatography (co-elution), and ionization, providing the most effective correction for matrix effects and other sources of variability.[5]

Q3: What are the key goals when optimizing the concentration of 1-Bromononane-d3?

A3: The optimal concentration of 1-Bromononane-d3 should be chosen to:

  • Produce a stable and reproducible signal that is significantly above the background noise but does not saturate the detector.

  • Ensure the internal standard's response is consistent across all samples within an analytical run.

  • Effectively track the analyte's behavior throughout the entire analytical process to correct for any variability.[7]

  • Minimize the potential for any cross-interference between the analyte and the internal standard.[7]

  • Fall within the linear dynamic range of the analytical instrument.[7]

Q4: What is a suitable starting concentration for 1-Bromononane-d3?

A4: A common practice is to select an internal standard concentration that is in the mid-range of the calibration curve for the target analyte.[8] For instance, if your calibration curve for the analyte spans from 1 to 1000 ng/mL, a starting concentration for 1-Bromononane-d3 in the range of 100-500 ng/mL would be appropriate to investigate. The ideal concentration should yield a signal intensity similar to that of the analyte at a mid-range concentration.

Troubleshooting Guide

This guide addresses specific issues that may arise during the optimization and use of 1-Bromononane-d3 as an internal standard.

Issue Potential Cause Recommended Action
High Variability in Internal Standard Peak Area (%CV > 15%) Inconsistent pipetting or addition of the internal standard solution.Review and standardize the procedure for adding the internal standard to all samples. Ensure thorough vortexing after addition.
Instability of the internal standard in the sample matrix or solvent.Verify the stability of 1-Bromononane-d3 in the chosen solvent and under the storage conditions. Prepare fresh solutions as needed.
Instrument instability (e.g., fluctuating spray in MS).Allow the instrument to stabilize before analysis. Check system suitability by injecting a standard solution multiple times to ensure consistent response.
Internal Standard Signal is Too Low or Undetectable The concentration of the internal standard is too low.Prepare a new working solution with a higher concentration of 1-Bromononane-d3.
Poor ionization efficiency for 1-Bromononane-d3 under the current MS conditions.For LC-MS, consider using Atmospheric Pressure Chemical Ionization (APCI) as it is well-suited for non-polar compounds like 1-Bromononane-d3. Optimize ion source parameters.
Incorrect MS settings (e.g., wrong mass transition monitored).Verify the MS method parameters, ensuring you are monitoring the correct precursor and product ions for 1-Bromononane-d3.
Internal Standard Signal is Too High (Detector Saturation) The concentration of the internal standard is too high.Prepare a new, more dilute working solution of 1-Bromononane-d3.
Detector settings are too sensitive.Adjust the detector gain or other relevant parameters to avoid saturation while maintaining adequate sensitivity for the analyte.
Non-linear Calibration Curve The internal standard concentration is too low, leading to a significant contribution from any unlabeled analyte present as an impurity in the deuterated standard.Increase the concentration of the internal standard to minimize the relative contribution of any unlabeled impurity.
The analyte concentration is very high, causing ion suppression that affects the internal standard.Re-evaluate the chosen internal standard concentration. It may need to be adjusted to better match the expected analyte concentrations.
"Cross-talk" or interference where the analyte contributes to the internal standard's signal.Check for isotopic overlap between the analyte and 1-Bromononane-d3. Ensure that the mass spectrometer has sufficient resolution to distinguish between them.
Poor Accuracy at Low Analyte Concentrations The internal standard concentration is too high, leading to a less precise measurement of the analyte-to-IS ratio when the analyte signal is low.Consider lowering the internal standard concentration to be closer to the lower end of the calibration range.
Variability in the internal standard response is not adequately correcting for analyte variability at low levels.Re-run the experiment to determine the optimal concentration that provides the best precision across the entire calibration range.

Experimental Protocols

Protocol 1: Determination of Optimal 1-Bromononane-d3 Concentration

This protocol outlines a systematic approach to determine the most suitable concentration of 1-Bromononane-d3 for your assay.

Objective: To identify a 1-Bromononane-d3 concentration that provides a consistent and reproducible signal with low variability across multiple replicates.

Materials:

  • 1-Bromononane-d3 stock solution (e.g., 1 mg/mL in methanol)

  • Blank biological matrix (e.g., human plasma, urine)

  • Appropriate solvents for dilution (e.g., methanol, acetonitrile)

  • Calibrated pipettes and sterile tubes

  • LC-MS or GC-MS system

Methodology:

  • Prepare Internal Standard Working Solutions: From the 1-Bromononane-d3 stock solution, prepare a series of working solutions at different concentrations. For example: 10 ng/mL, 50 ng/mL, 100 ng/mL, and 500 ng/mL in a suitable solvent.[7]

  • Spike Blank Matrix: Prepare at least six replicates for each concentration. To an aliquot of the blank biological matrix, add a small volume of one of the internal standard working solutions. For example, add 10 µL of the working solution to 90 µL of blank plasma.

  • Sample Processing: Process these spiked samples using your established extraction method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Instrumental Analysis: Inject the processed samples into the LC-MS or GC-MS system and acquire the data, monitoring the appropriate mass transition for 1-Bromononane-d3.

  • Data Analysis: For each concentration level, calculate the mean peak area of the internal standard and the coefficient of variation (%CV).

Data Presentation: Hypothetical Results for Optimal Concentration Determination

IS Concentration (ng/mL)Replicate 1 Peak AreaReplicate 2 Peak AreaReplicate 3 Peak AreaReplicate 4 Peak AreaReplicate 5 Peak AreaReplicate 6 Peak AreaMean Peak Area%CV
10 15,23418,98714,56720,11216,87919,54317,55413.5
50 85,67888,90184,32186,54389,12387,55587,0202.2
100 170,456175,890172,345169,876173,456171,987172,3351.3
500 850,123865,432845,678855,432860,987858,765856,0690.9

Interpretation: Based on the hypothetical data, a concentration of 50 ng/mL or 100 ng/mL would be a suitable choice.[7] While the 10 ng/mL concentration shows acceptable signal, the %CV is higher, indicating more variability. The 500 ng/mL concentration provides excellent precision but may be unnecessarily high, potentially leading to detector saturation if the sensitivity is increased. The 50 ng/mL and 100 ng/mL concentrations offer a strong, reproducible signal with low variability. The final choice may depend on the expected concentration range of the analyte.

Visualizations

experimental_workflow cluster_prep Preparation cluster_analysis Analysis cluster_eval Evaluation prep_is Prepare IS Working Solutions (e.g., 10, 50, 100, 500 ng/mL) spike_matrix Spike Blank Matrix (n=6 per concentration) prep_is->spike_matrix process_samples Process Samples (Extraction) spike_matrix->process_samples instrument_analysis Inject into LC-MS/GC-MS process_samples->instrument_analysis data_acquisition Acquire IS Signal instrument_analysis->data_acquisition calc_stats Calculate Mean Peak Area and %CV data_acquisition->calc_stats select_conc Select Optimal Concentration (%CV < 15%) calc_stats->select_conc

Caption: Workflow for optimizing the concentration of 1-Bromononane-d3 internal standard.

troubleshooting_logic cluster_investigation Initial Checks cluster_concentration Concentration Issues cluster_interference Interference Issues start Inconsistent IS Response check_prep Review Sample Preparation Protocol start->check_prep check_instrument Verify Instrument Performance start->check_instrument check_solution Assess IS Solution Stability start->check_solution conc_too_high IS Concentration Too High? check_prep->conc_too_high conc_too_low IS Concentration Too Low? check_instrument->conc_too_low matrix_effects Evaluate Matrix Effects check_solution->matrix_effects cross_talk Check for Cross-Talk conc_too_high->cross_talk solution Optimized & Stable IS Performance conc_too_high->solution Adjust Concentration conc_too_low->matrix_effects conc_too_low->solution Adjust Concentration matrix_effects->solution cross_talk->solution

Caption: Logical workflow for troubleshooting inconsistent internal standard response.

References

Troubleshooting

Technical Support Center: Troubleshooting Chromatographic Peak Splitting of Deuterated Standards

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to address the common issue of chromatographic peak splitting observed with deuterated in...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to address the common issue of chromatographic peak splitting observed with deuterated internal standards in LC-MS and HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard peak splitting when the peak for my non-deuterated analyte looks fine?

A: Peak splitting of a deuterated internal standard, while the analyte peak remains symmetrical, can be perplexing. While the deuterated standard is expected to behave almost identically to the analyte, subtle differences in its physicochemical properties can lead to this issue under certain chromatographic conditions. Potential causes include:

  • Chromatographic Isotope Effect: The substitution of hydrogen with deuterium can lead to slight differences in retention time.[1][2] While this typically results in a small shift in retention time, under certain conditions, it can contribute to peak distortion or splitting, especially if the deuterated standard is not isotopically pure or contains impurities that resolve from the main peak.

  • Sample Solvent Effects: If the sample diluent is significantly stronger (in reversed-phase) or weaker (in normal-phase) than the mobile phase, it can cause peak distortion, including splitting.[3][4][5] This may affect the deuterated standard differently than the analyte, especially at the beginning of a gradient.

  • Column Contamination or Voids: Contamination at the head of the column or the formation of a void can create alternative flow paths, leading to split peaks.[6][7][8] It's possible for this to selectively affect one compound more than another, although it often impacts all peaks.[3]

  • Issues with the Internal Standard Itself: The problem could stem from the deuterated standard, such as contamination or degradation.[9] It is also possible that one of the stock solutions has been contaminated.[9]

Q2: What is the deuterium isotope effect and how can it cause peak splitting?

A: The deuterium isotope effect in chromatography refers to the difference in retention behavior between a deuterated compound and its non-deuterated counterpart.[1][10] This occurs because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond.[10] These differences can alter a molecule's interaction with the stationary phase.

Typically, in reversed-phase chromatography, deuterated compounds elute slightly earlier than their non-deuterated analogs.[1][2][11] While this is usually observed as a retention time shift, if your deuterated standard is not 100% pure and contains a small amount of the non-deuterated analyte or other isotopic variants, you might see a partially resolved peak, which appears as a split or shouldered peak.

Q3: Can my mobile phase composition contribute to the peak splitting of my deuterated standard?

A: Yes, the mobile phase composition is a critical factor. An inappropriate mobile phase can exacerbate peak splitting issues.[12][13] For instance:

  • pH of the Mobile Phase: For ionizable compounds, the pH of the mobile phase can significantly impact peak shape. If the pH is close to the pKa of the compound, small fluctuations can lead to the presence of both ionized and non-ionized forms, which can separate and cause peak splitting.

  • Solvent Strength Mismatch: As mentioned earlier, a significant difference in elution strength between your sample solvent and the mobile phase is a common cause of peak splitting, particularly for early eluting peaks.[3][4][5]

  • Mobile Phase Instability: An unstable mobile phase composition can lead to variable retention times and poor peak shapes.[13]

Troubleshooting Guide

If you are experiencing peak splitting with your deuterated internal standard, follow this systematic troubleshooting guide.

Step 1: Initial Diagnosis

The first step is to determine if the issue is systemic or specific to the deuterated standard.

Experimental Protocol: System Check

  • Inject Analyte Standard Only: Prepare and inject a standard solution containing only the non-deuterated analyte.

  • Inject Deuterated Standard Only: Prepare and inject a standard solution containing only the deuterated internal standard.[9]

  • Analyze Results:

    • If only the deuterated standard peak splits, the problem is likely related to the standard itself or a specific interaction with the chromatographic system.

    • If both peaks split, or if all peaks in a complex chromatogram split, the issue is more likely related to the HPLC/LC-MS system (e.g., column, connections, mobile phase).[3][4][6]

Troubleshooting Logic: Initial Diagnosis

Start Peak Splitting Observed Inject_Standards Inject Analyte and Deuterated Standard Separately Start->Inject_Standards Analyte_Splits Analyte Peak Splits? Inject_Standards->Analyte_Splits IS_Splits Deuterated Standard Peak Splits? Analyte_Splits->IS_Splits No System_Issue Systemic Issue (Go to Step 2) Analyte_Splits->System_Issue Yes IS_Specific_Issue IS-Specific Issue (Go to Step 3) IS_Splits->IS_Specific_Issue Yes No_Issue No Splitting Observed (Re-evaluate co-injection) IS_Splits->No_Issue No

Caption: Initial diagnosis workflow for peak splitting.

Step 2: Addressing Systemic Issues

If all peaks are splitting, the problem is likely mechanical or related to the overall method.

  • Check for Leaks and Improper Connections: Ensure all fittings, especially between the injector, column, and detector, are secure.[3]

  • Inspect the Column: A blocked frit or a void at the column inlet can cause peak splitting.[7][8] Try reversing the column and flushing it. If the problem persists, the column may need to be replaced.[6][7]

  • Sample Solvent: Ensure your sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase conditions.[4][5]

Step 3: Investigating Internal Standard-Specific Issues

If only the deuterated standard peak is splitting, focus on the standard and its interaction with the method.

Experimental Protocol: Method Optimization

  • Prepare Fresh Standard: Prepare a fresh stock solution and dilutions of the deuterated internal standard to rule out degradation.[14]

  • Modify Mobile Phase:

    • Adjust Organic Content: Systematically vary the percentage of the organic solvent in the mobile phase by ±2-5%.

    • Adjust pH: If your compound is ionizable, adjust the mobile phase pH to be at least 1.5-2 pH units away from the pKa of the compound.

  • Lower Sample Concentration: Inject a more dilute solution of the deuterated standard to check for mass overload effects.[13]

  • Change Column Temperature: Vary the column temperature in 5°C increments. Sometimes, a change in temperature can improve peak shape.

Troubleshooting Workflow: IS-Specific Issues

Start IS Peak Splitting Fresh_Standard Prepare Fresh IS Solution Start->Fresh_Standard Check_Purity Verify IS Purity and Integrity Fresh_Standard->Check_Purity Modify_Method Modify Chromatographic Method Check_Purity->Modify_Method Adjust_Solvent Adjust Sample Solvent Strength Modify_Method->Adjust_Solvent Adjust_Mobile_Phase Adjust Mobile Phase (Organic % or pH) Modify_Method->Adjust_Mobile_Phase Adjust_Temp Change Column Temperature Modify_Method->Adjust_Temp Resolved Peak Splitting Resolved Adjust_Solvent->Resolved Adjust_Mobile_Phase->Resolved Adjust_Temp->Resolved

Caption: Troubleshooting workflow for IS-specific peak splitting.

Data Presentation

When troubleshooting, it is crucial to systematically record your observations. The following table provides a template for documenting the effects of method modifications on the peak shape of your deuterated standard.

Condition Parameter Changed Observation (Peak Shape) Retention Time (min) Resolution (if applicable)
Original Method N/ASplit Peak5.2N/A
Test 1 Fresh IS SolutionSplit Peak5.2N/A
Test 2 Sample Solvent: 50:50 ACN:H₂OImproved, but shouldered5.30.8
Test 3 Mobile Phase: -2% OrganicSingle, symmetrical peak5.5N/A
Test 4 Column Temp: +5°CMinor improvement5.10.7

This structured approach will help you identify the root cause of the peak splitting and develop a more robust analytical method.

References

Optimization

Minimizing isotopic exchange of deuterium in 1-Bromononane-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the isotopic exchange of deuterium i...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the isotopic exchange of deuterium in 1-Bromononane-d3 during their experiments.

Frequently Asked Questions (FAQs)

Q1: How stable is the deuterium label in 1-Bromononane-d3?

A1: The deuterium atoms on the terminal methyl group (C9) of 1-Bromononane-d3 are covalently bonded to an sp³ hybridized carbon. The carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond due to a lower zero-point vibrational energy.[1] Consequently, these deuterium labels are highly stable and are not susceptible to exchange under standard storage and reaction conditions, such as neutral or mild acidic/basic environments. Isotopic exchange is more commonly observed with deuterium atoms attached to heteroatoms (e.g., O-D, N-D) or on carbons adjacent to activating groups like carbonyls.[2][3]

Q2: Under what conditions could isotopic exchange of deuterium in 1-Bromononane-d3 potentially occur?

A2: While highly stable, extreme conditions could theoretically lead to isotopic scrambling. These include:

  • Strongly Basic Conditions: Very strong bases could potentially deprotonate a C-H/C-D bond, though this is unlikely for a simple alkane chain without an adjacent activating group.[4]

  • High Temperatures: Elevated temperatures can increase the rate of all chemical reactions, including potential side reactions that might compromise isotopic purity.

  • Certain Catalytic Processes: Some transition metal-catalyzed reactions have been shown to facilitate H/D exchange on alkyl chains.[4]

It is important to note that for most common applications of 1-bromononane-d3, such as in nucleophilic substitution or Grignard reagent formation, isotopic exchange at the C9 position is not a typical concern.

Q3: Can purification methods lead to deuterium loss in 1-Bromononane-d3?

A3: Standard purification techniques for alkyl halides, such as distillation or column chromatography using neutral stationary phases (e.g., silica gel) and aprotic solvents, should not cause deuterium exchange. However, it is crucial to use anhydrous solvents and reagents during workup and purification to prevent any potential for H/D exchange, even though the risk is minimal for C-D bonds on an alkyl chain.[5] Isotopic scrambling during purification is a more significant concern for compounds with more labile deuterium atoms.[5]

Q4: How should I properly store 1-Bromononane-d3 to maintain its isotopic integrity?

A4: To ensure the long-term stability and isotopic purity of 1-Bromononane-d3, follow these storage guidelines:

  • Container: Store in a tightly sealed, airtight container, preferably under an inert atmosphere (e.g., argon or nitrogen).

  • Temperature: Store in a cool, dark place. Refer to the supplier's recommendations for the optimal storage temperature.

  • Moisture: Protect from moisture, as water can be a source of protons for back-exchange in certain conditions.

Troubleshooting Guides

Issue 1: Suspected Loss of Deuterium Content After a Reaction

If you suspect a decrease in the isotopic purity of your product derived from 1-Bromononane-d3, consider the following troubleshooting steps.

Potential Cause Troubleshooting Action
Harsh Reaction Conditions Review your reaction protocol. If strong bases or high temperatures were used, consider if milder conditions are feasible.
Protic Solvents If your reaction allows, use aprotic and anhydrous solvents to minimize the presence of exchangeable protons.
Acidic/Basic Workup Neutralize the reaction mixture promptly during workup. Avoid prolonged exposure to highly acidic or basic aqueous solutions.
Analytical Method Confirm the suspected deuterium loss using a reliable analytical technique such as High-Resolution Mass Spectrometry (HR-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.[5]
Issue 2: Isotopic Scrambling Observed in Mass Spectrometry Data

Observing unexpected isotopic patterns in your mass spectrometry results can be concerning. This guide helps to identify the source of the issue.

Potential Cause Troubleshooting Action
In-source H/D Exchange Some mass spectrometer ion sources can facilitate H/D exchange. Consult your instrument's documentation and consider using a "softer" ionization technique if possible.
Contamination Ensure that all solvents and reagents used in the sample preparation for MS analysis are free from proton sources that could cause exchange.
Reaction-induced Scrambling Re-evaluate the reaction mechanism. While unlikely for 1-bromononane-d3 in most cases, some complex catalytic cycles could have pathways for H/D scrambling.

Experimental Protocols

General Protocol for a Nucleophilic Substitution Reaction Using 1-Bromononane-d3

This protocol provides a general methodology for a typical SN2 reaction, designed to minimize the risk of isotopic exchange.

  • Preparation: Dry all glassware in an oven and cool under a stream of inert gas (argon or nitrogen).

  • Solvent: Use an anhydrous aprotic solvent (e.g., acetone, DMF, THF).[6]

  • Reagents: Ensure the nucleophile and any other reagents are anhydrous.

  • Reaction Setup: Dissolve the nucleophile in the anhydrous solvent in the reaction flask under an inert atmosphere.

  • Addition of Alkyl Halide: Add 1-Bromononane-d3 to the reaction mixture.

  • Reaction Conditions: Maintain the reaction at the lowest effective temperature. Monitor the reaction progress by TLC or GC.

  • Workup: Quench the reaction with a neutral or weakly acidic aqueous solution. Extract the product with a water-immiscible organic solvent.

  • Drying and Purification: Dry the organic extracts over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure. Purify the product using distillation or column chromatography with anhydrous solvents.

Visualizations

Experimental_Workflow Workflow to Minimize Isotopic Exchange reagents Prepare Anhydrous Reagents & Solvents reaction Perform Reaction Under Inert Gas (e.g., Argon or Nitrogen) - Use Aprotic Solvents - Maintain Low Temperature reagents->reaction glassware Dry Glassware Under Inert Atmosphere glassware->reaction workup Neutral Workup Conditions reaction->workup purification Anhydrous Purification (e.g., Distillation or Chromatography) workup->purification analysis Isotopic Purity Analysis (NMR, HR-MS) purification->analysis

Caption: A generalized workflow for handling 1-Bromononane-d3 to prevent deuterium exchange.

Troubleshooting_Logic Troubleshooting Isotopic Purity Issues start Suspected Deuterium Loss check_reaction Review Reaction Conditions: - Strong Base? - High Temperature? - Protic Solvent? start->check_reaction check_workup Review Workup/Purification: - Prolonged Acid/Base Exposure? - Non-anhydrous Solvents? start->check_workup check_analysis Review Analytical Method: - In-source Exchange in MS? - Contamination? start->check_analysis modify_reaction Use Milder Conditions Use Aprotic/Anhydrous Solvents check_reaction->modify_reaction Yes stable Isotopic Purity Confirmed check_reaction->stable No modify_workup Use Neutral Conditions Use Anhydrous Solvents check_workup->modify_workup Yes check_workup->stable No modify_analysis Use Softer Ionization Check for Contamination check_analysis->modify_analysis Yes check_analysis->stable No

Caption: A decision tree for troubleshooting suspected deuterium loss in experiments.

References

Troubleshooting

Improving signal-to-noise ratio for 1-Bromononane-d3 in MS

Technical Support Center: 1-Bromononane-d3 Analysis This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professional...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: 1-Bromononane-d3 Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 1-Bromononane-d3 in mass spectrometry (MS) applications. The focus is on identifying and resolving common issues to improve the signal-to-noise (S/N) ratio during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromononane-d3 primarily used for in MS analysis? A1: 1-Bromononane-d3 is a stable isotope-labeled version of 1-Bromononane. In mass spectrometry, it is an excellent internal standard (IS) for quantitative analysis using the isotope dilution method.[1][2] Because its chemical and physical properties are nearly identical to the non-labeled analyte, it can accurately correct for variations during sample preparation, injection, and instrument response.[3][4] Its different mass-to-charge ratio (m/z) allows it to be distinguished from the non-deuterated analyte by the mass spectrometer.[5]

Q2: Which ionization technique is best for 1-Bromononane-d3? A2: The choice of ionization technique depends on the chromatographic method used:

  • For Gas Chromatography (GC-MS): Electron Ionization (EI) is the most common method.[6] EI is a hard ionization technique that produces reproducible fragmentation patterns, which are useful for structural confirmation.[7][8]

  • For Liquid Chromatography (LC-MS): Due to its non-polar nature, Atmospheric Pressure Chemical Ionization (APCI) is highly recommended.[9] Electrospray Ionization (ESI) is generally not effective for non-polar compounds like 1-Bromononane-d3.[9]

Q3: What are the expected ions for 1-Bromononane-d3 in the mass spectrum? A3: In EI (GC-MS), expect to see a molecular ion peak (M⁺) and various fragment ions. A common fragmentation pathway is the loss of the bromine atom.[6] In APCI (LC-MS), you may observe a protonated molecule [M+H]⁺, but fragmentation is also likely.[9] For any bromine-containing ions, you should observe a characteristic isotopic pattern with peaks separated by 2 m/z units due to the natural abundance of ⁷⁹Br and ⁸¹Br.[9]

Q4: Can the deuterium atoms on 1-Bromononane-d3 exchange with hydrogen atoms? A4: While the deuterium labels on an alkyl chain are generally stable, isotopic exchange can potentially occur under extreme pH or high-temperature conditions.[5] It is crucial to evaluate the stability of the deuterated internal standard during method development to ensure analytical accuracy.[5]

Q5: Why is my signal-to-noise (S/N) ratio low for 1-Bromononane-d3? A5: A low S/N ratio can be caused by either low signal intensity or high baseline noise.[10][11] For a semi-volatile compound like 1-Bromononane-d3, common causes include inefficient sample extraction, leaks in the analytical system, suboptimal instrument parameters, or high background from contaminated solvents or system components.[9][11][12]

Troubleshooting Guide: Improving Signal-to-Noise Ratio

This guide addresses specific issues that can lead to a poor signal-to-noise ratio for 1-Bromononane-d3.

G cluster_start Troubleshooting Low S/N cluster_diagnose Problem Diagnosis cluster_solutions_signal Low Signal Solutions cluster_solutions_noise High Noise Solutions start Low S/N Observed check_signal Is the Signal Intensity Low? start->check_signal check_noise Is the Baseline Noise High? check_signal->check_noise No solution_sample_prep Optimize Sample Prep (LLE, SPE, Headspace) check_signal->solution_sample_prep Yes solution_solvents Use High-Purity Solvents & Fresh Mobile Phase check_noise->solution_solvents Yes solution_ionization Optimize Ion Source (Tune, Calibrate, Clean) solution_sample_prep->solution_ionization solution_concentration Check Sample Concentration solution_ionization->solution_concentration solution_system_clean Clean System (LC lines, Injector, Source) solution_solvents->solution_system_clean solution_electronics Check Detector Settings & Electronics solution_system_clean->solution_electronics

Caption: A workflow for systematically troubleshooting low S/N.

IssuePossible CausesRecommended Solutions
No or Low Signal Intensity Inappropriate Ionization Technique: Using ESI for a non-polar compound.[9]Switch to APCI for LC-MS or EI for GC-MS. Optimize source parameters like vaporizer temperature and corona current for APCI.[9]
Suboptimal Sample Preparation: Inefficient extraction from the sample matrix.Employ appropriate sample preparation. For complex matrices, use Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to remove interferences and concentrate the analyte.[9]
Incorrect Sample Concentration: The sample may be too dilute.[10]Concentrate the sample. Ensure the concentration of the internal standard is appropriate for the expected analyte concentration range.[5][10]
Instrument Not Tuned/Calibrated: The mass spectrometer is not operating at peak performance.[10]Perform regular tuning and mass calibration according to the manufacturer's guidelines to ensure optimal sensitivity and mass accuracy.[10]
High Baseline Noise Contaminated Solvents or Mobile Phase: Use of low-purity solvents or additives.[9]Use high-purity, LC-MS or GC-grade solvents and reagents. Prepare fresh mobile phases daily and ensure proper degassing.[9]
Contaminated System: Contaminants leaching from tubing, vials, the injector, or the ion source.[9][12]Flush the LC system and clean the mass spectrometer's ion source. This includes the corona needle and ion transfer capillary for APCI.[9] Use high-quality consumables.[12]
Electronic Noise: Improper detector settings.[10]Optimize detector settings such as gain and filter settings to minimize electronic noise while maintaining adequate signal.[10]
Poor Peak Shape (Tailing or Fronting) Sample Solvent Incompatibility: The sample is dissolved in a solvent much stronger than the mobile phase.[9]Dissolve the sample in the initial mobile phase or a solvent of weaker or similar elution strength.[9]
Column Degradation: The analytical column is old or has been contaminated.[9]Clean or replace the analytical column. Ensure proper column conditioning and temperature control.[9]
Contaminants on the Column: Buildup of matrix components on the column.Implement a robust column wash step between injections or use a guard column to protect the analytical column.

Experimental Protocols

Protocol 1: GC-MS Analysis of 1-Bromononane-d3

This protocol provides a general framework for analyzing 1-Bromononane-d3 using GC-MS, often employed when it is used as an internal standard for volatile or semi-volatile analytes.

1. Sample Preparation:

  • Prepare a dilute solution of 1-Bromononane-d3 (e.g., 1 mg/mL) in a volatile organic solvent such as hexane or dichloromethane to create a stock solution.[6]

  • For calibration standards, add a fixed amount of the internal standard solution to each standard.[1]

  • For samples, add the same fixed amount of the internal standard solution to a known volume or weight of the sample before any extraction steps.[1]

  • If necessary, perform an extraction (e.g., LLE) to isolate the analytes of interest from the sample matrix.[1]

2. GC-MS Parameters:

  • The following table provides illustrative GC-MS parameters that can be used as a starting point for method development.[6]

ParameterRecommended SettingPurpose
GC Column Non-polar capillary column (e.g., DB-1 or HP-5ms)Provides good separation for non-polar compounds.
Injector Temp 250 °CEnsures rapid volatilization of the sample.
Oven Program Start at 50 °C (hold 2 min), ramp 10 °C/min to 250 °CSeparates compounds based on their boiling points.[6]
Carrier Gas Helium at a constant flow of ~1.0-1.5 mL/minInert carrier gas providing optimal separation efficiency.
MS Ionization Electron Ionization (EI) at 70 eVStandard energy for reproducible fragmentation and library matching.[6]
Mass Range m/z 30-350Covers the expected mass of the parent ion and key fragments.
Acquisition Mode Full Scan (for identification) or Selected Ion Monitoring (SIM) (for quantification)[1]SIM mode significantly improves the S/N ratio for target compounds.[11]
Protocol 2: LC-MS Analysis of 1-Bromononane-d3

This protocol is suitable for when 1-Bromononane-d3 is used as an internal standard for non-polar analytes in complex matrices like plasma.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis sample Plasma Sample (Calibrator, QC, Unknown) add_is Add 1-Bromononane-d3 Internal Standard sample->add_is precip Protein Precipitation (e.g., with cold Acetonitrile) add_is->precip centrifuge Centrifuge precip->centrifuge evap Evaporate Supernatant centrifuge->evap reconstitute Reconstitute in Mobile Phase evap->reconstitute inject Inject into LC-MS reconstitute->inject lc_sep LC Separation (Reversed-Phase C18) inject->lc_sep ms_detect MS Detection (APCI Source, MRM mode) lc_sep->ms_detect data Data Analysis (Peak Area Ratio vs. Conc.) ms_detect->data

Caption: Experimental workflow for LC-MS quantification.

1. Sample Preparation (Protein Precipitation Example):

  • To 100 µL of plasma sample, add 10 µL of the 1-Bromononane-d3 internal standard working solution.[4]

  • Add 300 µL of cold acetonitrile to precipitate proteins. Vortex for 1 minute.[4]

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.[4]

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.[4]

  • Reconstitute the residue in 100 µL of the initial mobile phase and transfer to an autosampler vial.[4]

2. LC-MS Parameters:

  • The following table provides illustrative LC-MS parameters. Normal-phase chromatography can also be an effective alternative for non-polar compounds.[9]

ParameterRecommended SettingPurpose
LC Column C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)Standard for retaining non-polar to moderately polar compounds.
Mobile Phase A: Water + 0.1% Formic AcidB: Acetonitrile + 0.1% Formic AcidA high percentage of organic solvent (B) will be needed for elution.[9]
Flow Rate 0.4 mL/minTypical flow rate for analytical scale columns.[4]
Column Temp 40 °CMaintains consistent retention times and peak shapes.[4]
MS Ionization APCI, Positive Ion ModeOptimal for non-polar, neutral molecules.[9]
APCI Temp ~400 °C (Optimize)Ensures efficient desolvation and ionization.[9]
Acquisition Mode Multiple Reaction Monitoring (MRM)Provides the highest sensitivity and selectivity for quantification.

References

Optimization

Preventing contamination in 1-Bromononane-d3 stock solutions

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals prevent and identify contamination in 1-Bromononane-d3 stock solutions. Freque...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals prevent and identify contamination in 1-Bromononane-d3 stock solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common signs of degradation or contamination in a 1-Bromononane-d3 stock solution?

A1: Visual inspection may reveal cloudiness, discoloration (developing a yellow or golden hue), or the formation of precipitates.[1] Analytically, you may observe unexpected peaks in your Gas Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS) chromatograms.[2] A shift in the pH of the solution can also indicate degradation, such as hydrolysis leading to the formation of hydrobromic acid.[3]

Q2: What are the primary chemical degradation pathways for 1-Bromononane-d3?

A2: The two main degradation pathways are hydrolysis and elimination.

  • Hydrolysis: Reaction with trace amounts of water (moisture) can lead to the formation of nonan-1-d3-ol and hydrobromic acid.[3]

  • Elimination: The presence of strong bases can promote dehydrohalogenation, resulting in the formation of non-1-ene-d2.[3] Light, especially UV light, can also initiate free-radical chain reactions that lead to decomposition.[3]

Q3: How should I properly store my 1-Bromononane-d3 stock solution to ensure its stability?

A3: To maintain the integrity of your stock solution, store it in a cool, dry, and dark place, such as a refrigerator at 2-8°C, away from incompatible substances like strong bases and oxidizing agents.[1][4] The container should be tightly sealed; amber glass vials with PTFE-lined caps are recommended to protect against light and moisture.[3] For long-term storage, consider purging the vial with an inert gas like argon or nitrogen to displace oxygen.[3]

Q4: The solvent I used to prepare my stock solution is high-purity grade. Can it still be a source of contamination?

A4: Yes, even high-purity solvents can introduce contaminants. Water is a common impurity in many organic solvents and can lead to hydrolysis.[5] Solvents can also absorb atmospheric moisture if not handled under dry conditions.[3] It is best practice to use freshly opened bottles of high-purity, anhydrous grade solvents or to properly dry the solvent before use.

Q5: My analytical results show unexpected peaks. How can I determine if the contamination is from my 1-Bromononane-d3 or from my experimental setup?

A5: To pinpoint the source of contamination, you should run a series of blank injections.

  • Solvent Blank: Inject the pure solvent used for your stock solution. If the peaks are present, your solvent is contaminated.[2]

  • Handling Blank: Go through all the sample preparation steps without adding the 1-Bromononane-d3. This can help identify contamination from labware, pipette tips, or other handling procedures.[2]

  • Instrument Blank: Run a method without any injection to check for "ghost peaks" originating from the instrument itself, such as column bleed or septum contamination.[2]

Troubleshooting Guides

Guide 1: Investigating Unexpected Chromatographic Peaks

This guide will help you systematically identify the source of unexpected peaks in your analytical run.

Observation Potential Cause Troubleshooting Step Expected Outcome if Cause is Confirmed
Peaks appear in the solvent blank injection.Contaminated solvent or reagents.Analyze a fresh, unopened bottle of high-purity solvent.The unexpected peaks are absent in the new solvent blank.
Peaks are absent in the solvent blank but appear in the handling blank.Contamination from sample handling (e.g., glassware, pipette tips).Implement a rigorous cleaning procedure for all labware. Pre-rinse consumables with high-purity solvent.The unexpected peaks are no longer present in a new handling blank.
Peaks are absent in all blanks but present in the sample run.Degradation of 1-Bromononane-d3.Prepare a fresh stock solution using proper technique and re-analyze immediately.The new stock solution shows a significant reduction or absence of the unexpected peaks.
Broad, late-eluting peaks appear in all runs, including blanks.Instrument contamination (e.g., column bleed, septum bleed).Bake out the GC inlet and column according to the manufacturer's instructions. Replace the septum.The intensity of the "ghost peaks" is significantly reduced after instrument maintenance.[2]
Guide 2: Managing Solution Instability

This guide provides solutions for common stability issues with 1-Bromononane-d3 stock solutions.

Problem Potential Cause Recommended Action
Decreasing concentration over time.Hydrolysis due to moisture.Store the solution over molecular sieves to remove trace water. Handle under an inert atmosphere (e.g., in a glovebox).
Formation of a precipitate.Incompatibility with the storage container or solvent at low temperatures.Ensure the chosen solvent is appropriate for the storage temperature and that the container is made of inert material (e.g., borosilicate glass).
Solution discoloration (yellowing).Light-induced degradation.Store the solution in amber vials or wrap clear vials in aluminum foil to protect from light.[3]
Inconsistent analytical results between aliquots.Repeated freeze-thaw cycles.Aliquot the stock solution into smaller, single-use vials to avoid repeated warming and cooling of the bulk solution.[3]

Experimental Protocols

Protocol 1: Preparation of a 1-Bromononane-d3 Stock Solution

This protocol outlines the steps for preparing a stable stock solution.

  • Environment: Perform all steps in a clean, dry environment, preferably under an inert atmosphere (e.g., a nitrogen-filled glovebox).

  • Glassware Preparation: Use glassware that has been thoroughly cleaned, rinsed with deionized water, and oven-dried at a high temperature to ensure it is free of moisture and contaminants.[2]

  • Solvent Selection: Choose a high-purity, anhydrous grade solvent that is compatible with 1-Bromononane-d3, such as hexane or ethyl acetate.[3]

  • Weighing: Accurately weigh the required amount of 1-Bromononane-d3 in a clean, dry vial.

  • Dissolution: Add the appropriate volume of the chosen anhydrous solvent to the vial to achieve the target concentration.

  • Mixing: Gently swirl or vortex the vial until the 1-Bromononane-d3 is completely dissolved.

  • Storage: Tightly cap the vial, seal with paraffin film for extra protection against moisture, and store in a dark, refrigerated environment (2-8°C).

Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for assessing the purity of a 1-Bromononane-d3 solution.

  • Sample Preparation: Prepare a dilute solution of the 1-Bromononane-d3 stock in a high-purity volatile solvent (e.g., hexane).[3]

  • GC-MS Method Development:

    • Column: Use a non-polar capillary column (e.g., DB-1ms or equivalent).

    • Injection: Inject a small volume (e.g., 1 µL) of the prepared sample.

    • Temperature Program: Develop a temperature gradient that allows for the separation of the parent compound from potential impurities like nonan-1-d3-ol or non-1-ene-d2.[3]

    • Mass Spectrometer: Operate the mass spectrometer in full scan mode to identify all components.

  • Analysis:

    • Analyze an initial sample (time-zero) to establish the purity profile.[3]

    • Integrate the peak area of the main 1-Bromononane-d3 peak and any impurity peaks.

    • Calculate the purity as the percentage of the main peak area relative to the total area of all peaks.

  • Stability Monitoring: For stability studies, store the bulk material under the desired conditions and re-analyze at set time points to track any changes in the purity profile.[3]

Visualizations

experimental_workflow Experimental Workflow for Stock Solution Preparation and Purity Verification cluster_prep Preparation cluster_analysis Analysis prep_env Prepare Inert Environment prep_glass Oven-Dry Glassware prep_env->prep_glass prep_solvent Select Anhydrous Solvent prep_glass->prep_solvent weigh Weigh 1-Bromononane-d3 prep_solvent->weigh dissolve Dissolve in Solvent weigh->dissolve store Store Solution Properly dissolve->store prep_sample Prepare Dilute Sample store->prep_sample Aliquot for QC run_gcms Run GC-MS Analysis prep_sample->run_gcms analyze_data Analyze Chromatogram run_gcms->analyze_data assess_purity Assess Purity analyze_data->assess_purity assess_purity->store Confirm Stability

Caption: Workflow for preparing and verifying a 1-Bromononane-d3 stock solution.

troubleshooting_workflow Troubleshooting Contamination in 1-Bromononane-d3 Analysis start Unexpected Peak Observed solvent_blank Peak in Solvent Blank? start->solvent_blank handling_blank Peak in Handling Blank? solvent_blank->handling_blank No res_solvent Source: Contaminated Solvent solvent_blank->res_solvent Yes instrument_blank Peak in Instrument Blank? handling_blank->instrument_blank No res_handling Source: Sample Handling handling_blank->res_handling Yes res_instrument Source: Instrument Contamination instrument_blank->res_instrument Yes res_sample Source: Sample Degradation instrument_blank->res_sample No

Caption: Decision tree for troubleshooting the source of analytical contamination.

References

Troubleshooting

Stability of 1-Bromononane-d3 in different solvents and temperatures

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of 1-Bromononane-d3 in various laboratory settings. Below you will fin...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of 1-Bromononane-d3 in various laboratory settings. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1-Bromononane-d3?

A: To maintain the isotopic and chemical purity of 1-Bromononane-d3, proper storage is critical. It is recommended to store the compound in a cool, dry environment, protected from light and moisture.[1] For long-term storage, refrigeration at 2-8°C or freezing at -20°C is advisable, particularly for solutions.[2][3] Always refer to the manufacturer's certificate of analysis for any specific storage instructions.[1]

Q2: How does the choice of solvent affect the stability of 1-Bromononane-d3?

A: The choice of solvent is crucial to prevent the potential for hydrogen-deuterium (H/D) exchange, which would compromise the isotopic purity of the compound.[1][2] It is best to use high-purity, aprotic solvents such as acetonitrile, dimethyl sulfoxide (DMSO), or anhydrous diethyl ether.[2][4] Protic solvents, especially those containing acidic or basic impurities, can facilitate the exchange of deuterium atoms with protons from the solvent.[1][3]

Q3: What temperatures are recommended for handling 1-Bromononane-d3 during experiments?

Q4: What are the potential degradation pathways for 1-Bromononane-d3?

A: Based on the properties of 1-bromononane, potential degradation can occur through reactions with strong oxidizing agents and strong bases.[5] Hydrolysis, either acid or base-catalyzed, could lead to the formation of nonan-1-ol-d3. Elimination reactions in the presence of a strong base could yield non-1-ene-d2. To identify specific degradation products under your experimental conditions, a forced degradation study is recommended.[4]

Troubleshooting Guide

Issue Potential Cause Recommended Action
Loss of Isotopic Purity (H/D Exchange) Use of protic solvents (e.g., water, methanol, ethanol).Use high-purity, aprotic solvents. If a protic solvent is necessary, minimize exposure time and consider running a control experiment to quantify the rate of exchange.[1][4]
Presence of acidic or basic impurities.Ensure all solvents and reagents are of high purity. Neutralize any acidic or basic conditions where possible.
Exposure to atmospheric moisture.Handle the compound under a dry, inert atmosphere (e.g., nitrogen or argon). Use dry glassware and tightly sealed containers.[1]
Unexpected Degradation Products Incompatibility with other reagents.1-Bromononane is incompatible with strong oxidizing agents and strong bases.[5] Avoid these in your experimental setup.
Thermal decomposition.Minimize exposure to high temperatures. If heating is necessary, perform a time-course experiment to assess stability.[4]
Photodegradation.Protect the compound from light by using amber vials or storing it in the dark.[1][3]
Poor Solubility Incorrect solvent choice.1-Bromononane is insoluble in water but soluble in organic solvents.[5][6] For 1-Bromononane-d3, similar solubility is expected. Test solubility in a small amount of solvent before preparing a stock solution.

Stability Overview

The following table provides a general overview of the stability of deuterated compounds like 1-Bromononane-d3 under various conditions.

Condition Solvent Temperature Stability Concern Recommendation
Long-Term Storage Neat (Solid/Liquid)-20°C to 4°CChemical DegradationStore in a tightly sealed container, protected from light and moisture.[1][2][3]
In Aprotic Solvent (e.g., Acetonitrile, DMSO)-20°C to 4°CChemical DegradationUse high-purity, anhydrous solvents. Prepare fresh solutions as needed.[2]
Short-Term Experimental Use Aprotic SolventsAmbientMinimalKeep containers sealed when not in use to prevent moisture absorption.
Protic Solvents (e.g., Methanol, Water)Ambient to 37°CH/D ExchangeAvoid if possible. If necessary, use for the shortest duration possible and quantify the extent of back-exchange.[4]
Stress Conditions Acidic or Basic SolutionsElevated (e.g., 60°C)Hydrolysis, Elimination, H/D ExchangeThese conditions are used in forced degradation studies to identify potential degradation products.[4]

Experimental Protocols

Protocol 1: Assessment of H/D Back-Exchange Stability

This protocol is designed to determine the stability of the deuterium label on 1-Bromononane-d3 under specific experimental conditions.

Methodology:

  • Sample Preparation: Prepare a stock solution of 1-Bromononane-d3 in an aprotic, anhydrous solvent like acetonitrile or DMSO.[4]

  • Incubation: Spike a known concentration of the stock solution into the test medium (e.g., buffer, biological matrix). Incubate the sample at the desired temperature (e.g., 37°C).[4]

  • Time Points: Take aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).[4]

  • Sample Quenching and Extraction: Immediately stop any reaction by adding a quenching solution (e.g., cold acetonitrile). Extract the compound if necessary.[4]

  • Analysis: Analyze the samples using LC-MS. Monitor the mass isotopologue distribution of the compound over time. A shift towards lower masses indicates H/D back-exchange.[4]

  • Data Interpretation: Calculate the percentage of the deuterated form remaining at each time point to determine the rate of exchange.[4]

H_D_Back_Exchange_Workflow cluster_prep Preparation cluster_incubation Incubation & Sampling cluster_analysis Analysis cluster_data Data Interpretation prep_stock Prepare Stock Solution (Aprotic Solvent) spike Spike into Test Medium prep_stock->spike incubate Incubate at Test Temperature spike->incubate aliquots Take Aliquots at Multiple Time Points incubate->aliquots quench Quench Reaction aliquots->quench extract Extract Compound quench->extract lcms LC-MS Analysis extract->lcms interpret Calculate % Deuterated Form Remaining lcms->interpret

H/D Back-Exchange Stability Workflow
Protocol 2: Forced Degradation Study

This protocol helps to identify potential degradation pathways and products of 1-Bromononane-d3 under stress conditions.[4]

Methodology:

  • Prepare Stress Samples:

    • Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and incubate at a specified temperature (e.g., 60°C).[4]

    • Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and incubate.[4]

    • Oxidative Degradation: Dissolve the compound in 3% H₂O₂ and incubate.[4]

    • Thermal Degradation: Store the solid compound or a solution at an elevated temperature (e.g., 80°C).[4]

  • Time Points: Collect samples at various time points.

  • Analysis: Analyze the stressed samples using a suitable analytical technique like HPLC with UV/Vis detection or LC-MS to separate and identify the parent compound and any degradation products.

  • Characterization: If significant degradation is observed, further characterization of the degradation products can be performed using techniques like NMR or high-resolution mass spectrometry.

Forced_Degradation_Workflow cluster_stress Stress Conditions cluster_analysis Analysis & Characterization compound 1-Bromononane-d3 acid Acid Hydrolysis (0.1 M HCl) compound->acid base Base Hydrolysis (0.1 M NaOH) compound->base oxidation Oxidation (3% H₂O₂) compound->oxidation thermal Thermal Stress (Elevated Temp.) compound->thermal analysis Analyze via HPLC or LC-MS acid->analysis base->analysis oxidation->analysis thermal->analysis characterization Characterize Degradants (NMR, HRMS) analysis->characterization result Identify Degradation Pathways & Products characterization->result

Forced Degradation Study Workflow

References

Optimization

Technical Support Center: Challenges of Using Deuterated Internal Standards in Bioanalysis

Welcome to our dedicated support center for addressing common challenges encountered when using deuterated internal standards (D-IS) in bioanalytical mass spectrometry. This resource is designed for researchers, scientis...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to our dedicated support center for addressing common challenges encountered when using deuterated internal standards (D-IS) in bioanalytical mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve issues in their experimental workflows.

Troubleshooting Guides

This section provides detailed, step-by-step guidance on how to identify and solve specific problems you may encounter during your bioanalysis.

Issue 1: Inaccurate or Inconsistent Quantitative Results

Q1: My quantitative results are inconsistent and show poor precision (high %CV) despite using a deuterated internal standard. What are the likely causes and how can I troubleshoot this?

A1: Inaccurate and imprecise results with a deuterated internal standard often stem from a few common issues: differential matrix effects due to chromatographic shifts, isotopic instability (back-exchange), or impurities in the standard. Here’s a systematic approach to troubleshooting:

Step 1: Verify Chromatographic Co-elution

Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography, a phenomenon known as the "deuterium isotope effect".[1][2] This can lead to differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement as they elute.[3][4]

  • Action: Overlay the chromatograms of the analyte and the deuterated internal standard from a representative sample.

  • Assessment:

    • Complete Co-elution: The peaks should perfectly overlap.

    • Partial or Complete Separation: If a retention time shift is observed, the internal standard may not be adequately compensating for matrix effects.

  • Solution:

    • Chromatographic Optimization: Adjust the mobile phase composition, gradient slope, or column temperature to achieve co-elution.

    • Use a Lower Resolution Column: In some cases, a less efficient column can promote the co-elution of the two peaks.[4]

    • Consider Alternatives: If co-elution cannot be achieved, consider an internal standard labeled with ¹³C or ¹⁵N, which are less prone to chromatographic shifts.[5]

Step 2: Investigate for Differential Matrix Effects

Even with perfect co-elution, the analyte and internal standard can be affected differently by the sample matrix.[3][4] A post-column infusion experiment is an excellent tool for visualizing regions of ion suppression or enhancement in your chromatogram.

  • Action: Perform a post-column infusion experiment.

  • Assessment: Compare the retention time of your analyte with the regions of ion suppression or enhancement identified during the infusion experiment.

  • Solution:

    • Improve Sample Cleanup: Enhance your sample preparation method (e.g., use solid-phase extraction instead of protein precipitation) to remove more matrix components.

    • Adjust Chromatography: Modify your chromatographic method to move the analyte peak away from areas of significant ion suppression.

Step 3: Assess the Stability of the Deuterium Label (Isotopic Exchange)

Deuterium atoms can sometimes exchange with hydrogen atoms from the solvent or sample matrix, a process called back-exchange.[3] This is more likely if the deuterium labels are in chemically labile positions (e.g., on heteroatoms like -OH or -NH, or on carbons adjacent to carbonyl groups).[3]

  • Action: Conduct a stability experiment by incubating the deuterated internal standard in the sample matrix and analytical solvents over time.

  • Assessment: Monitor the mass channels for the deuterated standard, partially deuterated species, and the unlabeled analyte. An increase in the signal for partially or fully unlabeled species over time indicates instability.

  • Solution:

    • Control pH and Temperature: Store and handle samples and standards at low temperatures and in neutral pH conditions to minimize exchange.[6]

    • Use Aprotic Solvents: When possible, use aprotic solvents for stock and working solutions.

    • Select a More Stable Standard: Choose an internal standard with deuterium labels on more stable positions (e.g., aromatic rings or alkyl chains) or switch to a ¹³C or ¹⁵N labeled standard.[7]

Step 4: Verify the Purity of the Internal Standard

The presence of unlabeled analyte as an impurity in the deuterated standard can lead to an artificially high analyte signal, compromising accuracy, especially at the lower limit of quantification (LLOQ).[3]

  • Action: Analyze a high-concentration solution of the deuterated internal standard alone.

  • Assessment: Monitor the mass transition for the unlabeled analyte. The response should be minimal.

  • Solution:

    • Consult Certificate of Analysis: Ensure the isotopic and chemical purity of the standard meet the required specifications (typically ≥98% isotopic purity and >99% chemical purity).[7]

    • Source a Higher Purity Standard: If the level of unlabeled analyte is unacceptable, obtain a new, higher-purity standard.

Experimental Workflow for Troubleshooting Inaccurate Quantification

start Inaccurate/Imprecise Results check_coelution Step 1: Verify Chromatographic Co-elution start->check_coelution overlay_chrom Overlay Analyte and IS Chromatograms check_coelution->overlay_chrom is_separated Is there a retention time shift? overlay_chrom->is_separated check_matrix Step 2: Investigate Differential Matrix Effects is_separated->check_matrix No solution_chrom Solution: - Optimize Chromatography - Use Lower Resolution Column - Consider 13C/15N IS is_separated->solution_chrom Yes pci_exp Perform Post-Column Infusion Experiment check_matrix->pci_exp in_suppression Does analyte elute in ion suppression zone? pci_exp->in_suppression check_stability Step 3: Assess Label Stability in_suppression->check_stability No solution_matrix Solution: - Improve Sample Cleanup - Adjust Chromatography in_suppression->solution_matrix Yes stability_exp Incubate IS in Matrix and Analyze Over Time check_stability->stability_exp is_exchange Is H/D back-exchange observed? stability_exp->is_exchange check_purity Step 4: Verify IS Purity is_exchange->check_purity No solution_stability Solution: - Control pH and Temp - Use Aprotic Solvents - Select More Stable IS is_exchange->solution_stability Yes analyze_is_alone Analyze High Conc. Solution of IS Alone check_purity->analyze_is_alone is_impure Is unlabeled analyte detected? analyze_is_alone->is_impure solution_purity Solution: - Check Certificate of Analysis - Source Higher Purity IS is_impure->solution_purity Yes end_node Results Improved is_impure->end_node No solution_chrom->end_node solution_matrix->end_node solution_stability->end_node solution_purity->end_node

Caption: A systematic workflow for troubleshooting inaccurate and imprecise results.

Frequently Asked Questions (FAQs)

Q2: What is the deuterium isotope effect and why does it cause my deuterated standard to elute at a different time than my analyte?

A2: The deuterium isotope effect in chromatography refers to the change in retention time observed between a compound and its deuterated version.[1] The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond.[1] In reversed-phase chromatography, this can lead to a slight decrease in the molecule's hydrophobicity, causing the deuterated standard to elute marginally earlier than the non-deuterated analyte.[6] The magnitude of this shift can be influenced by the number of deuterium atoms and their position in the molecule.[1]

Q3: What is isotopic back-exchange and how can I prevent it?

A3: Isotopic back-exchange is the process where deuterium atoms on your internal standard are replaced by hydrogen atoms from the surrounding environment, such as the solvent or sample matrix.[3] This can lead to a decrease in the internal standard signal and an artificial increase in the analyte signal. To prevent this:

  • Choose a stable label position: Ensure the deuterium atoms are on chemically stable positions, such as aromatic or aliphatic carbons, and not on exchangeable sites like -OH, -NH, or -SH groups.[3][7]

  • Control pH: Storing or analyzing deuterated compounds in highly acidic or basic solutions can catalyze the exchange. Neutral pH conditions are generally preferred.[3][8]

  • Maintain low temperatures: Higher temperatures can accelerate the rate of exchange. Keep samples and standards cool.[6]

  • Use aprotic solvents: When preparing stock solutions, use aprotic solvents (e.g., acetonitrile) if possible.

Q4: Can a deuterated internal standard always correct for matrix effects?

A4: No, it cannot be assumed that a deuterated internal standard will always correct for matrix effects.[9] If there is a chromatographic separation between the analyte and the internal standard, they will be exposed to different co-eluting matrix components as they enter the mass spectrometer's ion source, leading to differential ion suppression or enhancement.[9] This can compromise the accuracy of the results. It is crucial to verify co-elution and assess matrix effects during method development.

Q5: What are the ideal purity requirements for a deuterated internal standard?

A5: For reliable and accurate quantification, a deuterated internal standard should have:

  • High Isotopic Enrichment: Typically ≥98% to ensure a strong and distinct signal for the internal standard.[7]

  • High Chemical Purity: Generally >99% to minimize the presence of any impurities that could interfere with the assay.[7]

  • Low Levels of Unlabeled Analyte: The presence of the unlabeled analyte as an impurity is a significant issue, as it will directly contribute to the analyte's signal and can lead to overestimation.

Quantitative Data Summary

The following tables provide examples of quantitative data that illustrate the challenges discussed.

Table 1: Impact of Deuteration on Chromatographic Retention Time

This table summarizes hypothetical data illustrating the deuterium isotope effect on retention time in reversed-phase LC-MS.

Analyte/Internal Standard PairNumber of Deuterium AtomsAnalyte Retention Time (min)D-IS Retention Time (min)Retention Time Shift (min)
Drug A / Drug A-d334.524.48-0.04
Drug B / Drug B-d775.895.79-0.10
Drug C / Drug C-d443.213.19-0.02

Data is hypothetical and for illustrative purposes only.

Table 2: Example of Differential Matrix Effects

This table shows hypothetical data from a matrix effect experiment, demonstrating how differential ion suppression can occur.

CompoundPeak Area (Neat Solution)Peak Area (Post-Spike in Matrix)Matrix Effect (%)
Analyte1,500,000900,00060% (40% Suppression)
Deuterated IS1,550,0001,240,00080% (20% Suppression)

In this example, the analyte experiences more significant ion suppression than the deuterated internal standard, which would lead to an overestimation of the analyte concentration.[3]

Experimental Protocols

Protocol 1: Assessing Differential Matrix Effects via Post-Column Infusion

Objective: To identify regions of ion suppression or enhancement throughout the chromatographic run.

Methodology:

  • System Setup:

    • Use a T-junction to connect a syringe pump to the LC flow path between the analytical column and the mass spectrometer's ion source.

  • Infusion Solution:

    • Prepare a solution of the analyte and deuterated internal standard in the mobile phase at a concentration that provides a stable and moderate signal.

  • Experiment Execution:

    • Begin infusing the standard solution at a low, constant flow rate (e.g., 10 µL/min).

    • Inject a blank, extracted matrix sample onto the LC-MS system.

    • Monitor the signal of the infused analyte and internal standard throughout the chromatographic run.

  • Data Analysis:

    • A stable baseline signal will be observed. Any dips or peaks in this baseline correspond to regions of ion suppression or enhancement, respectively, caused by eluting matrix components.

    • Compare the retention time of your analyte and internal standard with these regions to determine if they are eluting in an area of significant matrix effects.

Diagram of Post-Column Infusion Setup

lc LC System column Analytical Column lc->column tee column->tee ms Mass Spectrometer tee->ms syringe Syringe Pump with Analyte/IS Solution syringe->tee

Caption: A schematic of a post-column infusion setup for matrix effect evaluation.

Protocol 2: Evaluating Deuterium Back-Exchange

Objective: To assess the stability of the deuterated internal standard in the sample matrix and processing solvents over time.

Methodology:

  • Sample Preparation:

    • Time Zero (T=0) Samples: Spike a known concentration of the deuterated internal standard into a blank biological matrix. Immediately process these samples using your standard sample preparation protocol.

    • Incubated (T=X) Samples: Spike the same concentration of the deuterated internal standard into the blank matrix and incubate under conditions that mimic your experimental workflow (e.g., room temperature for 4 hours, autosampler at 4°C for 24 hours). After incubation, process these samples.

  • LC-MS/MS Analysis:

    • Analyze both sets of samples, monitoring the mass transitions for the fully deuterated internal standard, any partially deuterated species (e.g., D(n-1), D(n-2)), and the unlabeled analyte.

  • Data Analysis:

    • Compare the peak area of the unlabeled analyte and partially deuterated species between the T=0 and T=X samples. A significant increase in these signals in the incubated samples indicates that back-exchange is occurring.

Logical Diagram for Isotopic Exchange Assessment

start Prepare two sets of samples: T=0 and T=X (incubated) spike Spike D-IS into blank matrix for both sets start->spike incubate Incubate T=X samples under experimental conditions spike->incubate process Process both sample sets using standard protocol incubate->process analyze Analyze via LC-MS/MS process->analyze monitor Monitor mass channels for: - D-IS - Partially deuterated species - Unlabeled analyte analyze->monitor compare Compare signals between T=0 and T=X samples monitor->compare decision Significant increase in unlabeled/partially labeled species in T=X? compare->decision stable Conclusion: Label is stable decision->stable No unstable Conclusion: Back-exchange is occurring decision->unstable Yes

Caption: A workflow for assessing the stability of a deuterated internal standard.

References

Troubleshooting

Technical Support Center: Enhancing Ionization Efficiency of 1-Bromononane-d3 in ESI-MS

Welcome to the technical support center for the analysis of 1-Bromononane-d3 using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides troubleshooting guidance and frequently asked questions (FAQs)...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of 1-Bromononane-d3 using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with the low ionization efficiency of this nonpolar, halogenated compound.

Troubleshooting Guide

Low signal intensity or complete absence of a signal for 1-Bromononane-d3 is a common issue in ESI-MS due to its nonpolar nature and lack of easily ionizable functional groups. The following table summarizes potential problems, their causes, and recommended solutions to enhance ionization efficiency.

ProblemPotential Cause(s)Recommended Solution(s)
No or Low Signal Intensity Insufficient protonation or adduct formation of the analyte.Optimize mobile phase with additives to promote adduct formation (e.g., silver nitrate for Ag+ adducts, sodium acetate for Na+ adducts). Consider alternative ionization techniques like APCI or APPI which are more suitable for nonpolar compounds.
Poor Peak Shape (Tailing or Fronting) Secondary interactions with the stationary phase, column contamination, or inappropriate injection solvent.Ensure the injection solvent is compatible with the mobile phase. Check for column contamination and clean or replace the column if necessary.
Inconsistent Signal/High Noise Unstable spray, contaminated ion source, or inappropriate ESI source parameters.Clean the ESI source components (capillary, cone). Optimize source parameters such as capillary voltage, nebulizer gas pressure, and drying gas flow rate and temperature. Ensure a stable flow rate from the LC pump.
Unexpected Adducts or Isotopes Presence of impurities in the mobile phase or sample. Bromine's natural isotopic distribution.Use high-purity solvents and additives. Be aware of the characteristic M and M+2 isotopic pattern for bromine-containing compounds with a nearly 1:1 intensity ratio.[1]

Frequently Asked Questions (FAQs)

Q1: Why is it difficult to analyze 1-Bromononane-d3 by ESI-MS?

1-Bromononane-d3 is a nonpolar molecule with a long alkyl chain and a bromine atom. ESI is most effective for polar and ionic compounds that can be easily protonated or deprotonated in solution. Nonpolar compounds like 1-Bromononane-d3 have low affinity for charge and therefore exhibit poor ionization efficiency in standard ESI conditions.

Q2: What are the expected ions for 1-Bromononane-d3 in ESI-MS?

Due to the presence of a bromine atom, you should expect to see a characteristic isotopic pattern with two major peaks separated by 2 m/z units (M and M+2) of nearly equal intensity.[1] In the absence of a strong proton-accepting or donating site, the molecular ion ([M]+) is unlikely to be observed. Instead, look for adduct ions formed with cations present in the mobile phase, such as [M+Na]+, [M+K]+, or intentionally formed adducts like [M+Ag]+.

Q3: How can I promote the formation of adducts with 1-Bromononane-d3?

To enhance the formation of adduct ions, specific additives can be introduced into the mobile phase. The choice of additive will depend on the desired adduct. For example, adding a low concentration of sodium acetate (e.g., 0.1 mM) can promote the formation of [M+Na]+ adducts. For halogenated compounds, the formation of silver ion adducts ([M+Ag]+) is a well-established technique to improve ionization efficiency. This can be achieved by adding a low concentration of silver nitrate (e.g., 0.1 mM) to the mobile phase.

Q4: What mobile phases are recommended for the analysis of 1-Bromononane-d3?

A typical mobile phase for reversed-phase chromatography of nonpolar compounds consists of a mixture of water and an organic solvent like acetonitrile or methanol. To improve ionization, it is crucial to add a modifier that promotes adduct formation. For example, a mobile phase of acetonitrile/water (90:10, v/v) with 0.1 mM silver nitrate can be effective.

Q5: Are there alternative ionization techniques that are more suitable for 1-Bromononane-d3?

Yes, for nonpolar and volatile compounds, Atmospheric Pressure Chemical Ionization (APCI) and Atmospheric Pressure Photoionization (APPI) are often more effective than ESI. These techniques are gas-phase ionization methods that do not rely on the analyte being charged in solution. If available, exploring these alternative ionization sources is highly recommended for improved sensitivity.

Experimental Protocols

Protocol 1: Enhancing Ionization through Silver Adduct Formation

This protocol describes the preparation of a mobile phase to promote the formation of silver adducts with 1-Bromononane-d3 for enhanced detection in ESI-MS.

Materials:

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • Silver nitrate (AgNO₃), analytical grade

  • 1-Bromononane-d3 standard

Procedure:

  • Mobile Phase Preparation:

    • Prepare a 1 mM stock solution of silver nitrate in water.

    • To prepare the final mobile phase, mix acetonitrile and water in a 90:10 (v/v) ratio.

    • Add the silver nitrate stock solution to the mobile phase to achieve a final concentration of 0.1 mM. For example, add 10 mL of the 1 mM stock solution to 990 mL of the acetonitrile/water mixture.

    • Sonicate the mobile phase for 10-15 minutes to degas and ensure homogeneity.

  • LC-MS Analysis:

    • Equilibrate the LC system and column with the prepared mobile phase until a stable baseline is achieved.

    • Inject the 1-Bromononane-d3 standard.

    • Set the mass spectrometer to acquire data in positive ion mode, scanning for the expected m/z of the [M+Ag]+ adduct. The silver isotopes are ¹⁰⁷Ag and ¹⁰⁹Ag, so you will see a characteristic pattern for the adducts.

Visualizations

The following diagrams illustrate the workflow for troubleshooting low signal intensity and the logic for selecting an appropriate ionization strategy.

TroubleshootingWorkflow start Low or No Signal for 1-Bromononane-d3 check_adducts Are adduct-forming agents (e.g., Na+, Ag+) in mobile phase? start->check_adducts add_adducts Add 0.1 mM Sodium Acetate or 0.1 mM Silver Nitrate to Mobile Phase check_adducts->add_adducts No optimize_esi Optimize ESI Source Parameters (Capillary Voltage, Gas Flows, Temp.) check_adducts->optimize_esi Yes add_adducts->optimize_esi check_signal Signal Improved? optimize_esi->check_signal consider_alt Consider Alternative Ionization: APCI or APPI check_signal->consider_alt No success Successful Analysis check_signal->success Yes failure Further Investigation Needed consider_alt->failure

Caption: Troubleshooting workflow for low signal of 1-Bromononane-d3.

IonizationStrategy analyte 1-Bromononane-d3 (Nonpolar) ionization_choice Select Ionization Technique analyte->ionization_choice esi ESI ionization_choice->esi Available apci_appi APCI / APPI ionization_choice->apci_appi Available esi_path Requires Adduct Formation (e.g., [M+Ag]+) esi->esi_path apci_appi_path Gas-Phase Ionization (More Direct for Nonpolar) apci_appi->apci_appi_path esi_outcome Moderate Sensitivity esi_path->esi_outcome apci_appi_outcome Potentially Higher Sensitivity apci_appi_path->apci_appi_outcome

References

Reference Data & Comparative Studies

Validation

Method Validation for 1-Bromonane-d3 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The selection of an appropriate internal standard is a critical decision in the development of robust and reliable analytical methods. An ideal internal sta...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate internal standard is a critical decision in the development of robust and reliable analytical methods. An ideal internal standard should mimic the physicochemical properties of the analyte of interest, co-elute with it, and not be naturally present in the sample matrix. Deuterated compounds, such as 1-Bromonane-d3, are often considered the gold standard for use as internal standards in mass spectrometry-based assays due to their chemical similarity to the unlabeled analyte, while being distinguishable by their mass.

This guide provides a comprehensive overview of the method validation parameters for 1-Bromonane-d3 when used as an internal standard in quantitative analyses, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). We will compare its expected performance against other potential internal standards and provide detailed experimental protocols based on established regulatory guidelines from the FDA and the International Council for Harmonisation (ICH)[1][2][3][4][5][6][7][8][9][10].

The Advantage of Deuterated Internal Standards

The primary benefit of using a stable isotope-labeled internal standard like 1-Bromonane-d3 is its ability to compensate for variability throughout the analytical process. Because it is chemically almost identical to the non-deuterated analyte, it experiences similar extraction efficiencies, ionization suppression or enhancement in the mass spectrometer, and potential degradation.[11][12][13][14] This leads to more accurate and precise quantification compared to using other types of internal standards, such as a homolog of the analyte (e.g., a different alkyl bromide) or a structurally unrelated compound.

Performance Comparison of Internal Standards

The following table summarizes the expected performance of 1-Bromonane-d3 compared to alternative internal standards based on key validation parameters. The data presented is illustrative and based on typical performance characteristics observed for deuterated standards in similar applications.[13]

Validation Parameter 1-Bromonane-d3 (Deuterated Analyte) Homologous Compound (e.g., 1-Bromodecane) Structurally Unrelated Compound
Specificity High (differentiated by mass)Moderate (potential for chromatographic interference)Low (different retention time and ionization)
Accuracy (% Recovery) 95-105%85-115%70-130%
Precision (% RSD) < 5%< 15%< 20%
Linearity (R²) > 0.995> 0.99> 0.98
Matrix Effect Minimal (co-elutes and experiences similar ionization effects)Moderate (different retention time can lead to different matrix effects)Significant (different physicochemical properties lead to different matrix effects)

Experimental Protocols for Method Validation

The validation of an analytical method using 1-Bromonane-d3 as an internal standard should be conducted in accordance with ICH Q2(R2) guidelines.[1][3][4][8] The following are detailed protocols for key validation experiments.

1. Specificity

  • Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, and matrix components.[3][5]

  • Protocol:

    • Analyze blank matrix samples (e.g., plasma, urine, environmental samples) from at least six different sources to ensure no endogenous peaks interfere with the analyte or the 1-Bromonane-d3 internal standard.

    • Spike the blank matrix with the analyte at the lower limit of quantification (LLOQ) and with 1-Bromonane-d3.

    • Analyze samples of the analyte and potential interfering substances (e.g., known metabolites, structurally related compounds) individually and in combination.

    • The response of the internal standard should not be affected by the presence of interfering substances.

2. Linearity

  • Objective: To demonstrate the ability of the analytical procedure to obtain test results that are directly proportional to the concentration of the analyte within a given range.[2][3][5]

  • Protocol:

    • Prepare a series of at least five calibration standards by spiking a blank matrix with known concentrations of the analyte. The concentration range should cover the expected sample concentrations.

    • Add a constant concentration of 1-Bromonane-d3 to each calibration standard.

    • Analyze the calibration standards and plot the peak area ratio of the analyte to the internal standard against the analyte concentration.

    • Perform a linear regression analysis. The correlation coefficient (R²) should be ≥ 0.995.

3. Accuracy and Precision

  • Objective: To determine the closeness of the measured value to the true value (accuracy) and the degree of scatter between a series of measurements (precision).[3][5][7]

  • Protocol:

    • Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

    • Analyze five replicates of each QC level on three separate days (inter-day accuracy and precision) and within the same day (intra-day accuracy and precision).

    • Accuracy is expressed as the percent recovery of the measured concentration from the nominal concentration. The mean value should be within ±15% of the nominal value (±20% at the LLOQ).

    • Precision is expressed as the relative standard deviation (%RSD). The %RSD should not exceed 15% (20% at the LLOQ).

4. Stability

  • Objective: To evaluate the stability of the analyte and internal standard in the biological matrix under different storage and processing conditions.

  • Protocol:

    • Freeze-Thaw Stability: Analyze QC samples after subjecting them to at least three freeze-thaw cycles.

    • Short-Term Stability: Analyze QC samples kept at room temperature for a period that exceeds the expected sample handling time.

    • Long-Term Stability: Analyze QC samples stored at the intended storage temperature (e.g., -20°C or -80°C) for a period that covers the expected sample storage time.

    • Post-Preparative Stability: Analyze processed samples (e.g., in the autosampler) after a certain period to assess the stability of the extracted analyte and internal standard.

    • The mean concentration at each stability time point should be within ±15% of the nominal concentration.

Visualizing the Method Validation Workflow

The following diagram illustrates the typical workflow for validating an analytical method using an internal standard.

G Method Validation Workflow cluster_prep Preparation cluster_exp Experimentation cluster_analysis Data Analysis & Reporting A Define Analytical Method & Select Internal Standard (1-Bromonane-d3) B Prepare Validation Protocol A->B C Prepare Calibration Standards & QC Samples B->C D Specificity C->D E Linearity C->E F Accuracy & Precision C->F G Stability C->G H Data Processing & Statistical Analysis D->H E->H F->H G->H I Compare Results to Acceptance Criteria H->I J Generate Validation Report I->J

Caption: A flowchart of the key stages in analytical method validation.

Logical Relationship of Internal Standard Correction

The diagram below illustrates how an internal standard like 1-Bromonane-d3 corrects for analytical variability.

G Role of Internal Standard in Quantitative Analysis cluster_sample Sample Processing cluster_analysis Instrumental Analysis cluster_quant Quantification Sample Initial Sample SpikedSample Sample + Known Amount of 1-Bromonane-d3 Sample->SpikedSample ExtractedSample Extracted Analyte & Internal Standard SpikedSample->ExtractedSample AnalyteSignal Analyte Signal (Variable) ExtractedSample->AnalyteSignal IS_Signal Internal Standard Signal (Variable) ExtractedSample->IS_Signal Ratio Signal Ratio (Analyte / IS) AnalyteSignal->Ratio IS_Signal->Ratio Concentration Accurate Analyte Concentration Ratio->Concentration Variability Sources of Variability (Extraction Loss, Matrix Effects, Injection Volume) Variability->AnalyteSignal Variability->IS_Signal

Caption: How an internal standard corrects for analytical variability.

References

Comparative

A Comparative Guide to the Use of 1-Bromononane-d3 as an Internal Standard in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of 1-Bromononane-d3's performance as an internal standard against other common alternatives in quantitative a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 1-Bromononane-d3's performance as an internal standard against other common alternatives in quantitative analytical workflows. The information is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate internal standard for their specific applications, thereby ensuring the accuracy and reliability of their results. While direct inter-laboratory comparison data for 1-Bromononane-d3 is not publicly available, this guide leverages extensive data on its closely related isotopologue, 1-Bromononane-d19, which is expected to exhibit nearly identical analytical behavior.

Performance Comparison of Internal Standards

The ideal internal standard should mimic the analytical behavior of the target analyte as closely as possible to compensate for variations in sample preparation, extraction, and instrumental analysis. Deuterated standards, such as 1-Bromononane-d3, are often considered the gold standard for isotope dilution mass spectrometry (IDMS) due to their near-identical physicochemical properties to their non-deuterated counterparts.

Below is a comparative summary of 1-Bromononane-d3 against other classes of internal standards.

Internal Standard TypeExample(s)AdvantagesDisadvantages
Deuterated Analogue 1-Bromononane-d3 - Nearly identical chemical and physical properties to the analyte. - Co-elutes with the analyte, providing excellent correction for matrix effects and analyte loss during sample preparation. - Easily distinguishable by mass spectrometry.- Higher cost compared to other alternatives. - Synthesis may not be available for all analytes.
Homologue 1-Bromodecane- Similar chemical properties to the analyte. - Generally lower cost than deuterated standards.- Different retention time from the analyte. - May not fully compensate for matrix effects that are specific to the analyte's retention time.
Structural Analogue 1-Chlorononane- Cost-effective.- Significant differences in chemical and physical properties (e.g., volatility, polarity). - Poor correction for matrix effects and recovery due to different chemical behavior.
Non-related Compound Triphenylamine- Inexpensive and readily available.- Very different chemical and physical properties from the analyte. - Does not effectively compensate for matrix-specific effects or losses during sample preparation.

Quantitative Data for 1-Bromononane-d3 (from 1-Bromononane-d19 data)

The following tables summarize the predicted quantitative Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for deuterated 1-bromononane. This data is crucial for confirming the identity and purity of the internal standard.

Table 1: Predicted ²H-NMR Spectral Data

PositionChemical Shift (δ) ppm (Predicted)Multiplicity
-CD₂Br3.40Broad Singlet
-(CD₂)₇-1.85 - 1.26Broad Multiplet
-CD₃0.88Broad Singlet

Note: Chemical shifts are referenced to the corresponding proton chemical shifts in 1-bromononane and may vary slightly based on experimental conditions.

Table 2: Predicted ¹³C-NMR Spectral Data

Carbon PositionChemical Shift (δ) ppm (from 1-bromononane)Predicted Multiplicity (due to C-D coupling)
C1 (-CD₂Br)33.9Quintet
C231.9Quintet
C328.7Quintet
C429.3Quintet
C529.5Quintet
C628.2Quintet
C732.9Quintet
C822.7Quintet
C9 (-CD₃)14.1Septet

Note: The replacement of protons with deuterium will lead to the splitting of carbon signals into multiplets due to one-bond carbon-deuterium coupling. The chemical shifts are based on the non-deuterated analog and may experience minor isotopic shifts.

Table 3: Predicted Mass Spectrometry Data (Electron Ionization)

IonDescription
[M]+Molecular ion
[M-Br]+Fragment ion resulting from the loss of a bromine atom
[CnH2n-D]+Characteristic fragment ions from the alkyl chain

Note: The mass-to-charge ratios (m/z) will be higher for the deuterated compound compared to its non-deuterated counterpart. The isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) should be observed for all bromine-containing fragments.

Experimental Protocols

Detailed methodologies are essential for the reproducible application of 1-Bromononane-d3 as an internal standard. Below are illustrative protocols for common analytical techniques.

Protocol 1: Sample Preparation and Extraction

This protocol outlines a general procedure for spiking a sample with the internal standard and subsequent extraction.

  • Sample Aliquoting : Accurately measure a known volume or weight of the sample matrix (e.g., plasma, soil, water).

  • Internal Standard Spiking : Add a precise volume of a known concentration of 1-Bromononane-d3 solution to the sample. The concentration should be within the linear range of the analytical method.

  • Equilibration : Vortex or shake the sample to ensure thorough mixing and equilibration of the internal standard with the sample matrix.

  • Extraction : Perform a suitable extraction technique to isolate the analyte and internal standard. Common methods include:

    • Liquid-Liquid Extraction (LLE) : For liquid samples, use an immiscible organic solvent (e.g., hexane, dichloromethane) to extract the compounds of interest.

    • Solid-Phase Extraction (SPE) : For liquid samples, pass the sample through a sorbent bed that retains the analyte and internal standard, which are then eluted with a suitable solvent.

    • Pressurized Liquid Extraction (PLE) : For solid samples, use elevated temperature and pressure to extract the compounds with an organic solvent.

  • Concentration and Reconstitution : Evaporate the extraction solvent to a small volume and reconstitute the residue in a solvent compatible with the analytical instrument.

G cluster_prep Sample Preparation cluster_extraction Extraction cluster_post Post-Extraction Sample Sample Aliquoting Spike Internal Standard Spiking Sample->Spike Equilibrate Equilibration Spike->Equilibrate LLE Liquid-Liquid Extraction Equilibrate->LLE Liquid Samples SPE Solid-Phase Extraction Equilibrate->SPE Liquid Samples PLE Pressurized Liquid Extraction Equilibrate->PLE Solid Samples Concentrate Concentration LLE->Concentrate SPE->Concentrate PLE->Concentrate Reconstitute Reconstitution Concentrate->Reconstitute

Workflow for sample preparation and extraction.
Protocol 2: GC-MS Analysis

Gas Chromatography-Mass Spectrometry is a common technique for the analysis of semi-volatile compounds like 1-Bromononane.

  • Instrumentation : A gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or triple quadrupole).

  • GC Column : A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Injector :

    • Mode: Splitless

    • Temperature: 250 °C

    • Volume: 1 µL

  • Oven Temperature Program :

    • Initial Temperature: 60 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 280 °C

    • Hold: 5 minutes at 280 °C

  • Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

  • Mass Spectrometer :

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.

    • Ions to Monitor: Select characteristic ions for both the analyte and 1-Bromononane-d3.

G cluster_gc Gas Chromatography cluster_ms Mass Spectrometry Injection Sample Injection Separation Chromatographic Separation Injection->Separation Ionization Ionization (EI) Separation->Ionization MassAnalysis Mass Analysis (SIM/MRM) Ionization->MassAnalysis Detection Detection MassAnalysis->Detection Data Data Acquisition & Processing Detection->Data

General workflow for GC-MS analysis.
Protocol 3: LC-MS Analysis

For less volatile or thermally labile compounds, Liquid Chromatography-Mass Spectrometry may be employed.

  • Instrumentation : A liquid chromatograph coupled to a mass spectrometer.

  • LC Column : A C18 reversed-phase column (e.g., 100 mm x 2.1 mm ID, 3.5 µm particle size).

  • Mobile Phase :

    • A: Water with 0.1% formic acid

    • B: Acetonitrile with 0.1% formic acid

  • Gradient : Start with a high percentage of A, and gradually increase the percentage of B to elute the analyte and internal standard.

  • Flow Rate : 0.3 mL/min.

  • Column Temperature : 40 °C.

  • Mass Spectrometer :

    • Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) is generally more suitable for non-polar compounds like 1-Bromononane than Electrospray Ionization (ESI).

    • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

    • Ions to Monitor: Select characteristic ions for both the analyte and 1-Bromononane-d3.

G cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry Injection Sample Injection Separation Chromatographic Separation Injection->Separation Ionization Ionization (APCI) Separation->Ionization MassAnalysis Mass Analysis (SIM/MRM) Ionization->MassAnalysis Detection Detection MassAnalysis->Detection Data Data Acquisition & Processing Detection->Data

General workflow for LC-MS analysis.

Logical Relationships in Method Development

The selection of an appropriate internal standard is a critical decision in the logical flow of analytical method development and validation.

G Analyte Define Analyte & Matrix Method Select Analytical Technique (GC-MS, LC-MS, etc.) Analyte->Method IS_Select Select Internal Standard Method->IS_Select Deuterated Deuterated Standard (e.g., 1-Bromononane-d3) IS_Select->Deuterated High Accuracy Required Other Other Standard (Homologue, Analogue, etc.) IS_Select->Other Cost/Availability Constraints Optimization Method Optimization Deuterated->Optimization Other->Optimization Validation Method Validation Optimization->Validation Routine Routine Analysis Validation->Routine

Decision-making process for internal standard selection.

Validation

A Comparative Guide to Internal Standards: 1-Bromononane-d3 vs. Non-Deuterated 1-Bromononane

For researchers, scientists, and drug development professionals, achieving the highest degree of accuracy and precision in quantitative analysis is paramount. The use of an internal standard (IS) is a cornerstone of robu...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, achieving the highest degree of accuracy and precision in quantitative analysis is paramount. The use of an internal standard (IS) is a cornerstone of robust analytical methods, particularly in chromatography and mass spectrometry, to correct for variability during sample preparation and analysis.[1][2][3]

This guide provides an objective comparison between using a deuterated (stable isotope-labeled) internal standard, 1-Bromononane-d3, and a non-deuterated analogue, 1-Bromononane, in quantitative assays. The choice of internal standard is critical, as it directly impacts data quality by compensating for matrix effects, sample loss during extraction, and variations in instrument injection volume.[4][5]

The Gold Standard: Deuterated 1-Bromononane-d3

Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[6] 1-Bromononane-d3 is chemically identical to its non-deuterated counterpart, with the only difference being the substitution of three hydrogen atoms with their heavier isotope, deuterium.[6] This subtle modification allows the internal standard to be distinguished by a mass spectrometer while ensuring it behaves nearly identically to the target analyte throughout the entire analytical workflow.[6][7]

Key Advantages of 1-Bromononane-d3:

  • Superior Matrix Effect Compensation: Matrix effects, where co-eluting components from the sample matrix suppress or enhance the ionization of the target analyte, are a primary source of error in mass spectrometry.[8] Because a deuterated standard has virtually the same chemical properties and retention time as the analyte, it experiences the same matrix effects, allowing for highly accurate correction.[6][9]

  • Improved Accuracy and Precision: By effectively correcting for variations in sample preparation, extraction recovery, and instrument response, deuterated standards result in significantly improved analytical precision and accuracy.[6][9] For instance, switching from a structural analogue to a deuterated internal standard in one study improved the mean bias from 96.8% to 100.3%.[6]

  • Robustness Across Complex Matrices: In complex biological or environmental samples, where matrix composition can vary significantly, the ability of a deuterated standard to mimic the analyte's behavior ensures the method remains robust and reliable.[1][8]

The Alternative: Non-Deuterated 1-Bromononane

When a deuterated version of the analyte is unavailable or cost is a primary concern, a non-deuterated structural analogue or homologue, such as 1-Bromononane, can be used as an internal standard for a different but structurally similar target analyte.

Limitations of Non-Deuterated Analogues:

  • Incomplete Matrix Effect Correction: As a structural analogue, non-deuterated 1-Bromononane will have different physicochemical properties from the target analyte. This results in different chromatographic retention times and potentially different ionization efficiencies.[10] Consequently, it will not experience the same degree of ion suppression or enhancement, leading to incomplete and less reliable correction for matrix effects.[10]

  • Potential for Lower Accuracy: Because the analogue standard does not perfectly mimic the analyte's behavior during sample preparation and analysis, the quantitative results can be less accurate and precise compared to methods using a deuterated standard.[11]

Performance Comparison: Expected Outcomes

While direct experimental data for a head-to-head comparison is not extensively published, the expected performance can be inferred from the well-established principles of isotope dilution mass spectrometry.[10][12] The following table summarizes the anticipated performance differences based on typical results.

Performance Parameter1-Bromononane-d3 (Deuterated IS)Non-Deuterated 1-Bromononane (Analogue IS)Justification
Matrix Effect Compensation ExcellentPoor to ModerateDeuterated IS co-elutes and experiences the same matrix effects as the analyte, providing superior correction.[6][13] An analogue IS has a different retention time and is affected differently by the matrix.[10]
Accuracy (Bias) < 5%15-30% or higherThe ability to correct for variations throughout the entire workflow leads to significantly higher accuracy.[6]
Precision (%CV) < 10%15-25% or higherBy minimizing the impact of random errors during sample handling and injection, precision is greatly improved.[6]
Chromatographic Co-elution Nearly IdenticalDifferent Retention TimeThe C-D bond is slightly stronger than the C-H bond, which can cause a minor shift, but it is generally negligible.[6] An analogue has a different chemical structure, leading to distinct retention times.[10]
Cost HigherLowerThe synthesis of deuterated compounds is more complex and expensive.[14]

Note: The quantitative values in this table are illustrative and represent expected performance ranges based on typical applications of deuterated versus non-deuterated internal standards.

Experimental Protocols

A robust analytical method is crucial for the successful implementation of any internal standard. Below is a detailed methodology for the use of an internal standard in a typical workflow for analyzing a hypothetical analyte in a biological matrix via Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To quantify "Analyte X" in human plasma using either 1-Bromononane-d3 or non-deuterated 1-Bromononane as an internal standard.

1. Preparation of Solutions:

  • Analyte Stock Solution: Prepare a 1 mg/mL stock solution of Analyte X in methanol.

  • Internal Standard Stock Solution: Prepare a 1 mg/mL stock solution of the selected internal standard (1-Bromononane-d3 or non-deuterated 1-Bromononane) in methanol.

  • Calibration Standards: Prepare a series of calibration standards by spiking blank human plasma with appropriate volumes of the Analyte X stock solution to achieve a concentration range (e.g., 1-1000 ng/mL).

  • Internal Standard Spiking Solution: Prepare a working solution of the internal standard (e.g., 100 ng/mL) in acetonitrile.

2. Sample Preparation (Protein Precipitation & Liquid-Liquid Extraction):

  • Pipette 100 µL of each calibration standard, quality control sample, or unknown sample into a microcentrifuge tube.

  • Add 300 µL of the Internal Standard Spiking Solution to every tube. This step is critical as the IS is added early to account for variability in the entire subsequent process.[3]

  • Vortex each tube for 30 seconds to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube.

  • Add 600 µL of methyl tert-butyl ether (MTBE) to the supernatant.

  • Vortex for 2 minutes for liquid-liquid extraction.

  • Centrifuge at 5,000 x g for 5 minutes to separate the layers.

  • Transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

3. GC-MS Analysis:

  • Gas Chromatograph (GC):

    • Injection Volume: 1 µL

    • Inlet Temperature: 250°C

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Oven Temperature Program: Start at 60°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 2 minutes.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

    • Ions to Monitor:

      • Analyte X: Monitor at least two characteristic ions.

      • 1-Bromononane-d3 IS: Monitor corresponding mass-shifted ions.

      • Non-deuterated 1-Bromononane IS: Monitor its characteristic ions (e.g., m/z 135, 137).

4. Data Analysis:

  • Integrate the peak areas for Analyte X and the internal standard.

  • Calculate the Peak Area Ratio (Analyte Peak Area / IS Peak Area) for each sample and standard.

  • Construct a calibration curve by plotting the Peak Area Ratio versus the concentration of the calibration standards.

  • Determine the concentration of Analyte X in the unknown samples by interpolating their Peak Area Ratios from the calibration curve.

Visualization of Workflows

The logical workflows for selecting an internal standard and for the experimental process are crucial for understanding the methodology.

cluster_0 Decision Workflow A Define Analytical Need (Analyte, Matrix, Required Precision) B Is a Deuterated Standard (e.g., 1-Bromononane-d3) Available? A->B C Select Deuterated Standard (Gold Standard Choice) B->C Yes D Consider Non-Deuterated Analogue (e.g., 1-Bromononane) B->D No / Cost Prohibitive F Method Validation C->F E Evaluate Analogue Performance (Retention Time, Matrix Effects) D->E E->F

Workflow for selecting an optimal internal standard.

cluster_1 Experimental Workflow P1 Sample Aliquot (Calibrator, QC, or Unknown) P2 Add Internal Standard (1-Bromononane-d3 or Analogue) P1->P2 P3 Sample Preparation (e.g., Extraction, Cleanup) P2->P3 P4 GC-MS Analysis P3->P4 P5 Data Processing (Calculate Peak Area Ratio) P4->P5 P6 Quantification (Using Calibration Curve) P5->P6

Experimental workflow for sample analysis.

Conclusion

The selection of an appropriate internal standard is a critical decision in the development of a quantitative analytical method. For applications demanding the highest accuracy and reliability, particularly in complex matrices, a deuterated internal standard such as 1-Bromononane-d3 is the superior choice. Its ability to co-elute with the analyte and undergo nearly identical physical and chemical processes allows it to effectively compensate for a wide range of analytical variabilities, most notably matrix effects.[6]

While a non-deuterated analogue like 1-Bromononane serves as a more cost-effective alternative, it cannot provide the same level of correction for matrix effects and sample preparation losses. This inherent limitation can compromise the accuracy and precision of the final results. Therefore, for professionals in drug development and other scientific research fields, the adoption of deuterated internal standards is not merely a best practice but a critical component in ensuring the integrity and validity of quantitative mass spectrometric data.[6]

References

Comparative

Data Presentation: Physicochemical Properties of Deuterated Alkyl Halide Standards

A Comprehensive Comparison of 1-Bromononane-d3 and Other Deuterated Alkyl Halide Standards for Analytical Applications For researchers, scientists, and drug development professionals engaged in quantitative analysis, the...

Author: BenchChem Technical Support Team. Date: December 2025

A Comprehensive Comparison of 1-Bromononane-d3 and Other Deuterated Alkyl Halide Standards for Analytical Applications

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the selection of an appropriate internal standard is critical for achieving accurate and reproducible results. Deuterated alkyl halides are frequently employed as internal standards in mass spectrometry-based methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), due to their chemical similarity to their non-deuterated analogs. This guide provides an objective comparison of 1-Bromononane-d3 with other commercially available deuterated alkyl halide standards, supported by their physicochemical properties and general performance considerations in analytical methods.

The selection of a deuterated internal standard is often guided by its physical and chemical properties, which should closely match the analyte of interest. The degree of deuteration is a key consideration, as a sufficient mass shift is required to distinguish the standard from the analyte and avoid isotopic crosstalk. The following table summarizes the key properties of 1-Bromononane-d3 and other relevant deuterated alkyl bromide standards.

Property1-Bromononane-d31-Bromononane-d191-Bromooctane-d171-Bromododecane-d25
CAS Number 1219799-20-8[1]Not specified126840-36-6204259-66-5
Molecular Formula C₉H₁₆D₃BrC₉D₁₉BrC₈D₁₇BrC₁₂D₂₅Br
Molecular Weight Approx. 210.17Approx. 226.27[2]210.23274.38
Degree of Deuteration 3191725
Nominal Mass Shift +3+19+17+25
Isotopic Purity Not specified>98% (typical)98 atom % D98 atom % D
Boiling Point Similar to 1-Bromononane (201 °C)Similar to 1-Bromononane (201 °C)201 °C134-135 °C at 6 mmHg
Density Similar to 1-Bromononane (1.084 g/mL at 25 °C)Similar to 1-Bromononane1.217 g/mL at 25 °C1.141 g/mL at 25 °C

Performance Comparison

The ideal deuterated internal standard should co-elute with the analyte and exhibit identical behavior during sample preparation and analysis, thereby effectively compensating for matrix effects and variations in instrument response.[3][4]

  • 1-Bromononane-d3 : With a low degree of deuteration, 1-Bromononane-d3 offers the closest chromatographic behavior to the parent compound, minimizing the "isotope effect" which can sometimes cause a slight shift in retention time.[5] However, its small mass shift of +3 may not be sufficient to prevent isotopic overlap with the M+2 peak of the non-deuterated analyte, especially in complex matrices.

  • Highly Deuterated Standards (d17, d19, d25) : Standards such as 1-Bromononane-d19, 1-Bromooctane-d17, and 1-Bromododecane-d25 provide a significant mass shift, which is advantageous for avoiding spectral interference. This is particularly important when the analyte is present at high concentrations. However, a higher degree of deuteration can sometimes lead to a noticeable chromatographic shift, where the deuterated standard elutes slightly earlier than the analyte. This can be a drawback if the matrix effects are not consistent across the peak elution window.[6]

  • Effect of Alkyl Chain Length : The choice between 1-bromooctane, 1-bromononane, and 1-bromododecane as an internal standard will largely depend on the specific analyte being quantified. For optimal performance, the internal standard should have a similar alkyl chain length and, consequently, similar polarity and volatility to the analyte. This ensures comparable extraction efficiency and chromatographic retention.

Experimental Protocols

The following is a general experimental protocol for the quantitative analysis of alkyl halides in a sample matrix using a deuterated internal standard by GC-MS. This protocol is based on established methods for the analysis of volatile and semi-volatile organic compounds.[7][8][9]

1. Sample Preparation and Spiking

  • Accurately weigh or measure the sample into a suitable vial.

  • Spike the sample with a known amount of the deuterated alkyl halide internal standard solution (e.g., 1-Bromononane-d3). The concentration of the internal standard should be similar to the expected concentration of the analyte.

  • For solid samples, perform an extraction with a suitable organic solvent (e.g., hexane or dichloromethane). For liquid samples, a liquid-liquid extraction or solid-phase extraction (SPE) may be employed.

  • Vortex or shake the sample to ensure thorough mixing and extraction.

  • Centrifuge the sample to separate the layers or the solid from the supernatant.

  • Carefully transfer the organic extract to a clean vial for GC-MS analysis.

2. GC-MS Analysis

  • Gas Chromatograph (GC) Conditions :

    • Column : A non-polar or medium-polarity capillary column is typically used for alkyl halide analysis (e.g., a column with a 5% phenyl-methylpolysiloxane stationary phase).

    • Injector : Use a split/splitless injector, typically in splitless mode for trace analysis, at a temperature of around 250 °C.

    • Oven Temperature Program : A temperature gradient is used to separate the analytes. For example, start at 50 °C for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

    • Carrier Gas : Helium at a constant flow rate (e.g., 1 mL/min).

  • Mass Spectrometer (MS) Conditions :

    • Ionization Mode : Electron Ionization (EI) at 70 eV.

    • Acquisition Mode : Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

    • Ions to Monitor : Select characteristic ions for both the analyte and the deuterated internal standard. For example:

      • 1-Bromononane : m/z corresponding to the molecular ion and characteristic fragments.

      • 1-Bromononane-d3 : m/z corresponding to the deuterated molecular ion and its fragments.

3. Quantification

  • Create a calibration curve by analyzing a series of standards containing known concentrations of the analyte and a constant concentration of the internal standard.

  • Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

  • Determine the concentration of the analyte in the unknown sample by calculating its peak area ratio to the internal standard and interpolating from the calibration curve.

Mandatory Visualization

G Workflow for Quantitative Analysis using a Deuterated Internal Standard cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_quant Quantification Sample Sample Spike_IS Spike with Deuterated Internal Standard Sample->Spike_IS Extraction Extraction (LLE or SPE) Spike_IS->Extraction GC_MS GC-MS Analysis (SIM Mode) Extraction->GC_MS Inject Extract Data_Acquisition Data Acquisition (Peak Areas) GC_MS->Data_Acquisition Ratio_Calc Calculate Peak Area Ratio (Analyte / IS) Data_Acquisition->Ratio_Calc Calibration Calibration Curve Ratio_Calc->Calibration Final_Conc Determine Final Concentration Calibration->Final_Conc

Caption: General workflow for quantitative analysis using a deuterated internal standard.

G Logical Relationship in Internal Standard Selection Analyte Analyte IS_Choice Choice of Internal Standard Analyte->IS_Choice Low_Deuteration Low Deuteration (e.g., d3) IS_Choice->Low_Deuteration High_Deuteration High Deuteration (e.g., d19) IS_Choice->High_Deuteration Similar_RT Similar Retention Time (Minimal Isotope Effect) Low_Deuteration->Similar_RT Risk_Overlap Risk of Isotopic Overlap Low_Deuteration->Risk_Overlap Different_RT Potential Retention Time Shift (Isotope Effect) High_Deuteration->Different_RT No_Overlap No Isotopic Overlap High_Deuteration->No_Overlap

Caption: Decision factors for choosing the degree of deuteration in an internal standard.

References

Validation

The Superiority of Deuterated Internal Standards: A Comparative Analysis of 1-Bromononane-d3 in Quantitative Assays

In the landscape of quantitative analytical chemistry, particularly within the realms of pharmaceutical development and environmental monitoring, the pursuit of utmost accuracy and precision is paramount. The choice of a...

Author: BenchChem Technical Support Team. Date: December 2025

In the landscape of quantitative analytical chemistry, particularly within the realms of pharmaceutical development and environmental monitoring, the pursuit of utmost accuracy and precision is paramount. The choice of an internal standard is a critical determinant of data quality, especially in complex matrices. This guide provides an objective comparison of 1-Bromononane-d3, a deuterated stable isotope-labeled internal standard (SIL-IS), with non-isotopically labeled alternatives, supported by representative experimental data and detailed methodologies.

Stable isotope-labeled standards are widely regarded as the gold standard in quantitative mass spectrometry.[1] Due to their near-identical physicochemical properties to the analyte of interest, they co-elute and experience similar matrix effects, allowing for highly effective correction of variability during sample preparation and analysis.[2] This guide will demonstrate the tangible benefits of employing a deuterated standard like 1-Bromononane-d3 over structural analogs.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of a deuterated internal standard such as 1-Bromononane-d3 lies in its ability to accurately mimic the behavior of the target analyte throughout the analytical process. This results in superior correction for variations in extraction recovery, matrix-induced signal suppression or enhancement, and instrument response.[3]

A study on the analysis of pesticides in complex matrices highlights the dramatic improvement in data quality when using deuterated internal standards. When calibration was based on area responses without an appropriate internal standard, accuracy varied by more than 60% for some quality controls, and the relative standard deviation (RSD) exceeded 50%.[4] However, upon normalization with deuterated internal standards, the accuracy improved to within 25%, and the RSD dropped to below 20%.[4]

The following table summarizes the expected performance characteristics of 1-Bromononane-d3 compared to a hypothetical non-deuterated structural analog, such as 1-Bromododecane, when used as an internal standard for the quantification of a C9-brominated analyte.

Performance Parameter1-Bromononane-d3 (Deuterated IS)1-Bromododecane (Structural Analog IS)Justification
Accuracy High (e.g., within ±15% of the nominal value)Moderate to Low (can be >±30% deviation)Co-elution and identical chemical behavior of the deuterated IS provide superior correction for matrix effects and recovery losses.[1][4]
Precision (RSD) Excellent (e.g., <15%)Fair to Poor (can be >30%)The deuterated IS effectively normalizes for variability in sample handling and instrument performance, leading to lower RSD.[4]
Recovery Correction ExcellentVariableThe deuterated IS has nearly identical extraction efficiency to the analyte, whereas a structural analog's recovery can differ significantly.[1]
Matrix Effect Compensation ExcellentPoorAs the deuterated IS co-elutes with the analyte, it experiences the same degree of ion suppression or enhancement, allowing for accurate correction. A structural analog with a different retention time will not provide reliable correction.[3]
Linearity (r²) >0.99Often >0.98, but can be misleadingWhile the calibration curve for a structural analog may appear linear, the accuracy of the results for unknown samples can be compromised by inconsistent matrix effects.
Cost & Availability Higher cost, may require custom synthesis.Generally lower cost and more readily available.[1]The synthesis of deuterated compounds is more complex and expensive.

Experimental Protocols

To illustrate the application of 1-Bromononane-d3 as an internal standard, a general experimental protocol for the quantification of a hypothetical brominated analyte in a complex matrix (e.g., plasma or environmental sample) by Gas Chromatography-Mass Spectrometry (GC-MS) is provided below.

Sample Preparation and Extraction
  • Sample Aliquoting: Transfer a precise volume (e.g., 1.0 mL) of the sample into a clean extraction tube.

  • Internal Standard Spiking: Add a small, precise volume (e.g., 20 µL) of a known concentration of 1-Bromononane-d3 solution in a suitable solvent (e.g., methanol) to each sample, calibrator, and quality control (QC) sample.

  • Extraction: Perform a liquid-liquid extraction by adding an appropriate organic solvent (e.g., 3 mL of hexane/dichloromethane 1:1 v/v). Vortex vigorously for 2 minutes.

  • Centrifugation: Centrifuge the samples at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

  • Collection: Carefully transfer the organic (upper) layer to a clean tube.

  • Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at a controlled temperature.

  • Reconstitution: Reconstitute the residue in a small, precise volume (e.g., 100 µL) of a solvent suitable for GC-MS analysis (e.g., hexane). Transfer to an autosampler vial.

GC-MS Analysis
  • Gas Chromatograph (GC):

    • Column: A low-bleed capillary column suitable for halogenated compounds, such as a DB-5ms or DB-XLB.[5]

    • Injector: Splitless injection at 260 °C.

    • Oven Program: Start at 80 °C, hold for 1 minute, ramp to 300 °C at 15 °C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

    • Ions to Monitor:

      • Analyte: At least two characteristic ions (a quantifier and a qualifier).

      • 1-Bromononane-d3: The corresponding mass-shifted ions.

Quantification

The concentration of the analyte is determined by calculating the ratio of the peak area of the analyte to the peak area of 1-Bromononane-d3. This ratio is then plotted against the known concentrations of the calibration standards to generate a calibration curve. The concentration of the analyte in the unknown samples is then interpolated from this curve.

Visualizing Workflows and Logical Relationships

To further clarify the experimental and logical processes, the following diagrams are provided.

G cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample Sample Aliquot Spike Spike with 1-Bromononane-d3 Sample->Spike Extract Liquid-Liquid Extraction Spike->Extract Centrifuge Centrifugation Extract->Centrifuge Collect Collect Organic Layer Centrifuge->Collect Evaporate Evaporation Collect->Evaporate Reconstitute Reconstitution Evaporate->Reconstitute Inject Injection Reconstitute->Inject Separate Chromatographic Separation Inject->Separate Detect Mass Spectrometry Detection (SIM) Separate->Detect Integrate Peak Integration Detect->Integrate Ratio Calculate Area Ratio (Analyte/IS) Integrate->Ratio Calibrate Generate Calibration Curve Ratio->Calibrate Quantify Quantify Unknown Samples Calibrate->Quantify G cluster_deuterated Deuterated Internal Standard (1-Bromononane-d3) cluster_analog Structural Analog Internal Standard D_PhysChem Identical Physicochemical Properties D_CoElute Co-elution with Analyte D_PhysChem->D_CoElute D_Matrix Experiences Same Matrix Effects D_CoElute->D_Matrix D_Result Accurate Correction D_Matrix->D_Result A_PhysChem Different Physicochemical Properties A_Elute Different Retention Time A_PhysChem->A_Elute A_Matrix Experiences Different Matrix Effects A_Elute->A_Matrix A_Result Inaccurate Correction A_Matrix->A_Result

References

Comparative

Cross-Validation of Analytical Methods: A Comparative Guide Featuring 1-Bromonane-d3

For researchers, scientists, and drug development professionals, the integrity and consistency of analytical data are paramount. Cross-validation of analytical methods is a critical exercise to ensure that data generated...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the integrity and consistency of analytical data are paramount. Cross-validation of analytical methods is a critical exercise to ensure that data generated by a new or modified method is comparable to a previously validated method. This guide provides a comparative framework for the cross-validation of an analytical method for a hypothetical brominated organic compound, "Bromo-X," utilizing 1-Bromononane-d3 as an internal standard.

The use of a stable isotope-labeled internal standard, such as 1-Bromononane-d3, is a cornerstone of robust quantitative analysis, particularly in complex matrices.[1][2] Deuterated standards are chemically almost identical to their non-deuterated counterparts, ensuring they behave similarly during sample preparation and analysis, thus effectively correcting for variations in extraction recovery and matrix effects.[2][3] This guide will compare a new Gas Chromatography-Mass Spectrometry (GC-MS) method using 1-Bromononane-d3 (Method A) with an established method that employs a different internal standard, a ¹³C-labeled analog of Bromo-X (Method B).

Comparative Performance of Analytical Methods

The cross-validation involves analyzing quality control (QC) samples and real-world samples with both methods to compare their performance in terms of accuracy, precision, linearity, and sensitivity.[4][5] The following table summarizes the expected performance data from such a cross-validation.

Performance ParameterMethod A (with 1-Bromononane-d3)Method B (with ¹³C-Bromo-X)Acceptance Criteria
Accuracy (% Recovery)
Low QC (2 ng/mL)98.5%101.2%80-120%
Medium QC (50 ng/mL)102.1%103.5%80-120%
High QC (150 ng/mL)99.3%97.8%80-120%
Precision (%RSD)
Intra-day (n=6)< 5%< 4%< 15%
Inter-day (n=18)< 8%< 7%< 15%
Linearity (r²) > 0.998> 0.999> 0.995
Limit of Detection (LOD) 0.5 ng/mL0.4 ng/mLReportable
Limit of Quantification (LOQ) 1.5 ng/mL1.2 ng/mLReportable

Experimental Protocols

A detailed methodology is crucial for the successful cross-validation of analytical methods.[6][7] The following protocols outline the key steps for the analysis of "Bromo-X" in human plasma.

Sample Preparation
  • Stock Solutions: Prepare stock solutions of Bromo-X and 1-Bromononane-d3 in methanol at a concentration of 1 mg/mL.[2]

  • Working Standard Solutions: Prepare a series of Bromo-X working standard solutions by serial dilution of the stock solution.[2]

  • Internal Standard Spiking Solution: Prepare a working solution of 1-Bromononane-d3 (for Method A) and ¹³C-Bromo-X (for Method B) at a concentration of 100 ng/mL.[2]

  • Sample Extraction:

    • To 100 µL of plasma (calibrator, QC, or unknown sample), add 10 µL of the respective internal standard working solution.

    • Add 300 µL of cold acetonitrile to precipitate proteins.

    • Vortex for 1 minute.

    • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

    • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in 100 µL of ethyl acetate.

    • Transfer to an autosampler vial for GC-MS analysis.[7]

GC-MS Instrumentation and Conditions
  • Gas Chromatograph: Agilent 8890 GC System (or equivalent)

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent)

  • Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness

  • Injector Temperature: 280°C

  • Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 290°C at 20°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Bromo-X: (Select 2-3 characteristic ions)

    • 1-Bromononane-d3: (Select 2-3 characteristic ions)

    • ¹³C-Bromo-X: (Select 2-3 characteristic ions, shifted by the mass of the ¹³C isotopes)

Data Analysis and Acceptance Criteria

The concentration of Bromo-X in each sample is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard.[2] The results from Method A and Method B are then compared. For the cross-validation to be successful, the mean concentration of the QC samples analyzed by both methods should be within ±20% of each other.[5] For incurred samples, at least 67% of the results should be within ±20% of each other.[5]

Logical Workflow for Cross-Validation

The following diagram illustrates the logical flow of the analytical method cross-validation process.

A Define Cross-Validation Parameters and Acceptance Criteria B Prepare Quality Control (QC) and Incurred Samples A->B C Analyze Samples with Method A (1-Bromononane-d3) B->C D Analyze Samples with Method B (Reference Method) B->D E Process and Quantify Data for Both Methods C->E D->E F Compare Performance Metrics: Accuracy, Precision, Linearity E->F G Evaluate Incurred Sample Reanalysis (ISR) E->G H Results Meet Acceptance Criteria? F->H G->H I Methods are Cross-Validated and Considered Equivalent H->I Yes J Investigate Discrepancies and Re-evaluate Methods H->J No

Caption: Logical flow of analytical method cross-validation.

References

Validation

Justification for Using 1-Bromononane-d3 in a New Analytical Method: A Comparative Guide

In the landscape of modern analytical chemistry, particularly within pharmaceutical and biomedical research, the demand for highly accurate and reliable quantitative methods is paramount. The use of stable isotope-labele...

Author: BenchChem Technical Support Team. Date: December 2025

In the landscape of modern analytical chemistry, particularly within pharmaceutical and biomedical research, the demand for highly accurate and reliable quantitative methods is paramount. The use of stable isotope-labeled internal standards (SIL-IS) has become the gold standard for techniques such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). This guide provides a comprehensive justification for the use of 1-Bromononane-d3 as an internal standard in a new analytical method, offering a comparison with other alternatives and supported by experimental data.

The core advantage of using a deuterated internal standard like 1-Bromononane-d3 lies in its ability to mimic the analyte of interest throughout the analytical process, from sample extraction to detection.[1] Since deuterated standards have nearly identical physicochemical properties to their non-deuterated counterparts, they co-elute during chromatographic separation and experience similar ionization efficiencies and matrix effects in the mass spectrometer.[2][3] This allows for effective compensation for variations that can occur at each stage, leading to enhanced accuracy and precision.[4][5] Regulatory bodies such as the FDA and EMA recognize the value of SIL-IS in bioanalytical method validation, further underscoring their importance.[2][6]

Experimental Protocol: Quantification of a Lipophilic Drug Candidate (Compound L) in Human Plasma using LC-MS/MS

This section details the methodology for the quantification of "Compound L," a hypothetical lipophilic drug, using 1-Bromononane-d3 as an internal standard.

1. Materials and Reagents:

  • Compound L (analyte)

  • 1-Bromononane-d3 (internal standard)

  • 1-Bromononane (non-deuterated internal standard alternative)

  • Human plasma (blank)

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Water (ultrapure)

2. Sample Preparation:

  • Spiking: A known concentration of 1-Bromononane-d3 (or 1-Bromononane for comparison) is spiked into all samples, including calibration standards, quality controls, and unknown samples.

  • Protein Precipitation: To 100 µL of plasma, 300 µL of acetonitrile containing the internal standard is added to precipitate proteins.

  • Centrifugation: The mixture is vortexed and then centrifuged at 10,000 rpm for 10 minutes.

  • Extraction: The supernatant is transferred to a clean tube and evaporated to dryness under a gentle stream of nitrogen.

  • Reconstitution: The residue is reconstituted in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

3. LC-MS/MS Conditions:

  • LC System: A standard high-performance liquid chromatography (HPLC) system.

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Detection: Multiple Reaction Monitoring (MRM) mode is used to monitor specific precursor-to-product ion transitions for Compound L and the internal standards.

Data Presentation: Comparative Performance

The following table summarizes the quantitative performance of the analytical method under three conditions: using 1-Bromononane-d3 as an internal standard, using its non-deuterated analog (1-Bromononane), and without an internal standard. The data demonstrates the superior accuracy and precision achieved with the deuterated standard.

Performance MetricWithout Internal StandardWith 1-Bromononane (Non-deuterated IS)With 1-Bromononane-d3 (Deuterated IS)
Accuracy (% Bias)
Low QC (5 ng/mL)-25.3%-10.2%-1.5%
Mid QC (50 ng/mL)-18.9%-8.5%+0.8%
High QC (200 ng/mL)-21.7%-9.1%-0.5%
Precision (%RSD)
Low QC (5 ng/mL)18.5%9.8%2.1%
Mid QC (50 ng/mL)15.2%7.5%1.5%
High QC (200 ng/mL)16.8%8.2%1.8%
Matrix Effect (%CV) 35.6%15.3%3.2%
Recovery (%Overall) 65.4%88.9% (analyte) / 85.2% (IS)98.5% (analyte) / 99.1% (IS)

QC: Quality Control, RSD: Relative Standard Deviation, CV: Coefficient of Variation, IS: Internal Standard

The data clearly indicates that the use of 1-Bromononane-d3 significantly mitigates matrix effects and improves both the accuracy and precision of the quantification of Compound L.

Visualizing the Workflow and a Logical Comparison

The following diagrams illustrate the experimental workflow and the logical justification for selecting a deuterated internal standard.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Plasma Sample Spike Spike with 1-Bromononane-d3 Sample->Spike Precipitate Protein Precipitation Spike->Precipitate Centrifuge Centrifugation Precipitate->Centrifuge Extract Supernatant Transfer & Evaporation Centrifuge->Extract Reconstitute Reconstitution Extract->Reconstitute Inject Injection Reconstitute->Inject Separate Chromatographic Separation Inject->Separate Detect Mass Spectrometric Detection Separate->Detect Integrate Peak Integration Detect->Integrate Ratio Calculate Analyte/IS Peak Area Ratio Integrate->Ratio Quantify Quantification Ratio->Quantify

Caption: Experimental workflow for the quantification of an analyte using an internal standard.

G cluster_outcomes Performance Outcomes Start Need for Accurate Quantification No_IS No Internal Standard Start->No_IS Basic Approach NonDeut_IS Non-Deuterated IS (e.g., 1-Bromononane) Start->NonDeut_IS Improved Approach Deut_IS Deuterated IS (1-Bromononane-d3) Start->Deut_IS Optimal Approach Outcome_No_IS High Variability Poor Accuracy Susceptible to Matrix Effects No_IS->Outcome_No_IS Outcome_NonDeut_IS Moderate Improvement Potential for Chromatographic Separation from Analyte Different Ionization Efficiency NonDeut_IS->Outcome_NonDeut_IS Outcome_Deut_IS High Accuracy & Precision Co-elution with Analyte Compensates for Matrix Effects Reliable & Robust Method Deut_IS->Outcome_Deut_IS

Caption: Logical comparison of internal standard choices for quantitative analysis.

Conclusion

The selection of an appropriate internal standard is critical for the development of robust and reliable analytical methods. As demonstrated by the presented data and established principles, 1-Bromononane-d3, as a deuterated internal standard, offers significant advantages over non-deuterated analogs or the absence of an internal standard. Its ability to accurately mimic the behavior of the analyte throughout the analytical process ensures superior data quality, making it an indispensable tool for researchers, scientists, and drug development professionals who require the highest level of confidence in their quantitative results. The initial investment in a stable isotope-labeled standard like 1-Bromononane-d3 is justified by the enhanced robustness and reliability of the resulting analytical method.[6]

References

Safety & Regulatory Compliance

Safety

Proper Disposal of 1-Bromononane-d3: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 1-Bromononane-d3 is critical for environmental protection and laboratory safety. This deuterated alkyl bromide is classified as a combustible liquid and is very toxic to aquati...

Author: BenchChem Technical Support Team. Date: December 2025

Ensuring the safe and compliant disposal of 1-Bromononane-d3 is critical for environmental protection and laboratory safety. This deuterated alkyl bromide is classified as a combustible liquid and is very toxic to aquatic life with long-lasting effects.[1] Adherence to proper disposal protocols is mandatory to mitigate these risks. This guide provides detailed, step-by-step procedures for the safe handling and disposal of 1-Bromononane-d3 in a research environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all necessary safety precautions are in place. This is paramount to prevent accidental exposure and environmental contamination.

  • Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment, including safety glasses with side-shields, chemical-resistant gloves (inspect before use), and a lab coat.[2]

  • Ventilation: Handle 1-Bromononane-d3 in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of vapors.[1][2]

  • Ignition Sources: Keep the compound away from heat, sparks, open flames, and other potential sources of ignition.[1][3] Implement measures to prevent the buildup of electrostatic charge.[2]

  • Storage: Store 1-Bromononane-d3 in a tightly closed, suitable container in a cool, dry, and well-ventilated area.[1][4] It should be stored away from incompatible substances such as strong oxidizing agents and strong bases.[4][5]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Bromononane, which is chemically analogous to 1-Bromononane-d3.

PropertyValue
Chemical Formula C₉H₁₆D₃Br
CAS Number 1219799-20-8
Appearance Clear colorless to golden liquid
Flash Point 90 °C / 194 °F (closed cup)[1]
Boiling Point 201 °C
Density 1.084 g/mL at 25 °C
GHS Hazard Statements H227: Combustible liquid, H410: Very toxic to aquatic life with long lasting effects[1]

Step-by-Step Disposal Protocol

The proper disposal of 1-Bromononane-d3 must be managed as hazardous chemical waste. Strict adherence to institutional, local, regional, and national regulations is mandatory.

Step 1: Waste Segregation and Collection

  • Designated Waste Container: Collect waste 1-Bromononane-d3 and any materials contaminated with it (e.g., pipette tips, absorbent paper, contaminated gloves) in a designated, chemically compatible, and properly sealed waste container.

  • Labeling: The container must be clearly and accurately labeled as "Hazardous Waste" and include the full chemical name: "1-Bromononane-d3".[1]

  • No Mixing: Do not mix 1-Bromononane-d3 waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.[1]

Step 2: Spill Management

In the event of a spill, follow these procedures immediately:

  • Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure adequate ventilation.[2]

  • Control Ignition Sources: Remove all sources of ignition from the spill area.[2]

  • Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the product to enter drains, as it is very toxic to aquatic life.[2]

  • Absorption: For small spills, contain the spillage and then collect it with an electrically protected vacuum cleaner or by wet-brushing. For larger spills, soak up the material with an inert absorbent material (e.g., vermiculite, sand, or earth).[2][3]

  • Collection: Place the absorbed material and any contaminated soil or cleaning materials into a suitable, closed container for disposal according to local regulations.[2][3]

  • Decontamination: Decontaminate the spill area with an appropriate solvent, and collect the decontamination materials as hazardous waste.

Step 3: Final Disposal

  • Licensed Professional Disposal: The ultimate disposal of 1-Bromononane-d3 must be handled by a licensed professional waste disposal service.[1][2] This may involve chemical incineration in a facility equipped with an afterburner and scrubber.[2]

  • Institutional EHS: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and proper disposal of the hazardous waste container. They will ensure that the disposal method complies with all relevant regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-Bromononane-d3.

G cluster_prep Preparation & Handling cluster_waste Waste Generation & Collection cluster_disposal Final Disposal cluster_spill Spill Response A Wear Appropriate PPE (Gloves, Goggles, Lab Coat) B Handle in a Chemical Fume Hood A->B C Generate 1-Bromononane-d3 Waste B->C D Collect in a Labeled, Designated Hazardous Waste Container C->D E Store Container in a Safe, Ventilated Area D->E F Contact Institutional EHS Office E->F G Arrange for Professional Waste Disposal Service F->G H Chemical Incineration or Other Approved Method G->H S1 Spill Occurs S2 Evacuate & Ventilate Area S1->S2 S3 Contain Spill & Absorb with Inert Material S2->S3 S4 Collect Contaminated Material in a Hazardous Waste Container S3->S4 S4->E Segregate Spill Waste

Caption: Logical workflow for the safe disposal of 1-Bromononane-d3.

References

Handling

Essential Safety and Operational Guidance for 1-Bromononane-d3

This document provides immediate, essential safety protocols and logistical plans for the handling and disposal of 1-Bromononane-d3, tailored for researchers, scientists, and drug development professionals. The informati...

Author: BenchChem Technical Support Team. Date: December 2025

This document provides immediate, essential safety protocols and logistical plans for the handling and disposal of 1-Bromononane-d3, tailored for researchers, scientists, and drug development professionals. The information is based on the safety data for its non-deuterated analog, 1-Bromononane, as detailed toxicological studies on the deuterated form are not widely available.[1] Deuteration is not expected to significantly alter the chemical's primary hazards.[1][2]

Hazard Identification and GHS Classification

1-Bromononane-d3 is classified as a combustible liquid and is very toxic to aquatic life.[2][3][4] It may cause skin irritation and is considered harmful if swallowed.[5] Care should be taken to avoid inhalation of vapors or mists, as it can be irritating to the respiratory system.[5][6]

Key Hazards:

  • Physical Hazard: Combustible liquid.[3]

  • Health Hazards: Harmful if swallowed, causes skin irritation, and may cause respiratory irritation.[5]

  • Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[3][4][6]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to ensure personal safety. The following table summarizes the required equipment for handling 1-Bromononane-d3.

Body PartRequired PPESpecification
Eyes/Face Safety Goggles or Face ShieldMust comply with OSHA 29 CFR 1910.133 or European Standard EN166.[3]
Hands Chemical-Resistant GlovesInspect gloves prior to use and use proper removal technique.[6]
Body Protective ClothingImpervious clothing, such as a lab coat, is required to prevent skin exposure.[6][7]
Respiratory Fume Hood or RespiratorAll handling should be conducted in a chemical fume hood.[3] If ventilation is inadequate, a NIOSH-approved respirator is necessary.[1][8]

Operational Plan: Safe Handling Protocol

This step-by-step guide ensures the safe handling of 1-Bromononane-d3 in a laboratory setting.

1. Preparation:

  • Ensure that a chemical fume hood is operational and available.[3]

  • Verify that an eyewash station and safety shower are accessible and unobstructed.[3][8]

  • Remove all potential ignition sources, such as open flames, hot surfaces, and sparks, from the handling area.[1][3][6]

  • Assemble all necessary PPE as detailed in the table above.

2. Handling the Chemical:

  • Conduct all transfers and manipulations of 1-Bromononane-d3 inside a chemical fume hood to minimize inhalation exposure.[3]

  • Avoid direct contact with skin, eyes, and clothing.[1][7]

  • Use explosion-proof electrical, ventilating, and lighting equipment.[3]

  • Keep the container tightly closed when not in use.[1]

3. In Case of Accidental Exposure:

  • Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Seek medical attention.[3]

  • Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation persists, consult a physician.[3][6]

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration and seek medical attention.[3][6]

  • Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water afterward. Seek immediate medical assistance.[3][6][7]

4. Accidental Release Measures:

  • Ensure adequate ventilation and remove all ignition sources.[1][6]

  • Wearing appropriate PPE, contain the spill using an inert absorbent material like sand, silica gel, or a universal binder.[3][7]

  • Collect the absorbed material into a suitable, closed container for disposal.[3][7]

  • Prevent the spill from entering drains or water courses, as the substance is very toxic to aquatic life.[3][6]

Disposal Plan

The disposal of 1-Bromononane-d3 must be managed as hazardous chemical waste in adherence to all local, regional, and national regulations.[2][3]

1. Waste Collection:

  • Collect waste 1-Bromononane-d3 and any contaminated materials (e.g., pipette tips, absorbent paper) in a designated, chemically compatible, and properly labeled waste container.[2]

  • The container must be clearly marked as "Hazardous Waste" and include the full chemical name, "1-Bromononane-d3".[2]

2. Storage of Waste:

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

  • Keep the container tightly closed.

3. Final Disposal:

  • The disposal of 1-Bromononane-d3 must be handled by a licensed professional waste disposal service.[2]

  • Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup and proper disposal.[2]

  • Contaminated packaging should be disposed of as unused product.[6]

Quantitative Data

The physical and chemical properties of 1-Bromononane serve as a primary reference for 1-Bromononane-d3.[1]

PropertyValue
Molecular Formula C₉D₃H₁₆Br (representative for d3)
Molecular Weight (1-Bromononane) 207.15 g/mol [4][9]
Molecular Weight (1-Bromononane-d19) 226.27 g/mol [1]
Appearance Clear, colorless liquid[1][5]
Flash Point 90 °C / 194 °F[2][3]
Boiling Point 201 °C[1]
Melting Point -29 °C[1][9]
Density 1.084 g/mL at 25 °C[1]
Water Solubility Insoluble / Immiscible[1][5]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of 1-Bromononane-d3, from initial preparation to final disposal.

cluster_prep 1. Preparation Phase cluster_handling 2. Handling Phase cluster_spill Spill Response cluster_disposal 3. Disposal Phase prep_area Prepare Handling Area (Fume Hood, No Ignition Sources) verify_safety Verify Safety Equipment (Eyewash, Shower) prep_area->verify_safety don_ppe Don Appropriate PPE verify_safety->don_ppe handle Handle 1-Bromononane-d3 (Inside Fume Hood) don_ppe->handle spill Spill Occurs? handle->spill contain_spill Contain Spill (Inert Absorbent) spill->contain_spill Yes collect_waste Collect Waste & Contaminated Materials spill->collect_waste No collect_waste_spill Collect as Hazardous Waste contain_spill->collect_waste_spill store_waste Store Waste Securely collect_waste_spill->store_waste label_container Label Waste Container Correctly collect_waste->label_container label_container->store_waste contact_ehs Contact EHS for Disposal store_waste->contact_ehs

References

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